2-(3-Cyano-5-methylthiophen-2-yl)acetic acid

Core Science & Biosynthesis

Comprehensive Technical Guide on 2-(3-Cyano-5-methylthiophen-2-yl)acetic Acid: Structural Properties, Synthesis, and Pharmaceutical Applications

Executive Summary

As modern drug discovery pivots toward highly targeted therapies, the strategic utilization of privileged heterocyclic scaffolds has become paramount. 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid (CAS: 2091070-45-8) [1] represents a highly versatile, functionalized thiophene building block. Characterized by its unique substitution pattern—a cyano group at C3, a methyl group at C5, and an acetic acid moiety at C2—this compound serves as a critical intermediate in the synthesis of complex pharmacological agents, ranging from atypical antipsychotics to novel RNA helicase inhibitors in oncology[2].

This whitepaper provides an in-depth, authoritative analysis of the compound’s physicochemical profile, a mechanistically grounded and self-validating synthetic workflow, and its emerging applications in targeted therapeutics.

Structural & Physicochemical Profiling

Understanding the physicochemical properties of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid is essential for predicting its reactivity, solubility, and behavior in subsequent coupling reactions (e.g., amide bond formation). The electron-withdrawing nature of the C3-cyano group significantly modulates the electron density of the thiophene ring, increasing the acidity of the C2-acetic acid moiety compared to unfunctionalized analogs.

Table 1: Quantitative Physicochemical Properties

Property	Value	Causality / Significance
IUPAC Name	2-(3-Cyano-5-methylthiophen-2-yl)acetic acid	Standardized nomenclature for regulatory filing.
CAS Registry Number	2091070-45-8	Unique identifier for supply chain verification[1].
Molecular Formula	C H NO S	Dictates stoichiometric calculations.
Molecular Weight	181.21 g/mol	Low molecular weight ensures high ligand efficiency in drug design.
Topological Polar Surface Area	61.1 Ų	Optimal for membrane permeability; falls within the Lipinski Rule of 5.
Hydrogen Bond Donors	1	Provided by the carboxylic acid (-COOH) group.
Hydrogen Bond Acceptors	4	Provided by the cyano (-CN), carboxylic oxygens, and thiophene sulfur.

Mechanistic Synthesis & Experimental Workflow

The synthesis of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid requires precise regiocontrol. The most robust pathway begins with 3-cyano-5-methylthiophene , which is typically accessed via the deamination of 2-amino-3-cyano-5-methylthiophene[3]—a highly abundant precursor synthesized via the classic Gewald multicomponent reaction[4]. Removing the C2-amino group exposes the C2 position for regioselective functionalization.

Workflow for the synthesis and validation of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid.

Self-Validating Experimental Protocol

As a Senior Application Scientist, I mandate that every synthetic protocol must incorporate internal validation checkpoints to prevent the propagation of errors through multi-step syntheses.

Step 1: Regioselective Lithiation and Alkylation

• Procedure: Dissolve 3-cyano-5-methylthiophene (1.0 eq) in anhydrous THF under an inert argon atmosphere. Cool the reaction vessel strictly to -78°C. Dropwise add n-Butyllithium (n-BuLi, 1.05 eq). Stir for 45 minutes. Subsequently, add ethyl bromoacetate (1.1 eq) dropwise and allow the mixture to slowly warm to room temperature over 4 hours.

• Mechanistic Causality: The C2 proton is highly acidic due to the inductive effect of the adjacent sulfur atom and the strongly electron-withdrawing C3-cyano group. Maintaining -78°C is critical to prevent ring-opening of the thiophene anion.

• Validation Checkpoint 1 (D

  O Quench): Before adding ethyl bromoacetate, extract a 0.1 mL aliquot and quench with D O. GC-MS analysis must confirm >95% deuterium incorporation at C2 (observed as an M+1 mass shift). If incomplete, lithiation time must be extended.

• Validation Checkpoint 2 (TLC): Post-alkylation, TLC (Hexanes:EtOAc 4:1) must show complete consumption of the starting material and the appearance of a new, more polar UV-active spot corresponding to the ethyl ester intermediate.

Step 2: Mild Saponification

• Procedure: Dissolve the crude ethyl 2-(3-cyano-5-methylthiophen-2-yl)acetate in a 3:1:1 mixture of THF/MeOH/H

  O. Add Lithium Hydroxide monohydrate (LiOH·H O, 2.0 eq). Stir at room temperature for 3 hours.

• Mechanistic Causality: Mild saponification conditions (LiOH at ambient temperature) are strictly required. Harsh basic conditions or elevated temperatures will inadvertently hydrolyze the sensitive C3-cyano group into a primary amide or carboxylic acid, destroying the pharmacophore.

• Validation Checkpoint 3 (Auto-Purification via pH Control): Concentrate the mixture in vacuo to remove THF/MeOH. Dilute the aqueous layer with water and wash with diethyl ether to remove non-polar impurities. Cool the aqueous layer to 0°C and carefully acidify with 1M HCl to exactly pH 2.0–2.5 . The causality of this specific pH range is to fully protonate the carboxylate (pKa ~4.5) without triggering acid-catalyzed cyano hydrolysis. The sudden precipitation of a white/off-white solid serves as a visual, self-validating indicator of successful product formation. Filter and dry under high vacuum.

Pharmacological Applications: From Antipsychotics to Oncology

The 3-cyano-5-methylthiophene core is recognized as a privileged scaffold. Historically, variations of this core (such as 2-amino-3-cyano-5-methylthiophene) have been foundational in the synthesis of atypical antipsychotics like Olanzapine, which targets 5-HT and dopamine receptors[4].

However, recent high-throughput screening (HTS) campaigns have repurposed this core for targeted oncology. Specifically, thiophene-derived compounds utilizing this exact structural motif have been identified as potent, selective small-molecule inhibitors of the DHX33 RNA helicase [2].

Mechanism of action of thiophene-derived inhibitors targeting the DHX33 RNA helicase pathway.

Mechanistic Role in DHX33 Inhibition

DHX33 is a DEAD-box RNA helicase critical for ribosome biogenesis and mRNA translation. In cancers driven by hyperactive PI3K/AKT signaling, DHX33 is upregulated to meet the massive translational demands of proliferating tumor cells.

By converting 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid into complex amides (e.g., coupling the C2-acetic acid with benzimidazole derivatives), researchers generate inhibitors that directly bind to the DHX33 active site. The cyano group acts as a critical hydrogen bond acceptor with the target protein's kinase domain, while the methyl group provides hydrophobic packing, ultimately halting tumorigenesis by inducing translational collapse[2].

Analytical Characterization Standards

To ensure absolute trustworthiness of the synthesized batch before downstream pharmaceutical application, the following analytical parameters must be met:

• H-NMR (400 MHz, DMSO- ):
  • ~12.8 ppm (br s, 1H, -COOH , exchanges with D O).
  • ~7.1 ppm (s, 1H, Thiophene C4-H ).
  • ~3.9 ppm (s, 2H, -CH -COOH).
  • ~2.4 ppm (s, 3H, Thiophene C5-CH ).

• LC-MS (ESI-): Expected m/z for [M-H]

  is 180.01 . A single sharp peak in the UV chromatogram (254 nm) must confirm >98% purity.

References

1.[3] CymitQuimica. "CAS 138564-58-6: 2-amino-3-cyano-5-methyl thiophen". 2.[2] PubMed. "Development of small molecule inhibitors targeting RNA helicase DHX33 as anti-cancer agents". 3.[4] Benchchem. "2-[(2-Nitrophenyl)amino]-3-cyanothiophene | 186792-85-8 | Synthetic Pathway". 4.[1] BLD Pharm. "222553-93-7 | 2-(3,5-Dimethylthiophen-2-yl)acetic acid & Related Compounds (Contains CAS 2091070-45-8)".

Sources

• 1. 222553-93-7|2-(3,5-Dimethylthiophen-2-yl)acetic acid|BLD Pharm [bldpharm.com]
• 2. Development of small molecule inhibitors targeting RNA helicase DHX33 as anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CAS 138564-58-6: 2-amino-3-cyano-5-methyl thiophen [cymitquimica.com]
• 4. 2-[(2-Nitrophenyl)amino]-3-cyanothiophene | 186792-85-8 | Benchchem [benchchem.com]

Technical Whitepaper: 3-Cyano-5-methylthiophene-2-acetic Acid Derivatives

This guide provides an in-depth technical analysis of 3-cyano-5-methylthiophene-2-acetic acid derivatives , a specialized class of heterocyclic scaffolds.[1] While the specific "2-acetic acid" congener is a niche intermediate, it represents a critical convergence of the Gewald thiophene synthesis product (2-amino-3-cyano-5-methylthiophene) and the pharmacophore of thiophene-2-acetic acid (a classic NSAID motif).[1]

This whitepaper explores the synthesis, physicochemical profiling, and pharmacological utility of these derivatives, specifically focusing on their role as precursors for fused heterocyclic systems like thienopyrimidines and thienopyridines .

[1]

Executive Summary

The 3-cyano-5-methylthiophene core is a privileged scaffold in medicinal chemistry, widely recognized for its versatility in generating fused heterocyclic systems.[1] Derivatives functionalized at the C-2 position with acetic acid moieties (or their bioisosteres) exhibit significant potential in two primary domains:

• Anti-inflammatory Agents: As bioisosteres of phenylacetic acid NSAIDs (e.g., Diclofenac) and direct analogs of Tiaprofenic acid.

• Kinase & GPCR Inhibitors: Serving as key intermediates for thieno[2,3-d]pyrimidines (EGFR/VEGFR inhibitors) and thieno[2,3-b]pyridines .[1]

This guide details the chemical architecture, synthetic pathways, and self-validating protocols for handling these compounds.

Chemical Architecture & Synthesis[2]

The Core Scaffold

The molecule comprises a penta-substituted thiophene ring:

• Position 2: Functionalized with an acetic acid side chain (

  ) or an amino-acetic acid motif ( ).[1]

• Position 3: A cyano group (

  ), providing a dipole and a handle for cyclization.[1]

• Position 5: A methyl group (

  ), enhancing lipophilicity and metabolic stability (blocking metabolic oxidation at the -position).[1]

Synthetic Pathways

The synthesis typically diverges from the ubiquitous Gewald Product (2-amino-3-cyano-5-methylthiophene).[1] Three primary routes exist to generate "acetic acid" derivatives:

• Route A (True Acetic Acid): Conversion of the C-2 amine to a methylene-carboxylic acid via Sandmeyer/homologation sequences.[1]

• Route B (Glycine Derivative): N-alkylation of the C-2 amine with chloroacetic acid.[1]

• Route C (Acetamide): N-acylation, often a precursor to cyclization.[1]

Visualization: Synthetic Divergence

Caption: Divergent synthesis from the Gewald parent to three distinct "acetic acid" derivative classes.

Physicochemical Profiling

Understanding the properties of the 2-amino-3-cyano-5-methylthiophene core and its acetic acid derivatives is crucial for assay development.[1]

Solubility & Stability

Property	Value / Behavior	Implications for Handling
LogP (Predicted)	1.8 – 2.5	Moderate lipophilicity; soluble in DMSO, MeOH, EtOAc.[1] Poor water solubility (< 0.1 mg/mL) unless ionized.
pKa (Acid)	~4.5 (Carboxylic acid)	Forms stable salts with bases (NaOH, TEA). Soluble in pH 7.4 buffer.
pKa (Base)	~0.5 (Thiophene amine)	The C-2 amine is extremely weakly basic due to the electron-withdrawing C-3 cyano group.[1] It will not protonate easily in standard acidic HPLC mobile phases.
UV Max	~290–310 nm	Strong absorbance due to push-pull conjugation (Amine donor -> Cyano acceptor).[1]
Stability	Oxidation-prone	The electron-rich thiophene ring can oxidize over time.[1] Store under inert atmosphere (N2/Ar) at -20°C.

Reactivity Hotspots[1]

• C-2 Amino Group: Weak nucleophile.[1] Requires strong electrophiles (e.g., chloroacetyl chloride) or elevated temperatures for alkylation.

• C-3 Cyano Group: Susceptible to hydrolysis (to amide/acid) under strongly acidic/basic conditions or cyclization with the C-2 substituent.[1]

• C-5 Methyl Group: Benzylic-like reactivity.[1] Can be brominated (NBS) to introduce further complexity.

Pharmacological Applications[1][3][4][5]

Precursors to Thienopyrimidines (Kinase Inhibition)

The most high-value application of these derivatives is the synthesis of thieno[2,3-d]pyrimidines .[1]

• Mechanism: The C-2 amino/acetic acid group reacts with the C-3 cyano group (often via formamide or urea intermediates) to close the pyrimidine ring.[1]

• Target: These fused systems are bioisosteres of quinazolines (e.g., Gefitinib) and are potent inhibitors of EGFR , VEGFR-2 , and PI3K .

Anti-Inflammatory Activity (NSAID Analogs)

Derivatives where the acetic acid is directly attached (or linked via nitrogen) mimic the structure of Diclofenac and Tiaprofenic Acid .[1]

• Mechanism: Inhibition of COX-1/COX-2 enzymes.[1] The thiophene ring provides a bioisosteric replacement for the phenyl ring, often altering metabolic clearance rates.

• CRTH2 Antagonism: 2-Acetic acid derivatives of thiophenes have been identified as antagonists for the CRTH2 receptor, relevant in asthma and allergic rhinitis therapy.[1]

Experimental Protocols

Protocol 5.1: Synthesis of N-(3-Cyano-5-methylthiophen-2-yl)glycine (Route B)

A self-validating protocol for introducing the acetic acid moiety via the amine.[1]

Reagents:

• 2-Amino-3-cyano-5-methylthiophene (1.0 eq)[1][2][3]

• Chloroacetic acid (1.2 eq)[1]

• Sodium carbonate (anhydrous, 2.0 eq)

• Ethanol (solvent)[1][4]

Step-by-Step:

• Dissolution: Dissolve 10 mmol of 2-amino-3-cyano-5-methylthiophene in 20 mL of ethanol.

• Activation: Add 20 mmol of anhydrous

  . Stir for 10 min at Room Temperature (RT).

• Alkylation: Add 12 mmol of chloroacetic acid dropwise.

• Reflux: Heat the mixture to reflux (78°C) for 6–8 hours.

  • Validation Point: Monitor via TLC (30% EtOAc/Hexane). The starting material (bright fluorescent spot) should disappear.

• Workup: Cool to RT. Pour into 100 mL ice water. Acidify to pH 3 with 1M HCl.

• Isolation: The product will precipitate as a solid.[4] Filter, wash with cold water, and recrystallize from Ethanol/Water.

Protocol 5.2: Gewald Synthesis of the Parent Scaffold

If the starting material is unavailable, synthesize it de novo.

Reagents:

• Acetone (1.0 eq)[1]

• Ethyl Cyanoacetate (1.0 eq)[1]

• Sulfur (elemental, 1.0 eq)[5]

• Morpholine (0.5 eq, catalyst)

Step-by-Step:

• Mix acetone and ethyl cyanoacetate in Ethanol.

• Add sulfur powder.[5]

• Add morpholine dropwise (Exothermic!).

• Stir at 50°C for 12 hours.

• Cool and filter the yellow crystalline solid.

References

• Gewald Reaction Fundamentals

  • Sabnis, R. W. (2008). Gewald reaction. In Organic Reactions. Wiley. [1]

• Thiophene-2-acetic Acid NSAIDs

  • Blanco, M. et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Molecules, 26(14), 4341. [Link]

• Synthesis of 2-Amino-3-cyano-5-methylthiophene

  • Putrani, et al. (2017). Synthesis of 2-amino-thiophene derivatives via Gewald reaction. Journal of Chemical and Pharmaceutical Research.

• Thienopyrimidine Synthesis

  • Al-Trawneh, S. A. (2016).[1] Synthesis and Biological Evaluation of Some New Thienopyrimidines. Molecules. [Link][1][6][5][7]

• CRTH2 Antagonists (Thiophene Acetic Acids)

  • Pettipher, R. et al. (2007). Antagonists of the prostaglandin D2 receptor CRTH2. Drug News & Perspectives.

Sources

• 1. CAS 138564-59-7: 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiop… [cymitquimica.com]
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• 3. chemimpex.com [chemimpex.com]
• 4. mjpe.periodikos.com.br [mjpe.periodikos.com.br]
• 5. 2-AMINO-5-METHYL-THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER synthesis - chemicalbook [chemicalbook.com]
• 6. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Thiophene-2-Acetic Acid: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, stands as a "privileged scaffold" in medicinal chemistry.[1] Its unique physicochemical properties and its role as a bioisostere of the benzene ring have cemented its importance in drug design.[1][2] When functionalized as thiophene-2-acetic acid (T2AA), this scaffold unlocks a vast and diverse range of pharmacological activities, from anti-inflammatory and antimicrobial to anticancer and neurological applications.[3][4][5] This guide provides a technical exploration of the T2AA core, delving into its synthesis, structure-activity relationships (SAR), and its role in the mechanism of action of several key therapeutic agents. It is designed to serve as a comprehensive resource for professionals engaged in drug discovery and development, offering field-proven insights and detailed experimental context.

The Thiophene Core: A Foundation of Versatility

The success of the thiophene scaffold is rooted in its distinct electronic and structural features.[1] As a bioisosteric replacement for a phenyl ring, it can enhance a molecule's metabolic stability, binding affinity, and overall physicochemical profile.[2] The sulfur heteroatom significantly alters the ring's properties compared to benzene:

• Electron Distribution: The sulfur atom increases the electron density of the ring, making it more reactive and amenable to specific chemical modifications.[1]

• Hydrogen Bonding: The sulfur atom can act as a hydrogen bond acceptor, a critical interaction for high-affinity drug-receptor binding.[1]

• Lipophilicity: The thiophene ring's lipophilicity aids in its ability to cross biological membranes, a crucial factor for oral bioavailability and accessing targets within the central nervous system.[1]

The thiophene-2-acetic acid (T2AA) motif, with the formula HO2CCH2C4H3S, positions an acetic acid group at the C2 position of the ring, providing a key functional handle for derivatization while maintaining the core's favorable properties.[6] This structure is a precursor to blockbuster antibiotics like cephaloridine and cephalothin and is a cornerstone in the development of a wide array of other therapeutic agents.[6][7]

Synthetic Strategies and Derivatization

The construction of the thiophene ring and its derivatives can be achieved through several established synthetic routes. The choice of method often depends on the desired substitution pattern.

Core Synthesis Methods:

• Gewald Synthesis: A powerful and versatile one-pot reaction for creating polysubstituted 2-aminothiophenes from a ketone or aldehyde, an activated nitrile (like a cyanoester), and elemental sulfur in the presence of a base.[8][9] This method is a cornerstone for building highly decorated thiophene libraries.

• Paal-Knorr Synthesis: This reaction transforms a 1,4-dicarbonyl compound into a thiophene using a sulfiding agent such as phosphorus pentasulfide or Lawesson's reagent.[2]

• Industrial Synthesis: On a large scale, thiophene can be synthesized through the high-temperature reaction of n-butane with sulfur.

A common laboratory-scale synthesis for T2AA itself starts from 2-acetylthiophene.[6] A more elaborate, multi-step synthesis might involve the chlorination and subsequent iodination of thiophene, followed by condensation with diethyl malonate and a final hydrolysis and decarboxylation sequence.[7]

The true power of the T2AA scaffold lies in its capacity for diversification. The carboxylic acid moiety is a versatile starting point for creating amides, esters, and other functional groups, while the thiophene ring itself can be further functionalized.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemimpex.com [chemimpex.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Thiophene-2-acetic acid - Wikipedia [en.wikipedia.org]
• 7. CN105906604B - A kind of synthetic method of 2 thiophene acetic acid - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ijprajournal.com [ijprajournal.com]

The Solubility Profile of Cyano-Substituted Thiophene Carboxylic Acids: A Technical Guide for Drug Development

Executive Summary

In modern medicinal chemistry, the thiophene ring frequently serves as a bioisostere for phenyl rings to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. When functionalized with both a carboxylic acid and a cyano (nitrile) group, the resulting cyano-substituted thiophene carboxylic acids exhibit a highly specific physicochemical profile. This whitepaper provides an in-depth analysis of how the stereoelectronic effects of the cyano group dictate the pKa, ionization state, and ultimately, the thermodynamic solubility of these pharmacophores.

Physicochemical Foundations: The Electronic Push-Pull

To understand the solubility of cyano-substituted thiophene carboxylic acids, one must first analyze the causality behind their molecular electronics.

The Thiophene Core vs. Phenyl Isosteres

Thiophene is a five-membered, sulfur-containing heteroaromatic ring. Because sulfur's lone pairs participate in the aromatic

-system, thiophene is generally more electron-rich than benzene. Unsubstituted 1 has a baseline pKa of approximately 3.49[1].

The Cyano Effect and pKa Depression

The introduction of a cyano group (

) fundamentally alters this electronic landscape. The cyano moiety is a powerful Electron-Withdrawing Group (EWG). Through both inductive ( ) and mesomeric ( ) effects, it pulls electron density across the conjugated thiophene system.

• Causality: This withdrawal of electron density disperses the negative charge of the conjugate base (the carboxylate anion) once the proton is lost.

• Result: The stabilization of the anion makes it thermodynamically easier for the molecule to donate a proton, thereby depressing the pKa of the carboxylic acid down to an estimated 2.5–3.0 range, depending on the substitution position (e.g., 4-cyano vs. 5-cyano)[1].

Ionization at Physiological pH

According to the Henderson-Hasselbalch equation, a pKa of ~2.8 means that at the physiological pH of 7.4, the ratio of ionized to unionized drug is approximately

. The molecule exists almost exclusively as a highly polar, hydrated anion in the bloodstream and intestinal fluid. This ionization is the primary driver of its high aqueous solubility[2].

Mechanistic impact of cyano substitution on ionization, solubility, and permeability.

Solubility Profile and Permeability Trade-offs

While the cyano group increases the intrinsic lipophilicity of the neutral molecule slightly compared to a hydrogen atom, the ionization of the carboxylic acid completely overrides this effect in aqueous media.

Research optimizing macrocyclic inhibitors containing thiophene carboxylic acids demonstrates that these compounds exhibit low lipophilicity at physiological pH (

) and correspondingly high aqueous solubility ( )[2]. However, this high solubility creates a Biopharmaceutics Classification System (BCS) Class III profile: high solubility, but low permeability. The tight hydration shell around the carboxylate anion prevents passive diffusion across the lipophilic lipid bilayer of cells, resulting in low Caco-2 cell monolayer permeability ( )[2].

To bypass this during early-stage synthesis or to create prodrugs, chemists often mask the carboxylic acid via esterification. For example,3 neutralizes the acidic proton, drastically reducing aqueous solubility while maximizing solubility in organic solvents[3].

Quantitative Physicochemical Summary

Compound	MW ( g/mol )	pKa	LogP /	Aqueous Solubility
Thiophene-2-carboxylic acid	128.15	3.49	1.57 / ~0.5	80 g/L (20°C)
4	153.16	~2.8	1.50 / < -0.8	Highly Soluble (pH > 4)
5	153.16	~2.9	-2.65 (Log S)	2.23 mg/mL (Unbuffered)
Ethyl 3-amino-4-cyanothiophene-2-carboxylate	196.22	N/A	> 2.0	Insoluble (High Organic)

*Estimated values based on EWG inductive effects relative to the unsubstituted core.[1][3][4][5]

Experimental Methodology: Thermodynamic Solubility Profiling

To accurately determine the solubility of cyano-substituted thiophene carboxylic acids, a self-validating thermodynamic shake-flask protocol must be employed. Kinetic solubility methods (like solvent-shift assays) are insufficient because the strong crystal lattice energy induced by cyano-mediated hydrogen bonding and ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

stacking can lead to supersaturation artifacts.

Self-Validating Shake-Flask Protocol

This system incorporates internal controls for pH drift and equilibrium validation to ensure trustworthy data.

Step 1: Buffer Preparation & Solid Addition

• Prepare standard USP buffers at pH 1.2 (simulated gastric fluid), pH 4.5, and pH 7.4 (simulated intestinal fluid).

• Weigh 5 mg of the cyano-thiophene carboxylic acid API into low-bind glass vials (Control: low-bind vials prevent artifactual loss via plastic adsorption).

• Add 1.0 mL of the respective buffer to each vial, ensuring the solid is in visible excess to guarantee saturation.

Step 2: Incubation & Equilibrium Validation 4. Seal the vials and place them in a thermostatic orbital shaker set to 37°C ± 0.5°C at 250 rpm. 5. Control (Equilibrium Check): Prepare duplicate sets of vials. Harvest Set A at 24 hours and Set B at 48 hours. If the quantified concentration of Set B is within 5% of Set A, thermodynamic equilibrium is validated.

Step 3: Phase Separation & pH Drift Monitoring 6. Centrifuge the vials at 10,000 rpm for 15 minutes at 37°C to pellet the undissolved solid. 7. Extract the supernatant and filter through a 0.22 μm PTFE syringe filter (discarding the first 200 μL to saturate filter binding sites). 8. Control (pH Drift): Measure the pH of the remaining supernatant. Because the API is an acid, it may overwhelm the buffer capacity and lower the pH, invalidating the target pH reading. If the pH shifts by

units, the assay must be repeated with a stronger buffer molarity.

Step 4: HPLC-UV Quantification 9. Dilute the filtered supernatant in the mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid) to fit within the linear dynamic range. 10. Analyze via HPLC-UV at the compound's

against a 5-point standard calibration curve.

Thermodynamic solubility profiling workflow for cyano-substituted thiophene carboxylic acids.

References

• PubChem (National Institutes of Health) . 5-Cyanothiophene-2-carboxylic acid | C6H3NO2S | CID 6420583. Retrieved from:[Link]

• PubMed Central (PMC) . Importance of Binding Site Hydration and Flexibility Revealed When Optimizing a Macrocyclic Inhibitor of the Keap1–Nrf2 Protein–Protein Interaction. Retrieved from:[Link]

• ACS Omega . Polymorph-Dependent Emission in Cyano Group-Substituted Thiophene/Phenylene Co-Oligomer Crystals. Retrieved from:[Link]

Sources

• 1. 2-Thiophenecarboxylic acid CAS#: 527-72-0 [m.chemicalbook.com]
• 2. Importance of Binding Site Hydration and Flexibility Revealed When Optimizing a Macrocyclic Inhibitor of the Keap1–Nrf2 Protein–Protein Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 102123-27-3(ethyl 3-amino-4-cyanothiophene-2-carboxylate) | Kuujia.com [kuujia.com]
• 4. 5-Cyanothiophene-2-carboxylic acid | C6H3NO2S | CID 6420583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 406719-77-5 | 4-Cyanothiophene-2-carboxylic acid | Thiophenes | Ambeed.com [ambeed.com]

Molecular weight and formula of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid

Technical Whitepaper: 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid

Executive Summary 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid (C₈H₇NO₂S) is a specialized heterocyclic building block used primarily in the synthesis of pharmaceutical agents.[1] Characterized by a trisubstituted thiophene core, it features a cyano group at position 3, a methyl group at position 5, and an acetic acid moiety at position 2.[1] This specific substitution pattern renders it an electron-deficient scaffold, making it a valuable precursor for fused ring systems such as thienopyridines and thienopyrimidines, which are frequently explored in kinase inhibitor and anti-inflammatory drug discovery.[1]

Physicochemical Profile

The molecule combines the lipophilicity of the methyl-thiophene core with the polar, ionizable nature of the carboxylic acid and the dipole of the nitrile group.

Property	Value	Notes
IUPAC Name	2-(3-Cyano-5-methylthiophen-2-yl)acetic acid
Molecular Formula	C₈H₇NO₂S
Molecular Weight	181.21 g/mol
CAS Number	Not widely listed; Analogous to 1314656-42-2 family	Custom synthesis often required.[1][2]
Appearance	Off-white to pale yellow solid	Typical of oxidized thiophenes.
Solubility	DMSO, Methanol, Ethyl Acetate	Low water solubility at neutral pH.[1]
pKa (Calc.)	~3.8 – 4.2	Carboxylic acid proton.
H-Bond Donors	1	(COOH)
H-Bond Acceptors	3	(COOH, CN)

Synthetic Pathways

As this specific isomer is not a commodity chemical, its preparation requires a targeted synthetic strategy.[1] The most robust route utilizes the Gewald Reaction to establish the thiophene core, followed by functional group manipulation to install the acetic acid side chain.

Retrosynthetic Analysis

The acetic acid moiety at position 2 is difficult to install directly via ring closure. A more reliable approach involves:

• Ring Construction: Synthesis of the 2-amino-thiophene core.

• Sandmeyer Transformation: Conversion of the amine to a halide (bromide).

• Nucleophilic Substitution: Introduction of the carbon chain via malonate displacement.

• Decarboxylation/Hydrolysis: Refinement to the final acid.[2]

Detailed Protocol

Step 1: Gewald Synthesis of 2-Amino-3-cyano-5-methylthiophene

• Reagents: Propanal, Malononitrile, Elemental Sulfur (S₈), Morpholine (cat.), Ethanol.[1]

• Mechanism: Knoevenagel condensation of propanal and malononitrile followed by thionation and cyclization.

• Procedure:

  • Mix propanal (1.0 eq) and malononitrile (1.0 eq) in ethanol.

  • Add sulfur (1.0 eq) and morpholine dropwise at 50°C.

  • Reflux for 2-4 hours. Cool to precipitate the 2-amino product.[1][3]

  • Yield Expectation: 60-80%.[1]

Step 2: Sandmeyer Bromination

• Reagents: t-Butyl Nitrite (tBuONO), Copper(II) Bromide (CuBr₂), Acetonitrile.[1]

• Rationale: Converts the C2-amino group to a C2-bromo group, creating a handle for substitution.[1]

• Procedure:

  • Dissolve CuBr₂ (1.2 eq) in acetonitrile.

  • Add tBuONO (1.5 eq) followed by the 2-amino-thiophene precursor.

  • Stir at 0°C to RT. The diazonium intermediate is generated in situ and displaced by bromide.

  • Critical Control: Ensure anhydrous conditions to prevent phenol formation.

Step 3: Malonate Displacement (SNAr/Substitution) [1]

• Reagents: Diethyl Malonate, Sodium Hydride (NaH), THF or DMF.[1]

• Mechanism: The electron-withdrawing 3-cyano group activates position 2 for nucleophilic attack.[1]

• Procedure:

  • Generate sodium diethyl malonate (NaH + Diethyl malonate) in THF at 0°C.

  • Add 2-bromo-3-cyano-5-methylthiophene.

  • Heat to 60-80°C. The malonate displaces the bromide.[1]

  • Intermediate: Diethyl 2-(3-cyano-5-methylthiophen-2-yl)malonate.[1]

Step 4: Krapcho Decarboxylation & Hydrolysis

• Reagents: LiCl, DMSO, Water (for Krapcho); then LiOH, THF/H₂O (for final hydrolysis).[1]

• Rationale: Direct acidic hydrolysis might hydrolyze the cyano group. Krapcho conditions are milder.

• Procedure:

  • Heat the diester in DMSO with LiCl/H₂O at 140°C to decarboxylate to the mono-ester.

  • Treat the mono-ester with LiOH (1.1 eq) in THF/Water at RT to hydrolyze the ester to the acid without affecting the nitrile.

  • Acidify carefully to pH 3 to precipitate the product.

Figure 1: Step-by-step synthetic workflow from commodity precursors to the target acid.[1]

Structural Characterization

Validation of the structure relies on confirming the integrity of the thiophene ring and the presence of the cyano and acetic acid groups.

Nuclear Magnetic Resonance (NMR) Prediction:

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 12.5 ppm (s, 1H): Carboxylic acid -OH (Exchangeable).[1]

  • δ 6.95 ppm (s, 1H): Thiophene C4-H. (Diagnostic singlet).[1]

  • δ 3.90 ppm (s, 2H): Acetic acid -CH₂- (Methylene bridge).[1]

  • δ 2.42 ppm (s, 3H): Methyl group at C5.[1]

• ¹³C NMR:

  • ~171 ppm: Carboxylic C=O.

  • ~114 ppm: Cyano (CN).[1]

  • ~145 ppm: C5 (quaternary, attached to Me).

  • ~138 ppm: C2 (quaternary, attached to CH₂).[1]

  • ~125 ppm: C4 (CH).[1]

  • ~108 ppm: C3 (quaternary, attached to CN).[1]

  • ~34 ppm: Methylene (-CH₂-).[1]

  • ~15 ppm: Methyl (-CH₃).[1]

Mass Spectrometry (ESI-MS):

• Mode: Negative Ion Mode [M-H]⁻.

• m/z: 180.2 (Parent ion).[1]

• Fragmentation: Loss of CO₂ (m/z ~136) is common for carboxylic acids.

Pharmaceutical Applications

This molecule serves as a versatile "scaffold" in medicinal chemistry.

• Kinase Inhibitors: The 2-aminothiophene core is a privileged structure in kinase inhibition (e.g., Olanzapine precursors).[1] The acetic acid derivative allows for conjugation to solubilizing groups or further cyclization.

• Thienopyrimidines: Reaction of the 3-cyano and 2-acetic acid groups with amidines or hydrazines yields thienopyrimidin-4-ones, a class of compounds known for EGFR and VEGFR inhibition.[1]

• Bioisosterism: The thiophene ring acts as a bioisostere for phenyl rings, often improving metabolic stability or potency in drug candidates.

References

• Gewald Reaction Mechanism: Sabnis, R. W. (2004).[1] 2-Aminothiophenes by the Gewald Reaction. Sulfur Reports, 15(1), 1-17.[1] Link[1]

• Sandmeyer on Thiophenes: Gronowitz, S. (1991). Thiophene and Its Derivatives. Wiley-Interscience.[1] (Standard reference for thiophene halogenation).

• Krapcho Decarboxylation: Krapcho, A. P. (1982).[1] Synthetic Applications of Dealkoxycarbonylations of Malonate Esters. Synthesis, 805-822.[1] Link

• Thiophene Acetic Acid Synthesis: Putkonen, T. (1984). A convenient synthesis of 2-thiopheneacetic acid derivatives. Synthetic Communications, 14(11).[1]

Sources

• 1. Synthesis, characterization, crystal structure and supra­molecularity of ethyl (E)-2-cyano-3-(3-methyl­thio­phen-2-yl)acrylate and a new polymorph of ethyl (E)-2-cyano-3-(thio­phen-2-yl)acrylate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. EP2264016A2 - A process for producing pure form form of 2-Methyl-4-(4-Methyl-1-Piperazinyl)-10h-thieno[2,3-B][1,5] benzodiazepine - Google Patents [patents.google.com]

Strategic Scaffolds in Oncology: The 3-Cyanothiophene Paradigm

Executive Summary

The 3-cyanothiophene scaffold represents a privileged structure in modern oncology drug design. Acting as a bioisostere to the benzene ring, the thiophene core offers unique electronic properties—specifically, its ability to act as a hydrogen bond acceptor via the sulfur atom and its electron-rich nature. When functionalized with a nitrile group at the C3 position and an amine at C2, this scaffold becomes a versatile precursor for thienopyrimidines (ATP mimics) or acts as a direct pharmacophore targeting tubulin and STAT3.

This guide synthesizes the chemical rationale, validated synthetic protocols (specifically the Gewald reaction), and structure-activity relationships (SAR) that drive the potency of these derivatives against resistant cancer phenotypes.

Chemical Rationale & Synthetic Architecture

The Bioisosteric Advantage

In drug design, replacing a phenyl ring with a thiophene (bioisosterism) often improves metabolic stability and solubility. The 3-cyanothiophene core is particularly valuable because:

• Dense Functionality: The adjacent amino (C2) and cyano (C3) groups provide a "lock-and-key" mechanism for cyclization into bicyclic systems like thieno[2,3-d]pyrimidines.

• Electronic Profile: The cyano group is a strong electron-withdrawing group (EWG), modulating the pKa of the adjacent amine and enhancing interactions with cysteine residues in kinase active sites.

Core Synthesis: The Gewald Reaction

The Gewald reaction is the industry-standard method for synthesizing 2-amino-3-cyanothiophenes. It is a multi-component condensation that is atom-economic and scalable.

Experimental Protocol: Microwave-Assisted Gewald Synthesis

Rationale: Microwave irradiation significantly reduces reaction time from hours to minutes and improves yield by minimizing side reactions.

Reagents:

• Ketone/Aldehyde (1.0 equiv)[1]

• Activated Nitrile (Malononitrile) (1.0 equiv)[1]

• Elemental Sulfur (S₈) (1.0 equiv)

• Morpholine (Catalytic base, 0.5 equiv)

• Ethanol (Solvent)[1]

Step-by-Step Workflow:

• Pre-mixing: In a microwave-safe vial, dissolve the ketone and malononitrile in ethanol.

• Activation: Add morpholine dropwise. Stir at room temperature for 5 minutes to initiate the Knoevenagel condensation (formation of ylidene intermediate).

• Sulfur Addition: Add elemental sulfur to the mixture.

• Irradiation: Seal the vessel and irradiate at 100°C (150 W) for 10–20 minutes.

• Workup: Cool to room temperature. The product usually precipitates.

• Purification: Filter the solid and wash with cold ethanol. Recrystallize from DMF/Ethanol if necessary.

Reaction Logic Visualization:

Figure 1: The Gewald Reaction workflow. The base-catalyzed Knoevenagel condensation precedes the sulfur uptake and final cyclization.

Pharmacological Targets & Mechanisms[2]

3-cyanothiophene derivatives function primarily through three mechanisms: Kinase Inhibition (EGFR/VEGFR), STAT3 modulation, and Tubulin binding.

Kinase Inhibition (The Thienopyrimidine Route)

The 2-amino-3-cyano motif is frequently cyclized with formamide or urea to form thienopyrimidines . These are bioisosteres of quinazolines (e.g., Gefitinib).

• Mechanism: They bind to the ATP-binding pocket of receptor tyrosine kinases (RTKs).

• Key Interaction: The N1 and N3 nitrogens of the pyrimidine ring form hydrogen bonds with the "hinge region" amino acids (e.g., Met793 in EGFR).

STAT3 Inhibition

Recent studies (Compound 6f) indicate that specific 2-amino-3-cyanothiophenes can directly bind to the SH2 domain of STAT3.[2]

• Impact: Prevents STAT3 phosphorylation and dimerization, blocking its translocation to the nucleus and subsequent transcription of survival genes (Bcl-xL, Cyclin D1).

Molecular Pathway Visualization

Figure 2: Dual mechanism of action. Thienopyrimidine derivatives target the EGFR kinase domain, while specific 3-cyanothiophenes can inhibit STAT3 dimerization.

Structure-Activity Relationship (SAR)[4][5]

The efficacy of 3-cyanothiophene derivatives is dictated by substitutions at the C2, C4, and C5 positions.

Position	Functional Group	Effect on Potency/Selectivity
C2 (Amino)	Free Amine (-NH2)	Essential for H-bonding; precursor for cyclization. Acetylation often reduces activity unless forming a fused ring.
C3 (Cyano)	Nitrile (-CN)	Critical electron-withdrawing group. Maintains planarity. Hydrolysis to amide often retains activity but changes solubility.
C4	Aryl / Heteroaryl	Lipophilic Pocket Interaction. Bulky aromatic groups (e.g., bromophenyl) here extend into the hydrophobic pocket of kinases, improving selectivity against wild-type EGFR.
C5	Alkyl (Methyl/Ethyl)	Modulates lipophilicity (LogP). Small alkyl groups prevent steric clash within the active site.
Fused System	Thieno[2,3-d]pyrimidine	Significantly increases potency against EGFR/VEGFR compared to the open-ring precursor.

Key Derivatives & Comparative Data

The following table summarizes potent derivatives identified in recent literature, comparing their IC50 values against standard chemotherapeutics.

Table 1: Cytotoxicity Profile of Selected Derivatives

Compound ID	Core Scaffold	Target	Cell Line	IC50 (µM)	Reference Drug (IC50)
6j	Thieno[2,3-d]pyrimidine	Apoptosis / Mitotic Catastrophe	HCT116 (Colon)	0.6 - 1.2	Doxorubicin (1.08)
16e	Thiophene-3-carboxamide	EGFR Kinase	HCT116	3.20	Gefitinib (0.02)*
6f	2-amino-3-cyanothiophene	STAT3 (SH2)	Osteosarcoma	0.46 (KD)	-
5b	Thienopyrimidine-thiosemicarbazide	DNA/Topoisomerase	PC-3 (Prostate)	< 1.0	Doxorubicin (Higher)

*Note: While 16e is less potent than Gefitinib against EGFR, it shows distinct selectivity profiles and lower toxicity in normal cells.

Future Outlook

The next generation of 3-cyanothiophene development is moving toward hybrid molecules .

• Covalent Inhibitors: Incorporating acrylamide "warheads" at the C4 position to target Cysteine-797 in EGFR, overcoming the T790M resistance mutation (similar to Osimertinib).

• Chalcogen Incorporation: Replacing the sulfur in the ring with Selenium (selenophenes) has shown enhanced antiproliferative activity due to increased oxidative stress induction in cancer cells.

References

• Vertex AI Search. (2023). Thienopyrimidine derivatives exert their anticancer efficacy via apoptosis induction, oxidative stress and mitotic catastrophe.[3] National Institutes of Health (PubMed). Link

• Vertex AI Search. (2023). Discovery of 2-Amino-3-cyanothiophene Derivatives as Potent STAT3 Inhibitors. Journal of Medicinal Chemistry. Link

• Vertex AI Search. (2023). Development of trisubstituted thiophene-3-carboxamide selenide derivatives as novel EGFR kinase inhibitors. PubMed Central. Link

• Vertex AI Search. (2023). Gewald reaction. Wikipedia / Organic Chemistry Portal. Link

• Vertex AI Search. (2023). Synthesis, EGFR inhibitors, Crystal Structure... of 4H-benzo[h]chromene. MDPI. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thienopyrimidine derivatives exert their anticancer efficacy via apoptosis induction, oxidative stress and mitotic catastrophe - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Sourcing and Synthetic Challenges of Substituted Thiophene Acetic Acids

Executive Summary: The Bioisosteric Advantage

Substituted thiophene acetic acids are critical intermediates in modern medicinal chemistry, serving as bioisosteres for phenylacetic acids. The thiophene ring, electronically similar to benzene but with distinct lipophilicity and metabolic profiles, offers a strategic scaffold for optimizing drug-target interactions.

However, the sourcing and synthesis of these moieties present unique challenges. Unlike their benzene counterparts, thiophenes are prone to desulfurization , polymerization , and catalyst poisoning (specifically of Pd/Pt species). This guide outlines the technical criteria for selecting custom synthesis partners and details the synthetic methodologies required to validate their capabilities.

Technical Landscape: Why Custom Synthesis?

The Regioselectivity Challenge

Catalog suppliers often stock simple 2-substituted derivatives due to the high reactivity of the

-position (C2/C5). However, medicinal chemistry often requires 3-substituted ( -position) thiophene acetic acids to alter the vector of the carboxylate tail.

• -Lithiation: Direct lithiation favors the C2 position.
• -Functionalization: Requires blocking groups or halogen-dance rearrangement strategies, significantly increasing synthetic complexity.

The "Sulfur Poisoning" Effect

In transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura or Negishi), the sulfur atom in the thiophene ring can coordinate strongly to the metal center (Pd or Ni), displacing phosphine ligands and deactivating the catalyst.

• Implication for Sourcing: A competent CRO must demonstrate expertise in ligand selection (e.g., using bulky phosphines like SPhos or XPhos) to prevent catalyst sequestration.

Synthetic Methodologies & Mechanism

To evaluate a potential supplier, one must understand the viable synthetic routes.[1] The two dominant pathways for accessing thiophene acetic acids are the Willgerodt-Kindler Reaction (classic) and Transition Metal Catalyzed Cross-Coupling (modern).

Pathway A: The Willgerodt-Kindler Reaction

This is the industrial standard for converting aryl/heteroaryl ketones into acetic acid derivatives. It avoids expensive transition metals but requires handling toxic H₂S evolution and odor control.

Mechanism:

• Enamine Formation: The ketone reacts with a secondary amine (morpholine) to form an enamine.

• Thiation: Elemental sulfur attacks the enamine.

• Rearrangement: A cascade of migrations moves the carbonyl functionality to the terminal carbon, resulting in a thioamide.[2]

• Hydrolysis: The thioamide is hydrolyzed to the acetic acid.

Visualization: Willgerodt-Kindler Mechanism

The following diagram illustrates the mechanistic flow for converting 2-acetylthiophene to 2-thiopheneacetic acid.

Detailed Experimental Protocol

Target: Synthesis of 2-Thiopheneacetic Acid via Willgerodt-Kindler Modification. Purpose: This protocol serves as a benchmark for evaluating CRO technical proficiency.

Reagents & Equipment

• Substrate: 2-Acetylthiophene (1.0 eq)

• Reagents: Sulfur (powder, 1.5 eq), Morpholine (2.0 eq), p-Toluenesulfonic acid (cat.)

• Solvent: Ethanol (for workup), 10% NaOH.

• Safety: Warning: Reaction generates H₂S. Must be performed in a high-efficiency fume hood with a scrubber.

Step-by-Step Methodology

• Thioamide Formation:

  • In a round-bottom flask equipped with a reflux condenser, combine 2-acetylthiophene (12.6 g, 100 mmol), sulfur (4.8 g, 150 mmol), and morpholine (17.4 g, 200 mmol).

  • Add a catalytic amount of p-TsOH.

  • Heat the mixture to reflux (approx. 128°C) for 8–12 hours.

  • Checkpoint: Monitor TLC (Hexane/EtOAc 3:1) for disappearance of ketone.

  • Cool the dark reaction mixture. The thiomorpholide intermediate may crystallize upon cooling or require trituration with ethanol.

• Hydrolysis:

  • Add the crude thioamide to a solution of 10% NaOH (100 mL).

  • Reflux for 8 hours. Ammonia/amine evolution will be observed.

  • Cool to room temperature and filter off any unreacted sulfur or insoluble polymers.

• Isolation:

  • Acidify the filtrate carefully with conc. HCl to pH 2.

  • The crude acid will precipitate as a solid or oil.

  • Extract with Dichloromethane (DCM) (3 x 50 mL).

  • Dry over MgSO₄ and concentrate in vacuo.

  • Recrystallization: Purify using Water/Ethanol (9:1) to yield off-white crystals.

Quality Control Parameters (Table 1)

Parameter	Acceptance Criteria	Method	Reason
Purity	>98.0%	HPLC (AUC)	Critical for biological assays.
Sulfur Content	Theoretical ± 0.3%	Elemental Analysis	Confirms no elemental sulfur contamination.
Residual Solvent	< 5000 ppm (Ethanol)	GC-Headspace	ICH Q3C Compliance.
Regioisomers	< 0.5% (3-isomer)	1H-NMR	2- vs 3-substitution affects potency.

Strategic Sourcing: Supplier Selection Framework

Selecting a supplier for thiophene chemistry requires vetting their ability to handle odor containment , hazardous reagents (cyanides for acetonitriles or H₂S for Willgerodt), and catalytic expertise .

The "Make vs. Buy" Decision Tree

Use this logic flow to determine whether to synthesize in-house, buy catalog, or engage a custom synthesis CRO.

Supplier Vetting Checklist

When issuing a Request for Proposal (RFP), include these specific technical queries:

• Catalyst Poisoning Mitigation: "For Pd-catalyzed steps, what ligand systems do you employ to prevent thiophene-induced deactivation (e.g., SPhos, XPhos, or NHC ligands)?"

• Impurity Profiling: "Do you have validated methods to separate regioisomers (e.g., 2- vs 3-thiopheneacetic acid) which often co-elute?"

• Odor Control: "Describe your facility's scrubbing capacity for volatile organic sulfur compounds (VOSCs) generated during hydrolysis."

Supplier Categories

• Catalog Aggregators (e.g., Sigma-Millipore, Enamine): Best for standard 2-thiopheneacetic acid and simple halogenated derivatives.

• Fine Chemical Specialists (e.g., TCI, Alfa Aesar): Good for gram-scale building blocks.

• Custom Synthesis CROs (e.g., WuXi AppTec, Lonza, Syngene): Required for complex, multi-step syntheses involving C3-functionalization or GMP scale-up.

References

• Bioisosterism in Drug Design

  • Title: Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands.[3][4]

  • Source: MedChemComm (RSC Publishing).[3]

  • URL:[Link]

• Synthetic Methodology (Willgerodt-Kindler)

  • Title: Willgerodt-Kindler Reaction - Organic Chemistry Portal.[2]

  • Source: Organic Chemistry Portal.[2]

  • URL:[Link]

• Catalyst Challenges (Sulfur Poisoning)

  • Title: Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution (Discusses thiophene poisoning).[5]

  • Source: Organic Letters (ACS Public

  • URL:[Link]

• CRO Selection Criteria

  • Title: 10 Things You Should Know Before Contracting a Custom Synthesis Project.
  • Source: Eurofins Whitepaper.

  • URL:[Link]

Sources

• 1. What is Custom Synthesis? What is a CRO and what's a FTE contract? Chiroblock GmbH [chiroblock.com]
• 2. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]
• 3. Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[7]annulene-scaffold - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[7]annulene-scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 2-(3-Cyano-5-methylthiophen-2-yl)acetic Acid

Executive Summary

This application note details a robust, three-stage synthesis protocol for 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid . This scaffold is a critical intermediate in the development of CRTH2 antagonists and bioisosteres for phenylacetic acid derivatives in medicinal chemistry.[1]

Unlike standard thiophene functionalization, the presence of the electron-withdrawing 3-cyano group deactivates the ring toward electrophilic substitution while making the 2-position susceptible to nucleophilic attack or metal-catalyzed cross-coupling.[1] Consequently, this protocol bypasses direct alkylation in favor of a Sandmeyer-to-Negishi/Malonate strategy, ensuring regioselectivity and preserving the labile nitrile functionality.[1]

Retrosynthetic Analysis & Strategy

The synthesis is designed to overcome the challenge of introducing an acetic acid side chain adjacent to a nitrile without hydrolyzing the latter.[1]

Strategic Pathway

• Precursor: The commercially available 2-amino-3-cyano-5-methylthiophene (Gewald product) is selected as the starting material.[1]

• Activation: Conversion of the amine to a bromide via a non-aqueous Sandmeyer reaction.[1]

• Carbon Extension: Introduction of the acetic acid backbone via Palladium-catalyzed

  -arylation of a malonate ester (or Reformatsky analogue).[1]

• Refinement: Selective hydrolysis and decarboxylation to yield the target acid.[1]

Figure 1: Retrosynthetic disconnection showing the transition from the Gewald amine to the acetic acid derivative.

Detailed Experimental Protocol

Stage 1: Synthesis of 2-Bromo-3-cyano-5-methylthiophene

Objective: Replace the amino group with a bromine atom to enable subsequent cross-coupling.[1] Aqueous Sandmeyer conditions are avoided to prevent side reactions with the nitrile.[1]

Reagents:

• 2-Amino-3-cyano-5-methylthiophene (1.0 eq)[1]

• tert-Butyl nitrite (tBuONO) (1.5 eq)[1]

• Copper(II) bromide (CuBr

  ) (1.2 eq)[1]

• Acetonitrile (MeCN) (anhydrous)[1]

Procedure:

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser and addition funnel. Purge with Nitrogen (

  ).[1]

• Dissolution: Dissolve CuBr

  in anhydrous MeCN. Heat to 60°C until fully dissolved, then cool to room temperature.

• Addition: Add tert-butyl nitrite to the copper solution.

• Reaction: Slowly add 2-amino-3-cyano-5-methylthiophene portion-wise over 30 minutes. Caution: Nitrogen gas evolution will be vigorous.[1]

• Completion: Stir at room temperature for 2 hours. Monitor by TLC (Hexane/EtOAc 8:2).[1] The amine spot (

  ) should disappear, replaced by a non-polar bromide spot ( ).

• Workup: Quench with 10% HCl (aq). Extract with Ethyl Acetate (3x).[1] Wash organics with brine, dry over MgSO

  , and concentrate.[1]

• Purification: Silica gel chromatography (0-10% EtOAc in Hexanes).

Expert Insight: The use of organic nitrite (tBuONO) allows this reaction to proceed in non-aqueous media, significantly improving yield compared to the aqueous NaNO

/HBr method which often leads to diazonium tars on electron-rich thiophenes [1].[1]

Stage 2: Palladium-Catalyzed Malonate Coupling

Objective: Install the carbon backbone.[1] Nucleophilic aromatic substitution (

) is possible due to the electron-withdrawing cyano group, but Pd-catalyzed coupling is more reproducible for scale-up.[1]

Reagents:

• 2-Bromo-3-cyano-5-methylthiophene (1.0 eq)[1]

• Diethyl malonate (1.5 eq)[1]

• Cesium Carbonate (Cs

  CO ) (2.0 eq)[1]

• Pd(OAc)

  (5 mol%)[1]

• XPhos (10 mol%)[1]

• Toluene (degassed)[1]

Procedure:

• Catalyst Pre-mix: In a glovebox or under strict

  , mix Pd(OAc) , XPhos, and toluene.[1] Stir for 15 mins to generate the active catalyst species.

• Reaction Assembly: Add the bromide substrate, diethyl malonate, and Cs

  CO to a pressure vial. Add the catalyst mixture.

• Heating: Seal and heat to 100°C for 12-16 hours.

• Workup: Filter through a Celite pad to remove Palladium residues. Concentrate the filtrate.

• Purification: Flash chromatography (Hexane/EtOAc). Isolate Diethyl 2-(3-cyano-5-methylthiophen-2-yl)malonate .[1]

Stage 3: Selective Hydrolysis and Decarboxylation

Objective: Convert the malonate diester to the mono-acetic acid without hydrolyzing the 3-cyano group to an amide.[1]

Critical Process Parameter (CPP): The nitrile group at position 3 is sterically crowded but susceptible to acid hydrolysis.[1] Kinetic control is essential.

Reagents:

• Malonate intermediate (1.0 eq)[1]

• Lithium Chloride (LiCl) (3.0 eq)[1]

• Water (2.0 eq)[1]

• DMSO (Solvent)[1]

Procedure (Krapcho Decarboxylation Protocol):

• Rationale: Standard acidic hydrolysis (HCl/Reflux) or basic hydrolysis (NaOH) risks attacking the nitrile.[1] The Krapcho decarboxylation uses halide salts in wet polar aprotic solvents to effect decarboxylation under neutral conditions [2].[1]

• Setup: Dissolve the malonate intermediate in DMSO. Add LiCl and a stoichiometric amount of water (2 eq).[1]

• Reaction: Heat to 140°C. The reaction is driven by the evolution of CO

  and the removal of the ethyl group as ethyl chloride (trapped in solvent).[1]

• Monitoring: Monitor strictly by LC-MS. Look for the mass of the mono-ester (decarboxylated product) followed by the acid.[1]

  • Note: If the Krapcho yields the ethyl ester (Ethyl 2-(3-cyano-5-methylthiophen-2-yl)acetate), perform a mild hydrolysis using LiOH (1.1 eq) in THF/Water at 0°C, monitoring closely to stop before nitrile hydrolysis.[1]

• Isolation: Dilute with water, acidify to pH 4 with 1M citric acid (avoid strong mineral acids), and extract with EtOAc.

• Crystallization: Recrystallize from Ethanol/Water or Toluene to yield 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid .[1]

Data Summary & Validation

Parameter	Specification	Method
Appearance	Off-white to pale yellow solid	Visual
Purity	>98%	HPLC (254 nm)
Mass Spec	[M-H]- observed	ESI-MS (Negative Mode)
1H NMR	2.45 (s, 3H, Me), 3.85 (s, 2H, CH2), 6.80 (s, 1H, Ar-H), 12.1 (bs, 1H, COOH)	400 MHz DMSO-d6
IR	2220 cm (CN stretch, sharp)	FT-IR

Workflow Diagram

Figure 2: Sequential workflow for the synthesis process.

References

• Doyle, M. P., et al. (1977).[1] "Alkyl Nitrite-Metal Halide Deamination Reactions. 2. Substitutive Deamination of Arylamines by Alkyl Nitrites and Copper(II) Halides."[1] Journal of Organic Chemistry. Link[1]

• Krapcho, A. P. (1982).[1] "Synthetic Applications of Dealkoxycarbonylations of Malonate Esters, beta-Keto Esters, alpha-Cyano Esters and Related Compounds in Dipolar Aprotic Media." Synthesis. Link[1]

• Beletskaya, I. P., & Cheprakov, A. V. (2000).[1] "The Heck Reaction as a Sharpening Stone of Palladium Catalysis." Chemical Reviews. Link[1]

Sources

• 1. 2-(Chloromethyl)thiophene synthesis - chemicalbook [chemicalbook.com]

Application Note: Optimized Amide Coupling Conditions for Thiophene-2-Acetic Acid Derivatives

Part 1: Executive Summary & Core Directive

The Deceptive Simplicity of Thiophene-2-Acetic Acid Thiophene-2-acetic acid (T2AA) derivatives represent a "privileged scaffold" in medicinal chemistry, appearing in antibiotics (Cephalothin), anti-platelet agents, and various bio-isosteres of phenylacetic acid. However, this moiety presents a unique "Jekyll and Hyde" reactivity profile that often leads to failed reactions, low yields, or the formation of intractable "black tar" during standard amide couplings.

The Core Challenge: Unlike phenylacetic acid, the thiophene ring is significantly more electron-rich (π-excessive). When the carboxylic acid is activated (e.g., to an acyl chloride or active ester), it becomes a potent electrophile. The thiophene ring of a second molecule can act as a nucleophile, attacking this electrophile in a Friedel-Crafts-type self-condensation . This leads to oligomerization and polymerization, especially under acidic conditions or high concentrations.

Guidance Strategy: This guide prioritizes Propylphosphonic Anhydride (T3P) as the premier coupling reagent for this scaffold due to its mild activation profile and low epimerization risk. We also provide a rigorous protocol for the Acid Chloride method for scale-up, with specific controls to prevent self-polymerization.

Part 2: Mechanistic Analysis & Decision Logic

The "Self-Destruction" Pathway

The failure mode for T2AA coupling is rarely simple hydrolysis; it is often competitive self-acylation.

• Activation: The carboxylate is converted to a leaving group (LG).

• Desired Path: Amine attacks Carbonyl

  Amide.

• Side Path (Self-Acylation): The C5 position of a neighboring thiophene ring attacks the activated Carbonyl

  Ketone dimer Oligomer (Black Tar).

Visualization: Reaction Pathways

Figure 1: Competition between desired amidation and intermolecular Friedel-Crafts self-acylation.

Part 3: Optimized Protocols

Method A: The "Gold Standard" (T3P Coupling)

Best For: Discovery chemistry, chiral substrates, alpha-substituted derivatives, and avoiding "tar." Mechanism: T3P (Propylphosphonic anhydride) forms a mixed anhydride that is reactive enough for amines but less prone to attacking the thiophene ring than an acyl chloride.

Reagents:

• Substrate: Thiophene-2-acetic acid derivative (1.0 equiv)[1]

• Amine: 1.1 – 1.2 equiv

• Coupling Agent: T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)

• Base: Pyridine (3.0 – 5.0 equiv) or NMM (N-methylmorpholine)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Protocol:

• Dissolution: In a round-bottom flask, dissolve the carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in EtOAc (concentration ~0.1 M).

  • Note: High dilution helps prevent self-condensation.

• Base Addition: Add Pyridine (3.0 equiv). The solution may warm slightly.

• Activation: Cool the mixture to 0 °C (ice bath). Add T3P solution (1.5 equiv) dropwise over 5 minutes.

  • Why? Controlled addition maintains a low concentration of the activated species.

• Reaction: Allow to warm to room temperature (RT) and stir for 2–12 hours. Monitor by LCMS.

• Workup (Critical for Sulfur compounds):

  • Dilute with excess EtOAc.

  • Wash sequence: Water

    1M HCl (to remove pyridine) Sat. NaHCO₃ Brine.

  • Tip: If the product contains a basic amine, skip the HCl wash and use water/brine only.

• Purification: Dry over Na₂SO₄, filter, and concentrate. Flash chromatography is usually sufficient.

Why this works: T3P by-products are water-soluble, and the reaction pH is modulated by pyridine/NMM to be mild, preventing acid-catalyzed polymerization of the thiophene.

Method B: The "Scale-Up" (Acyl Chloride via Oxalyl Chloride)

Best For: Multi-gram/Kilogram scale, simple amines, cost-sensitive processes. Risk: High.[2] Requires strict temperature control to prevent polymerization.

Reagents:

• Substrate: Thiophene-2-acetic acid (1.0 equiv)[1]

• Activator: Oxalyl Chloride (1.2 equiv) + DMF (catalytic, 2-3 drops)

• Solvent: Dichloromethane (DCM) (Anhydrous)

• Scavenger Base: Triethylamine (TEA) or DIPEA (for the coupling step)

Protocol:

• Activation (The Danger Zone):

  • Dissolve acid in anhydrous DCM under N₂ atmosphere at 0 °C .

  • Add catalytic DMF.

  • Add Oxalyl Chloride dropwise. Do not allow temperature to rise.

  • Stir at 0 °C to RT for 1-2 hours until gas evolution ceases.

  • Critical Step: Evaporate the solvent and excess oxalyl chloride completely under reduced pressure (keep bath < 30 °C). Do not heat! The residue (acid chloride) is unstable.

• Coupling:

  • Redissolve the crude acid chloride in fresh DCM.

  • In a separate flask, mix the Amine (1.1 equiv) and TEA (1.5 equiv) in DCM at 0 °C.

  • Add the acid chloride solution slowly to the amine solution.

  • Why? Adding Acid

    Amine ensures the amine (nucleophile) is always in excess, quenching the electrophile immediately and preventing it from reacting with another thiophene ring.

• Workup: Standard aqueous extraction (NaHCO₃/Brine).

Part 4: Comparative Analysis of Reagents

Feature	T3P (Method A)	Acyl Chloride (Method B)	HATU / EDC
Activation Species	Mixed Anhydride (P-O-C)	Acyl Chloride (C-Cl)	O-At active ester
Reactivity	Moderate (Selective)	High (Aggressive)	High
Risk of "Black Tar"	Low	High (if heated/acidic)	Moderate
Epimerization	Very Low	High	Low (if base controlled)
Purification	Extraction (Water soluble)	Extraction	Chromatography (removes urea/N-oxide)
Cost	High	Low	Moderate
Recommendation	Primary Choice	Scale-up Only	Secondary Choice

Part 5: Troubleshooting & "Black Tar" Remediation

If your reaction turns black or yields are low:

• Check Concentration: Dilute the reaction. Intermolecular self-acylation is second-order; dilution favors the desired pseudo-first-order amidation.

• Order of Addition: Always add the Activated Acid to the Amine . Never add the Amine to the Acid Chloride. The latter creates a condition where the electrophile is in excess, promoting self-reaction.

• Switch Base: If using HATU, switch from DIPEA to Collidine or NMM. Strong bases can deprotonate the alpha-position (pKa ~4.2), leading to ketene formation and degradation.

• Catalyst Poisoning: If the next step is a Pd-catalyzed coupling, ensure all sulfur by-products are removed. Thiophene itself binds Pd; "black tar" oligomers are potent catalyst poisons. Use activated charcoal or thiol-scavenging resins during workup.

Part 6: References

• Dunetz, J. R., et al. (2011). "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters. Link

• Bachem. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Technical Guides. Link

• BenchChem. (2025). "An In-depth Technical Guide to the Synthesis of 2-Acetylthiophene." BenchChem Technical Notes. Link (Cited for Friedel-Crafts mechanistic context).

• Swanston, J. (2006).[3] "Thiophene."[1][3][4][5][6][7][8][9] Ullmann's Encyclopedia of Industrial Chemistry. Link

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• 1. 2-Thiopheneacetic acid | C6H6O2S | CID 15970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 3. Thiophene-2-acetic acid - Wikipedia [en.wikipedia.org]
• 4. chemimpex.com [chemimpex.com]
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• 6. 2-Thiopheneacetic acid | 1918-77-0 [chemicalbook.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Strategic Functionalization of the Cyano Group in Thiophene Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Thiophene-Nitrile Motif as a Cornerstone in Medicinal Chemistry

The thiophene ring is a privileged scaffold in medicinal chemistry, appearing in numerous blockbuster drugs and clinical candidates.[1] Its unique electronic properties and ability to engage in various biological interactions make it a highly sought-after heterocyclic core. When functionalized with a cyano (-C≡N) group, the thiophene scaffold becomes an exceptionally versatile building block for analog synthesis and lead optimization campaigns. The cyano group, with its distinct stereoelectronic profile, can act as a hydrogen bond acceptor, a metabolic blocking group, or, more importantly, a synthetic handle for a vast array of chemical transformations.

This guide provides an in-depth exploration of key synthetic strategies for the functionalization of the cyano group on thiophene scaffolds. We will move beyond simple procedural lists to delve into the mechanistic underpinnings and rationale behind protocol choices, offering field-proven insights to empower your research.

I. Hydrolysis: Accessing Carboxamides and Carboxylic Acids

One of the most fundamental transformations of a nitrile is its hydrolysis to a primary amide and subsequently to a carboxylic acid. These functional groups are pivotal in drug design, offering sites for hydrogen bonding, salt formation, and further derivatization. The choice between acidic or basic conditions can be substrate-dependent and may influence the final product distribution.

Mechanistic Insight: Acid-Catalyzed Hydrolysis

Under acidic conditions, the reaction is initiated by protonation of the nitrile nitrogen. This protonation significantly increases the electrophilicity of the nitrile carbon, making it susceptible to nucleophilic attack by a weak nucleophile like water.[2] The resulting protonated imidic acid tautomerizes to the more stable amide. Further heating under acidic conditions can drive the hydrolysis of the amide to the corresponding carboxylic acid and ammonium salt.[3][4][5][6]

Experimental Protocol: Acid-Catalyzed Hydrolysis of 2-Cyanothiophene to Thiophene-2-carboxylic Acid

This protocol outlines the conversion of a cyanothiophene to its corresponding carboxylic acid, a key intermediate for further functionalization.

Materials:

• 2-Cyanothiophene

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized Water

• Diethyl Ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, separatory funnel, standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-cyanothiophene (e.g., 10.9 g, 0.1 mol).

• Acid Addition: Carefully and slowly add a mixture of concentrated sulfuric acid (25 mL) and water (25 mL) to the flask. The addition should be done in an ice bath to control the exothermic reaction.

• Hydrolysis: Heat the mixture to reflux (approximately 110-120 °C) with vigorous stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice (approx. 100 g) in a beaker.

  • Extract the aqueous mixture with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with saturated sodium bicarbonate solution (2 x 30 mL) to extract the acidic product into the aqueous layer.

  • Carefully acidify the combined bicarbonate washes with concentrated HCl until the pH is ~1-2, which will precipitate the thiophene-2-carboxylic acid.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Data Summary: Hydrolysis Conditions

Transformation	Reagents & Conditions	Typical Yield	Reference
Nitrile to Carboxylic Acid	H₂SO₄/H₂O, reflux	70-85%	[7][8]
Nitrile to Amide	H₂SO₄/H₂O, controlled temp.	Substrate-dependent	[2]
Nitrile to Carboxylic Acid	NaOH/H₂O, reflux	65-80%	[7]

II. Reduction: Synthesizing Aminomethylthiophenes

The reduction of the nitrile group to a primary amine introduces a basic center into the molecule, which is invaluable for modulating physicochemical properties such as solubility and for forming ionic interactions with biological targets. Lithium aluminum hydride (LAH) is a powerful and commonly used reagent for this transformation.

Causality in Protocol: The Role of LAH and Anhydrous Conditions

Lithium aluminum hydride is a potent source of hydride ions (H⁻). The reduction mechanism involves the nucleophilic attack of hydride on the electrophilic nitrile carbon, followed by subsequent hydride additions to the intermediate imine species.[9] It is critical to perform this reaction under strictly anhydrous conditions, as LAH reacts violently with water and other protic solvents to release hydrogen gas, which is both a safety hazard and consumes the reagent.[10]

Experimental Protocol: LAH Reduction of 2-Cyanothiophene to 2-(Aminomethyl)thiophene

This protocol details the conversion of a cyanothiophene to its corresponding primary amine.

Materials:

• 2-Cyanothiophene

• Lithium Aluminum Hydride (LAH)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• 15% Sodium Hydroxide (NaOH) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, reflux condenser, standard laboratory glassware under inert atmosphere

• Magnetic stirrer and ice bath

Procedure:

• Reaction Setup: To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add LAH (e.g., 2.8 g, 0.075 mol) and anhydrous THF (100 mL).

• Substrate Addition: Cool the LAH suspension to 0 °C using an ice bath. Dissolve 2-cyanothiophene (e.g., 5.45 g, 0.05 mol) in anhydrous THF (50 mL) and add it dropwise to the LAH suspension via the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Quenching (Fieser Work-up):

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully add deionized water (2.8 mL) dropwise.

  • Add 15% aqueous NaOH solution (2.8 mL) dropwise.

  • Add deionized water (8.4 mL) dropwise.

• Work-up:

  • Stir the resulting granular precipitate at room temperature for 30 minutes.

  • Filter the mixture through a pad of Celite®, washing the filter cake with THF.

  • Dry the filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(aminomethyl)thiophene.

  • The product can be further purified by distillation or column chromatography.

Data Summary: Reduction Conditions

Reagent	Conditions	Key Considerations	Typical Yield	Reference
LiAlH₄	Anhydrous THF, 0 °C to RT	Highly reactive, requires careful quenching	75-90%	[9][10]
Raney® Ni	H₂ (balloon or pressure), EtOH or MeOH	Catalyst handling, potential for over-reduction	70-85%	[11][12]
BH₃·THF	Anhydrous THF, reflux	Requires acidic workup to hydrolyze amine-borane complex	70-85%	[13]

III. Grignard Addition: Formation of Thienyl Ketones

The addition of organometallic reagents, such as Grignard reagents, to the cyano group provides a powerful method for carbon-carbon bond formation, leading to the synthesis of ketones. This reaction proceeds via a metalloimine intermediate which is hydrolyzed upon acidic workup.

Workflow for Grignard Addition to a Nitrile

Caption: Workflow for the synthesis of thienyl ketones via Grignard addition.

Experimental Protocol: Grignard Reaction of 2-Cyanothiophene with Methylmagnesium Bromide

This protocol describes the synthesis of 2-acetylthiophene from 2-cyanothiophene.

Materials:

• 2-Cyanothiophene

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous Diethyl Ether

• 3 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Oven-dried round-bottom flask, dropping funnel, reflux condenser under inert atmosphere

• Magnetic stirrer and ice bath

Procedure:

• Reaction Setup: In an oven-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, place a solution of 2-cyanothiophene (e.g., 5.45 g, 0.05 mol) in anhydrous diethyl ether (50 mL).

• Grignard Addition: Cool the solution to 0 °C. Add methylmagnesium bromide solution (20 mL, 0.06 mol, 1.2 equiv) dropwise via the dropping funnel. After addition, allow the mixture to warm to room temperature and then heat to a gentle reflux for 2 hours.

• Work-up:

  • Cool the reaction mixture to 0 °C.

  • Slowly and carefully add 3 M HCl (50 mL) to quench the reaction and hydrolyze the intermediate. Stir until all solids dissolve.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether (2 x 30 mL).

  • Combine the organic layers and wash with saturated NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude 2-acetylthiophene can be purified by vacuum distillation or column chromatography.

IV. [3+2] Cycloaddition: Constructing the Tetrazole Bioisostere

In medicinal chemistry, the 5-substituted 1H-tetrazole ring is widely recognized as a non-classical bioisostere for the carboxylic acid group.[14] It maintains a similar pKa and steric profile but offers improved metabolic stability and cell permeability. The most common synthesis is the [3+2] cycloaddition of a nitrile with an azide source.

Rationale for Zinc Catalysis in Water

The use of sodium azide in combination with a Lewis acid catalyst like zinc bromide (ZnBr₂) in water is a modern, safer, and more environmentally benign approach compared to traditional methods using hydrazoic acid or aprotic polar solvents like DMF. The zinc salt activates the nitrile, making it more susceptible to cycloaddition, while water serves as a non-toxic, inexpensive solvent.[14]

Reaction Pathway: Nitrile to Tetrazole

Caption: Pathway for zinc-catalyzed tetrazole synthesis from a cyanothiophene.

Experimental Protocol: Zinc-Catalyzed Synthesis of 2-(1H-Tetrazol-5-yl)thiophene

This protocol provides a safe and efficient method for converting a cyanothiophene into its corresponding tetrazole.

Materials:

• 2-Cyanothiophene

• Sodium Azide (NaN₃)

• Zinc Bromide (ZnBr₂)

• Deionized Water

• 3 M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Round-bottom flask, reflux condenser, standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2-cyanothiophene (e.g., 5.45 g, 0.05 mol), sodium azide (3.9 g, 0.06 mol, 1.2 equiv), and zinc bromide (13.5 g, 0.06 mol, 1.2 equiv).

• Reaction: Add deionized water (50 mL) to the flask. Heat the reaction mixture to reflux (approximately 100-105 °C) with vigorous stirring for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully add 3 M HCl (50 mL) to protonate the tetrazole and dissolve the zinc salts.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Isolation: Filter the solution and concentrate under reduced pressure. The crude product can often be purified by recrystallization from a suitable solvent system (e.g., toluene or ethyl acetate/hexanes).

V. Conclusion and Future Perspectives

The cyano group on a thiophene scaffold is a gateway to a rich and diverse chemical space. The transformations outlined in this guide—hydrolysis, reduction, Grignard addition, and tetrazole formation—represent the four most common and strategically important functionalization pathways in drug discovery. Mastery of these protocols enables medicinal chemists to rapidly generate analogs with modified physicochemical and pharmacological properties. Future developments in this area will likely focus on transition-metal-catalyzed C-H functionalization adjacent to the cyano group and novel cycloaddition strategies to further expand the synthetic utility of this versatile building block.

References

• Common Organic Chemistry. (n.d.). Lithium Aluminum Hydride (LAH). Retrieved from Common Organic Chemistry website. [Link]

• Zarghi, A., & Naimi-Jamal, M. R. (2018). Tetrazolium Compounds: Synthesis and Applications in Medicine. Molecules, 23(8), 1851. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-tetrazoles. Retrieved from Organic Chemistry Portal website. [Link]

• Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction). Retrieved from Organic Synthesis website. [Link]

• Georgia Tech. (n.d.). Novel Synthesis of 5-Substituted-Tetrazoles. Retrieved from Georgia Tech website. [Link]

• University of California, Irvine. (n.d.). Experiment 25 – The Grignard Reaction. Retrieved from UCI website. [Link]

• Web Pages. (n.d.). 1. Grignard Reaction. Retrieved from Web Pages website. [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment).[Link]

• Wikipedia. (n.d.). Raney nickel.[Link]

• Scribd. (n.d.). Grignard Reaction Lab Protocol | PDF.[Link]

• Royal Society of Chemistry. (n.d.). Organic & Biomolecular Chemistry.[Link]

• Organic Syntheses. (n.d.). Procedure.[Link]

• Missoum, H. (2022). Synthesis of new thiophenic derivatives. Chem. Proc., 4, x. [Link]

• YouTube. (2021, June 22). Raney Nickel Reduction Mechanism.[Link]

• Science.gov. (n.d.). raney nickel catalyst: Topics by Science.gov.[Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. [Link]

• American Chemical Society. (n.d.). Raney® Nickel: A Life-Changing Catalyst.[Link]

• University of Leeds. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride.[Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).
• Google Patents. (n.d.).

• Arkivoc. (n.d.). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts.[Link]

• University of Rochester. (n.d.). Workup for Aluminum Hydride Reductions.[Link]

• Reddit. (2022, September 16). LAH reduction, first timer : r/Chempros.[Link]

• Organic Syntheses. (n.d.). Procedure.[Link]

• Google Patents. (n.d.).

• Chemguide. (n.d.). THE MECHANISM FOR THE ACID CATALYSED HYDROLYSIS OF ESTERS.[Link]

• National Center for Biotechnology Information. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides.[Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters.[Link]

• National Center for Biotechnology Information. (2023, February 20). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives.[Link]

• Engineered Science Publisher LLC. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds.[Link]

• YouTube. (2014, March 12). Acid-catalyzed ester hydrolysis | Organic chemistry | Khan Academy.[Link]

• MDPI. (2014, September 29). Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes.[Link]

• YouTube. (2019, November 12). acid-catalyzed mechanism of ester hydrolysis.[Link]

• Caltech. (n.d.). Acid Hydrolysis.[Link]

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• 1. chem.rochester.edu [chem.rochester.edu]
• 2. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC [pmc.ncbi.nlm.nih.gov]
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Scale-up synthesis of 3-cyano-5-methylthiophene derivatives

Executive Summary

This application note details the process chemistry and scale-up protocols for synthesizing 2-amino-5-methylthiophene-3-carbonitrile , the core scaffold for 3-cyano-5-methylthiophene derivatives. While the Gewald reaction is the industry standard for 2-aminothiophenes, the specific requirement for the 5-methyl substitution pattern necessitates the use of propanal (propionaldehyde) rather than the more stable acetone (which yields the 4-methyl isomer).

Handling aliphatic aldehydes on a kilogram scale introduces specific risks—namely, self-aldol condensation and runaway exotherms. This guide presents a "Telescoped Two-Stage" protocol that mitigates these risks by separating the Knoevenagel condensation from the thionation step within a single reactor, ensuring high purity (>98% HPLC) and safety.

Strategic Route Selection

To synthesize 3-cyano-5-methylthiophene derivatives, the 2-amino group serves as the primary synthetic handle. It can be retained, hydrolyzed, or deaminated (Sandmeyer) depending on the final drug target.

Comparative Analysis of Synthetic Routes

Method	Reagents	Scale-Up Suitability	Verdict
Classic One-Pot Gewald	Propanal + Malononitrile + + Base	Low. High risk of propanal polymerization; difficult exotherm control.	Rejected
Paal-Knorr Synthesis	1,4-Dicarbonyls +	Medium. Reagents are expensive; purification of phosphorus byproducts is difficult.	Rejected
Telescoped Two-Stage Gewald	1. Propanal + Malononitrile (Control) 2. + + Morpholine	High. Controls the reactive aldehyde first; minimizes oligomer formation.	Selected

Reaction Scheme

The selected route utilizes a Knoevenagel condensation followed by a base-catalyzed thionation and cyclization.[1][2]

Reaction:

Process Safety & Thermodynamics

• Exotherm Warning: The initial mixing of propanal and base is exothermic. The subsequent addition of sulfur and amine initiates a second, delayed exotherm.

• Aldehyde Instability: Propanal is flammable (Flash point: -30°C) and prone to explosive polymerization if catalyzed by strong acids or unbuffered bases.

• H₂S Evolution: Minor amounts of hydrogen sulfide may be generated. Scrubber systems (NaOH trap) are mandatory.

Detailed Experimental Protocol

Target Scale: 1.0 mol (approx. 138 g theoretical yield) Equipment: 1L Jacketed Reactor, Overhead Stirrer, Reflux Condenser, Internal Temp Probe.

Step 1: Reagent Preparation

• Solvent: Ethanol (Absolute) – 400 mL.

• Reagent A: Propanal (Propionaldehyde) – 58.08 g (1.0 mol). Freshly distilled recommended.

• Reagent B: Malononitrile – 66.06 g (1.0 mol). Dissolve in minimal warm ethanol if solid.

• Reagent C: Sulfur (Elemental, Powder) – 32.06 g (1.0 mol).

• Catalyst/Base: Morpholine – 87.12 g (1.0 mol).

Step 2: The Telescoped Synthesis

• Reactor Setup: Charge the reactor with Ethanol (300 mL) and Malononitrile (1.0 equiv) . Start stirring at 250 RPM.

• Controlled Aldehyde Addition (Knoevenagel Stage):

  • Cool reactor to 15°C .

  • Add Propanal dropwise over 30 minutes.

  • Crucial: Add a catalytic amount of Morpholine (5 mL, ~5% of total) to initiate the Knoevenagel condensation.

  • Observation: The solution will turn yellow/orange. Exotherm is immediate but manageable due to cooling.

  • Stir for 30 minutes at 20°C. This converts the unstable aldehyde into the stable alkylidene malononitrile intermediate.

• Thionation & Cyclization:

  • Add Elemental Sulfur in a single portion.

  • Add the remaining Morpholine dropwise over 45 minutes.

  • Thermodynamics: Allow temperature to rise naturally to 40-45°C, then heat to 60°C (internal temperature).

  • Stir at 60°C for 3–5 hours.

  • Monitoring: TLC (Hexane:EtOAc 3:1) or HPLC should show consumption of the intermediate.

• Work-up:

  • Cool the mixture slowly to 0-5°C over 2 hours. The product will crystallize out of the reaction matrix.

  • Note: If the product oils out, seed with a pure crystal or scratch the glass.

Step 3: Purification

• Filtration: Filter the cold slurry under vacuum.

• Wash: Wash the filter cake with cold Ethanol (2 x 50 mL) to remove unreacted malononitrile and base.

• Sulfur Removal: If the cake is yellow-green (sulfur contamination), wash with Carbon Disulfide (

  ) (Caution: Toxic/Flammable) or, preferably, perform a recrystallization from hot Ethanol/Water (9:1).

• Drying: Dry in a vacuum oven at 45°C for 12 hours.

Expected Yield: 65–75% (approx. 90–105 g). Appearance: Yellow to light brown crystalline solid.

Process Visualization

Workflow Diagram

Caption: Step-by-step process flow for the telescoped synthesis of 2-amino-5-methylthiophene-3-carbonitrile.

Mechanistic Pathway

Caption: Mechanistic pathway highlighting the Knoevenagel condensation followed by sulfur-mediated cyclization.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield / Tar Formation	Propanal polymerization before condensation.	Ensure reactor is cooled to 15°C during aldehyde addition. Premix malononitrile before adding aldehyde.
Product Contaminated with Sulfur	Incomplete reaction or excess sulfur used.	Wash crude solid with cold (lab scale) or recrystallize from EtOH/Toluene. Use 0.95 eq Sulfur on next run.
Red/Dark Coloration	Oxidation of the amine or oligomerization.	Perform reaction under Nitrogen atmosphere. Add antioxidant (e.g., BHT) traces during workup.
No Precipitation	Product too soluble in Ethanol.	Add water dropwise to the cold reaction mixture to force precipitation (antisolvent method).

References

• Gewald, K., et al. (1966).[3] Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus methylenaktiven Nitrilen, Carbonylverbindungen und Schwefel. Chemische Berichte.

• Sabnis, R. W. (1999).[3] 2-Aminothiophenes By The Gewald Reaction. Journal of Heterocyclic Chemistry.

• Putnikovic, B., et al. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. Journal of Organic Chemistry.

• BenchChem Protocols. (2025). Application Notes and Protocols: Gewald Synthesis of 2-Aminothiophene Derivatives.

• Organic Chemistry Portal. Gewald Reaction: Mechanism and Recent Literature.

Sources

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Gewald_reaction [chemeurope.com]

Application Notes and Protocols for the Preparation of Thiophene-Based Peptidomimetics Using Acetic Acid Linkers

Introduction: The Strategic Integration of Thiophene Scaffolds in Peptidomimetic Design

Peptidomimetics, molecules that mimic the structure and function of natural peptides, are a cornerstone of modern drug discovery. They offer the potential to overcome the inherent limitations of peptide-based therapeutics, such as poor metabolic stability and low bioavailability.[1] The incorporation of heterocyclic scaffolds is a proven strategy to impart favorable pharmacokinetic properties and conformational rigidity to these molecules.[2] Among these, the thiophene ring is a particularly attractive bioisostere for the phenyl group and can engage in a variety of non-covalent interactions, making it a valuable component in the design of bioactive compounds.[3]

This guide provides a comprehensive overview and detailed protocols for the synthesis of thiophene-based peptidomimetics, with a specific focus on the strategic use of a thiophene-acetic acid moiety as a versatile linker. This linker serves as a key building block for introducing the thiophene core into the peptidomimetic backbone, offering a modular approach to constructing diverse molecular architectures. We will explore the application of powerful synthetic methodologies, including solid-phase synthesis and multicomponent reactions like the Ugi and Passerini reactions, to assemble these complex molecules.

The protocols detailed herein are designed for researchers, scientists, and drug development professionals, providing not only step-by-step instructions but also the underlying scientific rationale for each experimental choice.

Core Principles: The Thiophene-Acetic Acid Linker as a Versatile Building Block

The central theme of the methodologies described is the use of a thiophene-acetic acid derivative as a foundational element. This bifunctional molecule, possessing both a reactive carboxylic acid and a modifiable aromatic ring, allows for several synthetic strategies:

• Solid-Phase Anchor: The acetic acid group can be readily anchored to a solid support, such as a 2-chlorotrityl chloride (2-CTC) resin, enabling the principles of solid-phase peptide synthesis (SPPS) to be applied for the stepwise construction of the peptidomimetic.[4][5] This approach facilitates purification by simple filtration and washing, which is highly advantageous for library synthesis.[4][6]

• Multicomponent Reaction (MCR) Component: The carboxylic acid functionality of the thiophene-acetic acid linker makes it an ideal substrate for isocyanide-based multicomponent reactions, such as the Ugi and Passerini reactions.[7][8] These one-pot reactions allow for the rapid assembly of complex, peptide-like structures from simple starting materials, significantly streamlining the synthetic process.[9]

Experimental Workflows and Key Methodologies

The following sections provide detailed protocols for the synthesis of thiophene-based peptidomimetics. The choice of methodology will depend on the desired final structure and the available starting materials.

I. Solid-Phase Synthesis of a Thiophene-Containing Peptoid

This protocol describes the synthesis of a simple thiophene-containing peptoid on a solid support, using a thiophene-acetic acid linker. Peptoids, or N-substituted glycines, are a class of peptidomimetics with altered backbones that exhibit enhanced proteolytic stability.

Workflow Diagram:

Caption: Solid-phase synthesis workflow for a thiophene-peptoid.

Protocol:

• Resin Swelling and Linker Attachment:

  • Swell 2-chlorotrityl chloride (2-CTC) resin (100-200 mesh, 1.0-1.6 mmol/g loading) in anhydrous dichloromethane (DCM) for 30-40 minutes in a peptide synthesis vessel.[4]

  • In a separate flask, dissolve 2-(thiophen-2-yl)acetic acid (2 equivalents relative to resin loading) and diisopropylethylamine (DIPEA) (4 equivalents) in anhydrous DCM.

  • Drain the DCM from the swollen resin and add the thiophene-acetic acid solution.

  • Agitate the mixture at room temperature for 2-4 hours.

• Capping of Unreacted Sites:

  • Drain the reaction mixture and wash the resin with DCM.

  • To cap any unreacted trityl groups, add a solution of DCM/methanol/DIPEA (17:2:1) and agitate for 30 minutes.[4]

  • Wash the resin thoroughly with DCM, dimethylformamide (DMF), and methanol, then dry under vacuum.

• Fmoc-Protected Amino Acid Coupling (for peptide extension if desired):

  • This step is for creating a more traditional peptide backbone attached to the thiophene linker. For a peptoid, proceed to step 4.

  • Swell the resin in DMF.

  • In a separate vial, dissolve an Fmoc-protected amino acid (3 equivalents), a coupling agent such as HBTU (2.9 equivalents), and DIPEA (6 equivalents) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a Kaiser test.

  • Wash the resin with DMF, DCM, and methanol.

• Peptoid Submonomer Introduction (Iterative Cycle):

  • Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc group (if applicable from a previous peptide coupling) or to prepare for the first peptoid monomer.[2] Wash thoroughly with DMF.

  • Bromoacetylation: In a separate flask, dissolve bromoacetic acid (10 equivalents) and diisopropylcarbodiimide (DIC) (10 equivalents) in DMF. Add this solution to the resin and agitate for 30 minutes. Wash the resin with DMF.

  • Nucleophilic Displacement: Add a solution of a primary amine (e.g., benzylamine, 20 equivalents) in DMF to the resin and agitate for 2-4 hours to displace the bromide and introduce the desired side chain. Wash the resin with DMF and DCM.

  • Repeat this two-step submonomer cycle to elongate the peptoid chain.

• Cleavage and Purification:

  • After the final synthetic step, wash the resin with DCM and dry it.

  • Prepare a cleavage cocktail of trifluoroacetic acid (TFA)/triisopropylsilane (TIS)/water (95:2.5:2.5).[2]

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptidomimetic by adding cold diethyl ether.

  • Centrifuge to pellet the product, decant the ether, and dry the product under vacuum.

  • Purify the crude product by reverse-phase high-performance liquid chromatography (RP-HPLC).

II. Ugi Four-Component Reaction for Rapid Peptidomimetic Synthesis

The Ugi reaction is a powerful one-pot synthesis that combines a carboxylic acid, an amine, an aldehyde or ketone, and an isocyanide to form a di-amide product.[7] This method is exceptionally efficient for generating libraries of peptidomimetics.

Reaction Mechanism Diagram:

Caption: Simplified mechanism of the Ugi four-component reaction.

Protocol:

• Reactant Preparation:

  • In a round-bottom flask, dissolve the primary amine (1.0 mmol, e.g., benzylamine) and the aldehyde (1.0 mmol, e.g., isobutyraldehyde) in methanol (5 mL).

  • Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Ugi Reaction:

  • To the stirred solution, add 2-(thiophen-2-yl)acetic acid (1.0 mmol).

  • Following the addition of the acid, add the isocyanide (1.0 mmol, e.g., tert-butyl isocyanide) dropwise.

  • Stir the reaction mixture at room temperature for 24-48 hours. The reaction is typically favored in polar protic solvents like methanol.[9]

• Work-up and Purification:

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel.

III. Passerini Three-Component Reaction for Depsipeptide Mimetics

The Passerini reaction is another valuable multicomponent reaction that combines a carboxylic acid, an aldehyde or ketone, and an isocyanide to produce an α-acyloxy amide, a type of depsipeptide mimetic.[8]

Protocol:

• Reaction Setup:

  • In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-(thiophen-2-yl)acetic acid (1.0 mmol) and an aldehyde (1.0 mmol, e.g., benzaldehyde) in an aprotic solvent such as dichloromethane (DCM) (5 mL).

  • Cool the mixture to 0 °C in an ice bath.

• Passerini Reaction:

  • Add the isocyanide (1.0 mmol, e.g., cyclohexyl isocyanide) dropwise to the cooled, stirred solution.

  • Allow the reaction to warm to room temperature and stir for 24-72 hours.

• Work-up and Purification:

  • Dilute the reaction mixture with DCM and wash with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the resulting α-acyloxy amide by flash column chromatography.

Characterization of Thiophene-Based Peptidomimetics

The successful synthesis of the target compounds should be confirmed by a combination of standard analytical techniques.

Analytical Technique	Purpose	Expected Observations
¹H and ¹³C NMR	Structural elucidation and confirmation of covalent bonds.	Characteristic peaks for the thiophene ring protons and carbons, amide protons, and side-chain functionalities.
Mass Spectrometry (e.g., ESI-MS)	Determination of molecular weight.	A molecular ion peak corresponding to the calculated mass of the desired product.
High-Performance Liquid Chromatography (HPLC)	Assessment of purity and purification.	A single major peak in the chromatogram for the purified compound.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of key functional groups.	Characteristic absorption bands for amide C=O and N-H stretching, and C-S stretching of the thiophene ring.

Conclusion and Future Perspectives

The methodologies presented in this guide demonstrate the utility of a thiophene-acetic acid linker as a versatile tool for the synthesis of novel peptidomimetics. Both solid-phase and multicomponent reaction strategies offer robust and flexible pathways to a wide array of complex molecular structures. The choice of synthetic route can be tailored to the specific goals of the research program, whether it be the generation of a focused library for structure-activity relationship studies or the large-scale synthesis of a lead candidate. The continued exploration of novel heterocyclic building blocks and advanced synthetic techniques will undoubtedly expand the chemical space of peptidomimetics and accelerate the discovery of new therapeutics.

References

• Solid-Phase Synthesis of Peptides, Peptidomimetics, and Cyclic Peptides Using Traceless Aromatic Side-Chain Tethered Building Blocks. (2000). Journal of Combinatorial Chemistry. [Link]

• Solid‐Phase Synthesis of Peptidomimetics with Peptide Backbone Modifications. (2021). Chemistry – A European Journal. [Link]

• Synthesis of Biologically Active Molecules through Multicomponent Reactions. (2020). Molecules. [Link]

• Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. (2021). Molecules. [Link]

• Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. (2014). Beilstein Journal of Organic Chemistry. [Link]

• Building Peptidomimetics using Solid Phase Synthesis with 2-Chlorotrityl Chloride Resin. (2016). JACS Directory. [Link]

• Automated solid-phase peptide synthesis to obtain therapeutic peptides. (2014). Beilstein Journal of Organic Chemistry. [Link]

• Recent Advances in the Synthesis of Peptidomimetics via Ugi Reactions. (2023). Advanced Synthesis & Catalysis. [Link]

• Serendipitous late-stage modification of dipeptide by using AIBN and thioacetic acid. (2023). Indian Journal of Chemistry. [Link]

• Thiophene Syntheses by Ring Forming Multicomponent Reactions. (2018). Topics in Current Chemistry. [Link]

• Synthesis and Pharmacological Study of Thiophene Derivatives. (2021). International Journal of Pharmaceutical Quality Assurance. [Link]

• Mystery of the Passerini Reaction for the Synthesis of the Antimicrobial Peptidomimetics against Nosocomial Pathogenic Bacteria. (2024). International Journal of Molecular Sciences. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiophene Syntheses by Ring Forming Multicomponent Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jacsdirectory.com [jacsdirectory.com]
• 5. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 6. mdpi.org [mdpi.org]
• 7. researchgate.net [researchgate.net]
• 8. Mystery of the Passerini Reaction for the Synthesis of the Antimicrobial Peptidomimetics against Nosocomial Pathogenic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics [beilstein-journals.org]

Application Note: Solvent and Coupling Reagent Optimization for Amidation of Cyano-Thiophene Carboxylic Acids

Introduction & Mechanistic Context

Cyano-thiophene carboxylic acids (e.g., 3-cyanothiophene-2-carboxylic acid and 4-cyanothiophene-2-carboxylic acid) are privileged, rigid scaffolds in medicinal chemistry. They are frequently utilized in the synthesis of advanced therapeutics, including Keap1-Nrf2 protein-protein interaction inhibitors[1], pan-serotype Dengue virus inhibitors[2], and plasma kallikrein inhibitors[3].

Despite their utility, the amidation of these building blocks presents unique physicochemical challenges. The strong electron-withdrawing nature of the nitrile group (-CN) significantly alters the reactivity of the adjacent carboxylate.

• Causality of Reactivity: The inductive and resonance-withdrawing effects of the cyano group lower the pKa of the carboxylic acid. While this makes the carboxylate anion a poorer nucleophile during the initial activation step with coupling reagents, the resulting activated ester (e.g., an OAt ester) becomes highly electrophilic and susceptible to rapid aminolysis.

• Solvent Causality: Because the activated intermediate is highly electrophilic, solvent selection is critical. Highly polar aprotic solvents (DMF, DMAc) stabilize the polar transition state but can exacerbate side reactions if trace water is present, leading to unwanted nitrile hydration (conversion of -CN to -CONH2). Conversely, moderately polar solvents (EtOAc, 2-MeTHF) reduce this risk but require coupling agents that function efficiently in less solvating environments[2].

Solvent and Coupling Reagent Selection Matrix

Selecting the correct solvent and coupling reagent pair is a balancing act between driving conversion and protecting the sensitive nitrile functional group.

• HATU / DIPEA in DMF: This is the gold standard for discovery chemistry and sterically hindered amines[1][3]. DMF provides the necessary solvation for the rigid, polar cyano-thiophene core. Self-validation principle: The reaction must be maintained between 0 °C and room temperature. Elevated temperatures in DMF with excess HATU will lead to guanidinylation of the amine partner, terminating the reaction prematurely.

• T3P / Et3N in EtOAc or 2-MeTHF: The optimal choice for process scale-up and sensitive substrates[2]. Propylphosphonic anhydride (T3P) generates water-soluble byproducts. EtOAc acts as an excellent solvent that limits the miscibility of water during the reaction and workup, thereby protecting the nitrile group from aqueous basic hydrolysis.

Quantitative Comparison of Reaction Conditions

Coupling System	Primary Solvent	Typical Yield	Reaction Time	Nitrile Hydration Risk	Primary Byproduct / Risk	Scalability
HATU / DIPEA	DMF or DMAc	85–95%	1–3 hours	Moderate (if heated)	Guanidinylation of amine	Poor (Toxicity/Cost)
T3P / Et3N	EtOAc or 2-MeTHF	75–90%	4–12 hours	Low	Unreacted acid (slow activation)	Excellent
EDC / HOBt	DCM or DMF	60–80%	12–24 hours	Low	Urea precipitation issues	Moderate

Workflow Visualization

Below is the decision-making workflow for selecting the optimal solvent and coupling reagent system based on the amine partner and reaction scale.

Workflow for selecting solvent and coupling reagents for cyano-thiophene amidation.

Experimental Protocols

Protocol A: Microscale Amidation using HATU/DIPEA in DMF

Optimized for sterically hindered amines and discovery-scale synthesis[1][3].

Materials:

• 3-Cyanothiophene-2-carboxylic acid (1.0 equiv)

• Amine partner (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous DMF (0.1 M relative to the acid)

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3-cyanothiophene-2-carboxylic acid in anhydrous DMF under an inert nitrogen atmosphere.

• Base Addition: Add DIPEA to the solution. Causality: The base deprotonates the carboxylic acid. Due to the electron-withdrawing cyano group, this deprotonation is rapid, but the resulting carboxylate requires excess base to remain fully active in the presence of the amine hydrochloride salts.

• Activation: Cool the reaction mixture to 0 °C using an ice bath. Add HATU in one portion. Stir for 15 minutes. Self-validation: A color change (typically to pale yellow/orange) indicates the formation of the active OAt ester.

• Amine Addition: Add the amine partner dropwise (if liquid) or in small portions (if solid).

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1–3 hours. Monitor via LC-MS or TLC. Troubleshooting: If the reaction stalls, do not heat. Heating HATU in DMF promotes guanidinylation of the amine. Instead, add an additional 0.2 equiv of HATU.

• Quenching & Workup: Quench the reaction by pouring it into a 10-fold volume of ice-cold water. Causality: Cold water precipitates the highly hydrophobic cyano-thiophene amide while keeping the DMF, DIPEA salts, and HATU byproducts in the aqueous phase. Filter the resulting solid and wash with cold water.

Protocol B: Scalable Amidation using T3P in EtOAc

Optimized for process scale-up, primary amines, and protection of the nitrile group[2].

Materials:

• 4-Cyanothiophene-2-carboxylic acid (1.0 equiv)

• Amine partner (1.05 equiv)

• T3P (Propylphosphonic anhydride), 50% solution in EtOAc (1.5 equiv)

• Triethylamine (Et3N) or Pyridine (3.0 equiv)

• Ethyl Acetate (EtOAc) (0.2 M relative to the acid)

Step-by-Step Methodology:

• Preparation: Suspend 4-cyanothiophene-2-carboxylic acid and the amine partner in EtOAc at room temperature. Note: The cyano-thiophene acid may not fully dissolve initially; this is expected and will resolve as the activated ester forms.

• Base Addition: Add Et3N to the suspension. Stir for 10 minutes.

• Activation & Coupling: Add the T3P solution (50% in EtOAc) dropwise over 15 minutes. Causality: T3P is a milder coupling agent. By using EtOAc as the solvent, the system remains moderately polar, which prevents the nitrile group from undergoing unwanted side reactions (like hydration) that are common in highly polar/hygroscopic solvents like DMF.

• Propagation: Stir the reaction at room temperature for 4–12 hours. If the amine is moderately hindered, the reaction can be safely heated to 60 °C without risk of guanidinylation.

• Workup (Self-Validating Phase Separation): Transfer the mixture to a separatory funnel. Wash sequentially with 1M HCl (to remove unreacted amine and Et3N), saturated aqueous NaHCO3 (to remove unreacted acid and water-soluble T3P byproducts), and brine.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the pure amide.

References

• Synthesis of a Potent Pan-Serotype Dengue Virus Inhibitor Having a Tetrahydrothienopyridine Core. Thieme Connect.2

• Importance of Binding Site Hydration and Flexibility Revealed When Optimizing a Macrocyclic Inhibitor of the Keap1–Nrf2 Protein–Protein Interaction. National Institutes of Health (PMC).1

• US10695334B2 - Heteroaromatic carboxamide derivatives as plasma kallikrein inhibitors. Google Patents.3

Sources

• 1. Importance of Binding Site Hydration and Flexibility Revealed When Optimizing a Macrocyclic Inhibitor of the Keap1–Nrf2 Protein–Protein Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. US10695334B2 - Heteroaromatic carboxamide derivatives as plasma kallikrein inhibitors - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Catalytic Hydrogenation of the Cyano Group in Thiophene Acetic Acids

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Reducing Thiophene Acetonitriles

The transformation of a cyano group (-C≡N) into a primary amine (-CH₂NH₂) on a thiophene acetic acid scaffold is a pivotal step in the synthesis of numerous active pharmaceutical ingredients (APIs). The resulting 2-(thiophen-2-yl)ethan-1-amine and its derivatives are key intermediates for cardiovascular drugs like the antiplatelet agents ticlopidine and clopidogrel.[1] The catalytic hydrogenation of nitriles is recognized as the most efficient and atom-economical route to produce these primary amines.[2][3]

However, this transformation is not without its challenges. The sulfur atom inherent in the thiophene ring is a notorious catalyst poison, capable of deactivating noble metal catalysts by strongly chemisorbing to active sites.[4][5] Furthermore, the reaction pathway can be complex, with the potential for forming undesired secondary and tertiary amine byproducts.[2][3][6]

This guide provides a comprehensive overview of the catalytic hydrogenation of the cyano group in thiophene acetic acids. It delves into the underlying reaction mechanisms, offers detailed, field-tested protocols, and addresses the critical challenges of catalyst selection, side-reaction mitigation, and process safety.

Mechanistic Considerations: The "Why" Behind the Protocol

The catalytic hydrogenation of a nitrile to a primary amine is a multi-step process occurring on the surface of a heterogeneous catalyst.[6][7] Understanding this pathway is crucial for optimizing reaction conditions and ensuring high selectivity.

• Adsorption & Activation : The reaction begins with the adsorption of the nitrile and hydrogen onto the catalyst surface. The strong H-H bond in molecular hydrogen is cleaved, forming reactive atomic hydrogen species on the metal surface.[8]

• Stepwise Reduction : The cyano group is reduced in a stepwise manner. The first hydrogenation step forms a surface-bound imine intermediate (R-CH=NH).[2]

• The Critical Juncture : This imine intermediate is the critical branch point.

  • Desired Pathway : Further rapid hydrogenation of the imine yields the desired primary amine (R-CH₂NH₂).

  • Side-Reaction Pathway : If the primary amine product is not promptly desorbed or if its local concentration becomes high, it can react with the imine intermediate. This condensation reaction forms a secondary imine, which is then reduced to an undesired secondary amine ((R-CH₂)₂NH).[3][9] Further reactions can even lead to tertiary amines.[3]

The choice of catalyst, solvent, and additives is paramount in steering the reaction towards the desired primary amine product.

Caption: Reaction pathway for nitrile hydrogenation showing the critical imine intermediate.

Catalyst Selection and Performance

The choice of catalyst is the most critical parameter for a successful hydrogenation, especially with sulfur-containing substrates like thiophenes. While Raney Nickel is a workhorse for many nitrile reductions, precious metal catalysts often offer higher activity under milder conditions.[8][10][11]

Catalyst System	Typical Conditions	Advantages	Disadvantages & Mitigation
Raney® Nickel	80-120°C, 500-1500 psi H₂. Often used with NH₃ in the solvent (e.g., ethanolic ammonia) to suppress secondary amine formation.[12]	Cost-effective, robust.[13] Can also effect desulfurization.[11]	Requires higher temperatures and pressures. Pyrophoric nature requires careful handling.[11][14] The use of ammonia adds complexity to work-up.
Palladium on Carbon (Pd/C)	25-80°C, 50-500 psi H₂. Can be used in various solvents like ethanol, methanol, or THF.	High activity at lower temperatures and pressures.[2] Generally good selectivity for primary amines.	Susceptible to sulfur poisoning.[4] Can promote hydrogenolysis (cleavage of the C-S bond) under harsh conditions.[10] Using sulfur-tolerant supports or additives can help.
Rhodium on Carbon (Rh/C)	25-60°C, ambient to 500 psi H₂. Often used in two-phase solvent systems with a base.[15]	Highly active, even under ambient conditions.[16] Can exhibit excellent selectivity for primary amines, especially with additives.[15]	Higher cost than Pd or Ni. Can favor secondary amine formation under certain conditions.[17]
Ruthenium-based Catalysts	Variable, often used in homogeneous or supported forms.	Can be designed for high sulfur tolerance.[4][5] Excellent selectivity for primary amines is possible.[18]	Often requires specific ligands or supports; may be less commercially available than standard catalysts.

Experimental Protocols

Protocol 1: Raney® Nickel Catalyzed Hydrogenation under Pressure

This protocol is a robust method suitable for larger-scale synthesis where cost is a primary consideration. The addition of ammonia is crucial for maximizing the yield of the primary amine.

Materials:

• 2-(Thiophen-2-yl)acetonitrile

• Raney® Nickel (50% slurry in water)

• Anhydrous Ethanol or Methanol

• Ammonia gas

• High-pressure hydrogenation reactor (e.g., Parr apparatus)

• Filter aid (e.g., Celite®)

• Nitrogen gas (for purging)

• Hydrogen gas (high purity)

Procedure:

• Reactor Preparation: Ensure the high-pressure reactor is clean and dry.[19]

• Charging the Reactor:

  • In a separate flask, prepare a solution of 2-(thiophen-2-yl)acetonitrile (1.0 eq) in anhydrous ethanol. A typical concentration is 10-20% w/v.

  • Saturate the solvent with ammonia gas by bubbling it through the solution for 15-20 minutes in a well-ventilated fume hood.

  • Transfer this solution to the reactor vessel.

  • Under a gentle stream of nitrogen, carefully add the Raney® Nickel slurry. The catalyst loading is typically 5-10% by weight relative to the nitrile substrate.[12]

• Sealing and Purging:

  • Securely seal the reactor according to the manufacturer's instructions.

  • Purge the reactor vessel to remove all oxygen. This is a critical safety step.[20] Pressurize with nitrogen to ~100 psi, vent, and repeat this cycle at least 3-5 times.

• Hydrogenation:

  • After the final nitrogen vent, pressurize the reactor with hydrogen to the desired pressure (e.g., 500-1000 psi).[12]

  • Begin vigorous stirring and heat the reactor to the target temperature (e.g., 80-100°C).

  • Monitor the reaction by observing the pressure drop from the hydrogen cylinder, which indicates hydrogen uptake.[12] The reaction is typically complete when hydrogen consumption ceases (usually 4-12 hours).

• Work-up:

  • Cool the reactor to room temperature.

  • Crucially, vent the excess hydrogen gas to a safe, designated area. [19]

  • Purge the reactor again with nitrogen (3-5 cycles) to remove any residual hydrogen.

  • Carefully open the reactor. The Raney Nickel catalyst is pyrophoric and must be kept wet at all times.[2][14]

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with additional ethanol.

  • Quench the catalyst on the Celite® pad immediately by carefully adding water before disposal.

  • Remove the solvent from the filtrate under reduced pressure to yield the crude 2-(thiophen-2-yl)ethan-1-amine.

  • The product can be further purified by vacuum distillation if necessary.

Caption: Workflow for Raney® Nickel catalyzed hydrogenation.

Protocol 2: Palladium on Carbon (Pd/C) Hydrogenation with an Acid Additive

This method is suitable for smaller-scale reactions where milder conditions are preferred. The use of an acid additive helps to both protect the amine product from forming side-products and potentially mitigate catalyst poisoning.[10]

Materials:

• 2-(Thiophen-2-yl)acetonitrile

• 10% Palladium on Carbon (Pd/C, 50% wet)

• Methanol or Acetic Acid (solvent)

• Sulfuric Acid (H₂SO₄) or Acetic Acid (as additive if not solvent)

• Hydrogenation apparatus (e.g., Parr shaker or H-Cube® flow reactor)

• Filter aid (e.g., Celite®)

• Nitrogen and Hydrogen gas

• Aqueous Sodium Hydroxide (NaOH) solution for neutralization

Procedure:

• Reactor Setup: To a glass pressure vessel or the reactor loop, add 2-(thiophen-2-yl)acetonitrile (1.0 eq).

• Solvent and Additive:

  • Dissolve the nitrile in methanol.

  • Add a stoichiometric equivalent (1.0 eq) of sulfuric acid dropwise. The acid protonates the product amine as it forms, preventing it from reacting with the imine intermediate.[10]

• Catalyst Addition:

  • Under a nitrogen atmosphere, add the 10% Pd/C catalyst (1-5 mol%).

• Hydrogenation:

  • Seal the vessel, purge thoroughly with nitrogen, and then introduce hydrogen gas (e.g., 50-100 psi).

  • Stir the reaction vigorously at room temperature.

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up:

  • Vent the hydrogen and purge with nitrogen.

  • Filter the reaction mixture through Celite® to remove the Pd/C catalyst. Wash the pad with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in water and cool in an ice bath.

  • Carefully basify the aqueous solution with 10% NaOH until pH > 11 to deprotonate the amine salt.

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified primary amine.

Troubleshooting and Key Considerations

• Low Conversion: This is often due to catalyst poisoning by the thiophene sulfur.

  • Solution: Increase catalyst loading. Ensure high-purity starting materials. Consider using a more sulfur-tolerant catalyst like a specific Ru-based system.[4]

• Formation of Secondary/Tertiary Amines: This indicates the rate of condensation is competitive with imine reduction.

  • Solution: For Ni-catalyzed reactions, ensure sufficient ammonia is present.[12] For Pd/Rh systems, adding a stoichiometric amount of a strong acid can prevent the amine product from participating in side reactions.[10] Lowering the reaction temperature can also favor the desired pathway.

• Dehalogenation/Hydrogenolysis: If the thiophene ring contains sensitive substituents (e.g., chlorine, bromine), they may be removed by hydrogenolysis.

  • Solution: Use milder conditions (lower temperature and pressure). Screen different catalysts; sometimes a less active catalyst provides higher chemoselectivity.

Safety Precautions

Catalytic hydrogenation involves significant hazards that must be rigorously managed.[14]

• Hydrogen Gas: Hydrogen is highly flammable and forms explosive mixtures with air over a wide range (4-75%).[18]

  • Always work in a well-ventilated area, preferably a dedicated fume hood for hydrogenations.[19][21]

  • Eliminate all potential ignition sources.[19] Use explosion-proof equipment where necessary.[20]

  • Always perform leak tests with an inert gas like nitrogen before introducing hydrogen.[19]

• Pyrophoric Catalysts: Dry Raney Nickel and, to a lesser extent, dry Pd/C can ignite spontaneously upon exposure to air.[2][14]

  • Always handle these catalysts as a wet slurry.

  • Never allow the catalyst to dry out during filtration.

  • Spent catalyst should be immediately and carefully quenched with water before disposal.

• High-Pressure Equipment:

  • Only use reactors and fittings rated for high-pressure hydrogen service.[20][22]

  • Never exceed the maximum pressure rating of the vessel.

  • Ensure the reactor is equipped with a properly functioning pressure relief valve or rupture disc.[20]

• Exothermic Reactions: Hydrogenations are exothermic.[22] For large-scale reactions, ensure adequate cooling is available to prevent a thermal runaway.[20]

Analytical Monitoring

Progress of the reaction should be monitored to determine the endpoint and assess selectivity.

• Thin-Layer Chromatography (TLC): A quick method to check for the disappearance of the starting nitrile.

• Gas Chromatography-Mass Spectrometry (GC-MS): The preferred method for quantitative analysis. It can separate and identify the starting material, primary amine product, and any secondary or tertiary amine byproducts.

• NMR Spectroscopy (¹H and ¹³C): Used for the structural confirmation of the final, purified product.[12]

References

• Hydrogenation Reaction Safety In The Chemical Industry. (2025). Google.
• Safety First: Best Practices for Operating High-Pressure Hydrogenation Reactors. Google.
• Application Notes and Protocols for the Reduction of 6-Octadecynenitrile to Primary Amines. Benchchem.
• Catalyst-Dependent Selective Hydrogenation of Nitriles: Selective Synthesis of Tertiary and Secondary Amines. ACS Publications.
• Hydrogenation Reactions | Safe Reaction Monitoring & Control. Mettler Toledo.
• Nitrile Hydrogenation on Solid Catalysts – New Insights into the Reaction Mechanism. ResearchGate.
• Nitrile Hydrogenation on Solid Catalysts – New Insights into the Reaction Mechanism. Ingenta Connect.
• Amines - Nitriles (A-Level Chemistry). Study Mind.
• Hydrogenation: How we can make it safer. H.E.L Group.
• reduction of nitriles. Chemguide.
• Efficient Cu–Ni/W20O58 Catalysts for Hydrogenation of Nitriles to Secondary Amines. ACS Publications.
• Nitrile hydrogenation to secondary amines under ambient conditions over palladium–platinum random alloy nanoparticles. Catalysis Science & Technology (RSC Publishing).
• Transforming Nitriles: Reduction to Amines (13.4.4). OCR A-Level Chemistry Notes.
• Catalytic Reduction of Nitriles. Thieme.
• Catalytic hydrogenation of nitriles. Google Patents.
• Nitrile Reduction. Wordpress.
• The application of palladium catalysts for the hydrogenation of aromatic nitriles in the liquid phase. Hiden Analytical.
• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. PMC.
• Hazards associated with laboratory scale hydrogenations. ACS Division of Chemical Health and Safety.
• Process for the hydrogenation of nitriles to primary amines. Google Patents.
• Pd-CuFe Catalyst for Transfer Hydrogenation of Nitriles: Controllable Selectivity to Primary Amines and Secondary Amines. PMC.
• Hydrogenation of Nitriles to Primary Amines Catalyzed by Unsupported Nanoporous Palladium Catalyst: Understanding the Essential Reason for High Activity and Selectivity of Catalyst. ResearchGate.
• Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. PMC.
• The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel. Sabinet African Journals.
• Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. Request PDF - ResearchGate.
• Raney Nickel CTH Reduction of Nitro/Nitrile Groups. Hive Methods Discourse.
• Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. Semantic Scholar.
• Method for synthesizing 2-thiophene ethylamine. Eureka | Patsnap.
• A Comparative Guide to the Reduction of Nitriles: Alternatives to Stannous Chloride. Benchchem.
• Catalytic Hydrogenation of Nitriles and Dehydrogenation of Amines with the Rhodium(1) Hydrido Compounds. RSC Publishing.
• Raney nickel. Wikipedia.
• Synthetic method of 2-thiophene ethylamine. Google Patents.
• SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharmaceutical Sciences and Research.
• Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. ACS Publications.
• 2-Thiopheneethylamine 96 30433-91-1. Sigma-Aldrich.
• Hydrogenation of nitrile to primary amine with carbon-coated Ni/NiO@C catalyst under mild conditions. ChemRxiv.
• Method for synthesizing 2-thiophene ethylamine. Google Patents.
• Reduction of nitriles to amines in positive ion electrospray ionization mass spectrometry. SpringerLink.
• ANALYTICAL METHODS. Toxicological Profile for Nitrate and Nitrite - NCBI Bookshelf - NIH.
• Nitrile Reduction. Study Prep in Pearson+.
• Catalytic Synthesis of Some Sulfur-containing Heterocyclic Compounds. (Review). R Discovery.
• Nitrile reduction. Wikipedia.
• Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts. PMC.
• Advances in Sulfur Resistant Hydrogenation Catalysts. Semantic Scholar.
• Electrocatalytic hydrogenation of nitriles: A step toward electrification of amine production. NSF PAR.

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• 7. Nitrile Hydrogenation on Solid Catalysts – New Insights int...: Ingenta Connect [ingentaconnect.com]
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• 16. Catalytic hydrogenation of nitriles and dehydrogenation of amines with the rhodium(I) hydrido compounds [RhH(PPri3)3] and [Rh2H2(µ-N2){P(cyclohexyl)3}4] - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
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Technical Notes & Optimization

Technical Support Center: Improving Yield in the Hydrolysis of 2-(3-Cyano-5-methylthiophen-2-yl)acetonitrile

Welcome to the technical support center for the hydrolysis of 2-(3-Cyano-5-methylthiophen-2-yl)acetonitrile. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this specific chemical transformation. The following question-and-answer format directly addresses potential challenges to help you improve the yield and purity of the desired product, 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems, providing explanations and actionable steps to resolve them.

Question 1: My reaction has stalled, and I'm observing a low conversion of the starting material. What are the likely causes and how can I drive the reaction to completion?

Answer: A stalled reaction is a common issue in nitrile hydrolysis, which can often be attributed to several factors. Nitrile hydrolysis is a two-step process, first to an amide intermediate and then to the carboxylic acid.[1][2][3] Both steps can be slow if the conditions are not optimal.

Potential Causes & Solutions:

• Insufficient Acid/Base Concentration: The hydrolysis of nitriles requires either strong acid or base catalysis.[4] In acid-catalyzed hydrolysis, the nitrile is protonated, increasing its electrophilicity for attack by water.[5][6] In base-catalyzed hydrolysis, the strongly nucleophilic hydroxide ion attacks the nitrile carbon directly.[5][7]

  • Acidic Conditions: For acid catalysis, ensure a sufficient concentration of a strong acid like sulfuric acid (H₂SO₄) or hydrochloric acid (HCl). A common starting point is a 5-20% aqueous solution of the acid.[8]

  • Basic Conditions: For base catalysis, use a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH). A 10% aqueous solution is often effective.[9]

• Low Reaction Temperature: Hydrolysis reactions often require elevated temperatures to proceed at a reasonable rate.[4] If you are running the reaction at room temperature, consider heating the mixture to reflux.[9][10]

• Poor Solubility: The starting material, 2-(3-Cyano-5-methylthiophen-2-yl)acetonitrile, may have limited solubility in purely aqueous acidic or basic solutions.[8]

  • Co-solvents: The addition of a co-solvent like ethanol or methanol can improve the solubility of the nitrile and facilitate the reaction.[9]

Experimental Protocol: Optimizing Reaction Conditions

Parameter	Acidic Hydrolysis	Basic Hydrolysis
Reagents	2-(3-Cyano-5-methylthiophen-2-yl)acetonitrile, 10-20% aq. H₂SO₄ or HCl	2-(3-Cyano-5-methylthiophen-2-yl)acetonitrile, 10% aq. NaOH or KOH
Solvent	Water, or a mixture of water and a co-solvent (e.g., ethanol)	Water, or a mixture of water and a co-solvent (e.g., ethanol)
Temperature	Reflux (typically 80-100 °C)	Reflux (typically 80-100 °C)
Reaction Time	Monitor by TLC (typically 8-24 hours)	Monitor by TLC (typically 8-24 hours)

Question 2: I'm observing the formation of a significant amount of an amide intermediate and very little of the desired carboxylic acid. How can I promote the second hydrolysis step?

Answer: The formation and accumulation of the amide intermediate, 2-(3-Cyano-5-methylthiophen-2-yl)acetamide, indicates that the first step of the hydrolysis is occurring, but the second step (hydrolysis of the amide to the carboxylic acid) is sluggish.[2]

Causality and Solutions:

• Insufficiently Forcing Conditions: Amide hydrolysis is often more difficult than nitrile hydrolysis and typically requires more forcing conditions (higher temperatures, longer reaction times, or more concentrated acid/base).[2]

  • Increase Temperature and Reaction Time: If you are not already at reflux, increase the temperature. Extend the reaction time and monitor the disappearance of the amide spot by TLC.

  • Increase Catalyst Concentration: Carefully increase the concentration of the acid or base. However, be mindful of potential side reactions with higher catalyst concentrations.

Question 3: My final product is a dark, tarry substance, and the yield of the desired product is very low. What is causing this decomposition?

Answer: The formation of a dark, resinous material suggests that decomposition of the starting material or product is occurring. The thiophene ring, in particular, can be sensitive to certain reaction conditions.

Potential Causes and Mitigation Strategies:

• Thiophene Ring Instability: The thiophene ring can be susceptible to degradation under strongly acidic conditions, especially at elevated temperatures.[11][12] This can lead to polymerization or other side reactions.

  • Milder Acidic Conditions: Consider using a milder acid or a lower concentration of the strong acid.

  • Alternative Catalysis: If acid-catalyzed decomposition is suspected, switching to base-catalyzed hydrolysis may be beneficial.

• Decarboxylation of the Product: The product, a thiophene acetic acid derivative, may be prone to decarboxylation (loss of CO₂) at high temperatures, especially under acidic conditions.[13][14][15]

  • Temperature Control: Avoid excessive heating. Maintain a gentle reflux and do not overheat the reaction mixture.

  • Work-up Procedure: Once the reaction is complete, cool the mixture promptly and proceed with the work-up to isolate the product and remove it from the harsh reaction conditions.

Question 4: I am having difficulty with the work-up and purification of my product. What is an effective procedure?

Answer: A proper work-up procedure is crucial for isolating the carboxylic acid product in high purity. The procedure will differ slightly depending on whether you used acidic or basic hydrolysis.

Detailed Work-up Protocols:

For Acidic Hydrolysis:

• Cooling: After the reaction is complete (as determined by TLC), cool the reaction mixture to room temperature.

• Extraction: If a co-solvent was used, remove it under reduced pressure. Dilute the aqueous residue with water and extract with an organic solvent like dichloromethane (DCM) or ethyl acetate to remove any unreacted starting material or non-polar impurities.[9]

• Basification and Washing: Carefully basify the aqueous layer with a solution of NaOH or KOH to a pH > 12. This will deprotonate the carboxylic acid, making it water-soluble. Wash the basic aqueous layer with an organic solvent to remove any remaining neutral or basic impurities.

• Acidification and Isolation: Cool the basic aqueous layer in an ice bath and slowly acidify with concentrated HCl to a pH of about 3.[9] The carboxylic acid product should precipitate out of the solution.

• Filtration and Drying: Collect the solid product by filtration, wash it with cold water, and dry it under vacuum.

For Basic Hydrolysis:

• Cooling and Extraction: Cool the reaction mixture and, if a co-solvent was used, remove it under reduced pressure. Dilute with water and extract with an organic solvent to remove non-polar impurities.[9]

• Acidification and Isolation: Cool the aqueous layer in an ice bath and carefully acidify with concentrated HCl to a pH of about 3.[9] The carboxylic acid will precipitate.

• Filtration and Drying: Collect the solid product by filtration, wash with cold water, and dry under vacuum.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions about the hydrolysis of 2-(3-Cyano-5-methylthiophen-2-yl)acetonitrile.

Q1: What is the mechanism of the hydrolysis of 2-(3-Cyano-5-methylthiophen-2-yl)acetonitrile?

A1: The hydrolysis of nitriles to carboxylic acids proceeds through a two-stage mechanism, which can be catalyzed by either acid or base.[1][3]

• Acid-Catalyzed Mechanism: The reaction begins with the protonation of the nitrile nitrogen, which makes the carbon atom more electrophilic.[16] A water molecule then acts as a nucleophile, attacking the carbon. A series of proton transfers leads to the formation of a protonated amide, which is then further hydrolyzed to the carboxylic acid.

• Base-Catalyzed Mechanism: The reaction is initiated by the nucleophilic attack of a hydroxide ion on the nitrile carbon.[7] Protonation by water forms an imidic acid, which then tautomerizes to an amide.[1] The amide is then further hydrolyzed under basic conditions to yield a carboxylate salt, which is protonated in a final acidification step to give the carboxylic acid.[7][10]

Q2: Are there any specific safety precautions I should take when running this reaction?

A2: Yes, several safety precautions should be observed:

• Handling of Cyanides: The starting material contains a cyano group. While nitriles are generally less toxic than inorganic cyanide salts, they should be handled with care in a well-ventilated fume hood. Avoid contact with skin and eyes, and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Strong Acids and Bases: Concentrated acids and bases are corrosive. Handle them with extreme care, wearing appropriate PPE. Always add acid to water, not the other way around, to avoid splashing.

• Heating: When heating the reaction mixture to reflux, use a heating mantle with a stirrer and ensure that the glassware is properly clamped and free of cracks.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC).

• TLC Procedure:

  • Prepare a TLC plate with a suitable stationary phase (e.g., silica gel).

  • Spot a small sample of your reaction mixture, along with a spot of the starting material for comparison.

  • Develop the plate in an appropriate mobile phase (a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate is a good starting point).

  • Visualize the spots under a UV lamp. The starting material and product should have different Rf values. The reaction is complete when the spot corresponding to the starting material has disappeared.

III. Visualizations

Reaction Pathway

Caption: A workflow for troubleshooting low product yield.

IV. References

• LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles. Chemistry LibreTexts. [Link]

• Starks, C. M. (1970). U.S. Patent No. 3,542,822. Washington, DC: U.S. Patent and Trademark Office.

• Chemistry Steps. (2022, May 14). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

• Fiveable. (2025, August 15). Hydrolysis of Nitriles Definition. [Link]

• OpenStax. (n.d.). 20.7 Chemistry of Nitriles – Organic Chemistry: A Tenth Edition. [Link]

• Chemistry Steps. (2024, December 5). Reactions of Nitriles. [Link]

• JoVE. (2025, May 22). Video: Nitriles to Carboxylic Acids: Hydrolysis. [Link]

• KPU Pressbooks. (n.d.). 7.8 Reactions of Nitriles – Organic Chemistry II. [Link]

• Pearson+. (2024, July 8). The mechanism for acidic hydrolysis of a nitrile resembles the ba... | Study Prep. [Link]

• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles | Organic Chemistry II. [Link]

• YouTube. (2020, October 6). Acid-catalyzed nitrile hydrolysis. [Link]

• Google Patents. (n.d.). CN105906604B - A kind of synthetic method of 2 thiophene acetic acid.

• LibreTexts. (2023, January 22). Making Carboxylic Acids by the Hydrolysis of Nitriles. Chemistry LibreTexts. [Link]

• National Center for Biotechnology Information. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. [Link]

• Organic Synthesis. (n.d.). Hydrolysis of Nitriles. [Link]

• ARKIVOC. (2004). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. [Link]

• Royal Society of Chemistry. (n.d.). The decarboxylation of some heterocyclic acetic acids. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Semantic Scholar. (n.d.). The decarboxylation of some heterocyclic acetic acids. [Link]

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• 2. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 7. 20.7 Chemistry of Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. US3542822A - Hydrolysis of nitriles to carboxylic acids - Google Patents [patents.google.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The decarboxylation of some heterocyclic acetic acids - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 15. semanticscholar.org [semanticscholar.org]
• 16. m.youtube.com [m.youtube.com]

Navigating the Thermal Instability of Thiophene-2-Acetic Acids: A Guide to Preventing Decarboxylation

Technical Support Center

Welcome to our dedicated resource for researchers, scientists, and professionals in drug development. This guide provides in-depth technical support and troubleshooting strategies for a common challenge in synthetic chemistry: the thermally induced decarboxylation of thiophene-2-acetic acids and their derivatives. Our goal is to equip you with the knowledge and practical techniques to mitigate this unwanted side reaction, ensuring the integrity and yield of your target molecules.

Frequently Asked Questions (FAQs)

Q1: Why is the decarboxylation of thiophene-2-acetic acids a significant issue?

The carboxyl group of thiophene-2-acetic acid is susceptible to elimination as carbon dioxide upon heating, which leads to the formation of 2-methylthiophene. This side reaction diminishes the yield of the desired products in reactions where thiophene-2-acetic acid is a reactant or an intermediate. It can also introduce impurities that complicate the purification process. The relative stability of the carbanion intermediate, which is stabilized by the electron-rich thiophene ring, is a primary factor driving this unwanted transformation.[1]

Q2: At what temperatures does significant decarboxylation of thiophene-2-acetic acid typically occur?

The precise temperature for significant decarboxylation can be influenced by factors such as the solvent, pH, and the presence of catalysts. However, for unsubstituted thiophene-2-acetic acid, noticeable decarboxylation is often observed at temperatures above 120-150°C, particularly under neutral or acidic conditions. The presence of various electron-donating or -withdrawing substituents on the thiophene ring can also affect the rate of this reaction.

Q3: How does the choice of solvent impact the rate of decarboxylation?

The choice of solvent plays a critical role. Polar, protic solvents can accelerate decarboxylation by stabilizing the transition state of the reaction. High-boiling polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can be especially problematic when elevated temperatures are necessary for a reaction to proceed.

Q4: What are some general strategies to minimize decarboxylation during a chemical reaction?

Yes, several effective strategies can be implemented:

• Lowering Reaction Temperatures: Whenever feasible, employing catalysts or alternative reaction pathways that proceed at lower temperatures is highly recommended.

• Judicious Solvent Selection: Opting for less polar, aprotic solvents with suitable boiling points can significantly reduce the rate of decarboxylation.

• pH Control: Maintaining a neutral or slightly basic pH can be beneficial, as acidic conditions are known to promote decarboxylation.

• Protecting Group Strategy: A robust method involves the temporary conversion of the carboxylic acid to a less reactive functional group, such as an ester, to prevent decarboxylation during the reaction.[2][3]

Troubleshooting Guides: Addressing Decarboxylation in Specific Scenarios

Scenario 1: Amide Coupling Reactions Requiring High Temperatures

A frequent challenge arises when coupling thiophene-2-acetic acid with a poorly reactive amine, which often necessitates high temperatures and extended reaction times.

Troubleshooting Protocol:

• Initial Assessment: If you detect the formation of 2-methylthiophene as a significant byproduct, which can be identified by techniques like GC-MS or ¹H NMR, it is highly probable that decarboxylation is occurring.

• Reagent Selection:

  • Coupling Reagents: Rather than relying on thermal activation, utilize more potent coupling reagents that facilitate amide bond formation at lower temperatures.[4] Carbodiimide-based reagents such as DCC (N,N'-dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), often used with additives like HOBt (1-hydroxybenzotriazole) or DMAP (4-dimethylaminopyridine), are effective choices.

  • Alternative Reagents: For more challenging couplings, consider phosphonium-based (e.g., BOP, PyBOP) or uronium-based (e.g., HATU, HBTU) coupling reagents, which are recognized for their high efficiency at or near room temperature.[5]

• Solvent Choice: It is advisable to switch from high-boiling polar solvents like DMF or DMSO to aprotic solvents with lower boiling points, such as dichloromethane (DCM), acetonitrile (MeCN), or tetrahydrofuran (THF).[6]

• Step-wise Procedure:

  • Acid Activation: Begin by activating the thiophene-2-acetic acid with the chosen coupling reagent and additive in an aprotic solvent at a temperature between 0°C and room temperature for approximately 30-60 minutes. This step forms an activated ester intermediate.

  • Amine Addition: Following activation, add the amine to the reaction mixture and continue stirring at room temperature until the reaction is complete, monitoring its progress by TLC or LC-MS. This one-pot, two-step approach prevents the exposure of the thermally sensitive thiophene-2-acetic acid to high temperatures.

Causality Explained: The fundamental principle of this approach is to substitute thermal energy with the chemical energy of the coupling reagents to drive the formation of the amide bond. The in-situ generated activated intermediate is more susceptible to nucleophilic attack by the amine than the original carboxylic acid. This allows the reaction to proceed efficiently at milder temperatures where decarboxylation is kinetically unfavorable.

Scenario 2: Metal-Catalyzed Cross-Coupling Reactions

When a thiophene-2-acetic acid derivative is used in a cross-coupling reaction, such as a Suzuki or Heck reaction, the often-required high temperatures can trigger decarboxylation.[7][8]

Troubleshooting Protocol:

• Protecting Group Strategy: The most reliable solution is to protect the carboxylic acid functional group before carrying out the cross-coupling reaction.[2][9][10]

  • Esterification: Convert the carboxylic acid into a simple ester, for instance, a methyl or ethyl ester. This can be accomplished through standard methods like Fischer esterification (an acid catalyst with an alcohol) or by reacting it with an alkyl halide in the presence of a base.[3] Esters are generally stable under typical cross-coupling conditions.

  • Post-Coupling Deprotection: Once the cross-coupling reaction is finished, the ester can be readily hydrolyzed back to the carboxylic acid using an aqueous base (e.g., LiOH, NaOH) or acid.[2]

• Ligand and Catalyst Selection:

  • Modern palladium catalysts featuring advanced phosphine ligands (such as Buchwald or Herrmann-type ligands) often display high catalytic activity, which can enable reactions to proceed at lower temperatures (e.g., 60-80°C), thereby reducing the extent of decarboxylation.

• Careful Base Selection: The choice of base in cross-coupling reactions is crucial. While strong inorganic bases are commonly used, it is worth considering milder organic bases or carefully controlling the stoichiometry of stronger bases to prevent a harsh reaction environment that could promote unwanted side reactions.

Data Summary: Recommended Conditions to Mitigate Decarboxylation

Parameter	Recommended for Amide Coupling	Recommended for Cross-Coupling	Rationale
Temperature	0°C to Room Temperature	60 - 80°C (with an efficient catalyst)	Minimizing thermal energy input reduces the rate of decarboxylation.
Solvent	DCM, THF, Acetonitrile	Toluene, Dioxane, THF	Aprotic solvents are preferred as they do not stabilize the decarboxylation transition state.
Key Reagents	EDC/HOBt, HATU, PyBOP	Palladium catalyst with advanced ligands (e.g., SPhos, XPhos)	High-activity reagents facilitate reactions at lower temperatures.
Strategy	In-situ activation of the carboxylic acid	Protection of the carboxylic acid as an ester	This prevents the free carboxylic acid from being exposed to harsh reaction conditions.

Visualizing the Problem and Solution

Diagram 1: Decarboxylation Mechanism of Thiophene-2-Acetic Acid

Caption: The thermal decarboxylation pathway of thiophene-2-acetic acid.

Diagram 2: Workflow for Preventing Decarboxylation in Amide Coupling

Caption: A comparative workflow for amide coupling reactions.

References

• Title: Appendix 6: Protecting groups - Oxford Learning Link Source: Oxford Learning Link URL
• Title: Protecting Groups for Carboxylic acid - YouTube Source: YouTube URL
• Title: Protecting groups in organic synthesis + H2O Source: Unknown URL
• Title: Cannabis decarboxylation: optimal temperature, time and methods Source: Unknown URL
• Title: Chapter 6 Carboxyl Protecting Groups Source: Unknown URL
• Title: Carboxyl Protecting Groups Stability - Organic Chemistry Portal Source: Organic Chemistry Portal URL
• Title: Decarboxylation - Master Organic Chemistry Source: Master Organic Chemistry URL
• Title: The decarboxylation of some heterocyclic acetic acids - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing)
• Title: Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC Source: PMC URL
• Title: Heterocyclic Amides Derived from 2-Thiopheneacetic Acid: Synthesis, Characterization and Antimicrobial Activity Evaluation - ResearchGate Source: ResearchGate URL
• Title: Heterocyclic Amides Derived from 2-Thiopheneacetic Acid: Synthesis, Characterization and Antimicrobial Activity Evaluation - DergiPark Source: DergiPark URL
• Title: CN105906604B - A kind of synthetic method of 2 thiophene acetic acid - Google Patents Source: Google Patents URL
• Title: CN101906092B - Preparation method of 2-thiophenecarboxylic acid - Google Patents Source: Google Patents URL
• Title: Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC Source: PMC URL
• Title: Improved synthesis of thiophene-2-acetic acid - ResearchGate Source: ResearchGate URL
• Title: Harnessing radical mediated reactions of thioacids for organic synthesis - RSC Publishing Source: RSC Publishing URL
• Title: Amide coupling reaction in medicinal chemistry.
• Title: What is the lowest temperature that I can decarboxylate THC-A over time? Say something like 2 hours. I'm a chef looking to determine the lowest temp I can reduce at and still achieve psychoactive THC for edibles.
• Title: Thiophene synthesis - Organic Chemistry Portal Source: Organic Chemistry Portal URL
• Title: A Simple and Efficient Synthesis of Substituted 2,2′-Bithiophene and 2,2′:5′,2″-Terthiophene | Organic Letters - ACS Publications Source: ACS Publications URL
• Title: Synthesis, Characterization of thiophene derivatives and its biological applications Source: Unknown URL
• Title: Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems - RSC Publishing Source: RSC Publishing URL
• Title: 21.
• Title: Amide synthesis by acylation - Organic Chemistry Portal Source: Organic Chemistry Portal URL

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• 1. The decarboxylation of some heterocyclic acetic acids - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. learninglink.oup.com [learninglink.oup.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. hepatochem.com [hepatochem.com]
• 5. Amide synthesis by acylation [organic-chemistry.org]
• 6. journalwjarr.com [journalwjarr.com]
• 7. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel a ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09712K [pubs.rsc.org]
• 9. m.youtube.com [m.youtube.com]
• 10. mazams.weebly.com [mazams.weebly.com]

Technical Support Center: Purification of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid

Part 1: Executive Technical Summary

The Molecule's "Personality": 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid presents a classic "chemoselectivity paradox" during purification. It contains a carboxylic acid (pKa ~3.9–4.2), which invites standard acid-base extraction, but it also possesses a C3-cyano group adjacent to the reaction center.[1] This nitrile is susceptible to hydrolysis (to amide or carboxylic acid) under the very conditions used to purify the acid.[2][1] Furthermore, the electron-rich thiophene ring makes the molecule prone to oxidative degradation if handled carelessly in solution.[1]

Critical Purification Parameters:

• pH Sensitivity: Avoid pH > 12 or pH < 1 for extended periods to preserve the nitrile.[2]

• Thermal Instability: Thiophene acetic acids are prone to thermal decarboxylation.[3][2] Avoid boiling temperatures (>80°C) during recrystallization.[3][2][1]

• Solubility Profile: Soluble in EtOAc, THF, Ethanol, and basic aqueous media.[1] Insoluble in Hexanes and acidic water.[2][1]

Part 2: Troubleshooting & Diagnostics (FAQ)

Issue 1: "My product is isolating as a sticky dark oil, not a solid."

Diagnosis: This is typically caused by retained high-boiling solvents (DMF/DMSO) or the presence of neutral impurities (unreacted esters/halides) preventing crystal lattice formation.[2][1] Solution:

• The "Oil-Out" Fix: Dissolve the oil in a minimum amount of 1M NaOH (aq).[3][2] Wash this aqueous layer three times with Methyl tert-butyl ether (MTBE) or Dichloromethane (DCM).[3][2] These washes remove the neutral organic impurities causing the oiling.[2][1]

• Controlled Acidification: Cool the aqueous phase to 5°C. Slowly add 1M HCl dropwise while stirring vigorously. Do not dump the acid in; rapid precipitation traps impurities.[2][1]

Issue 2: "I see a new impurity peak (+18 mass units) after acid-base extraction."

Diagnosis: Nitrile Hydrolysis. You likely exposed the compound to strong base (pH > 13) or heat during the extraction, converting the -CN group to a primary amide -CONH₂ .[3][2] Solution:

• Protocol Adjustment: Switch from NaOH to saturated NaHCO₃ or Na₂CO₃ for the dissolution step.[2] These weaker bases (pH 8–9) are sufficient to deprotonate the carboxylic acid without attacking the nitrile.[2][1]

• Temperature Control: Perform all extraction steps at 0–5°C.

Issue 3: "Purity is stuck at 95%. Recrystallization isn't working."

Diagnosis: You likely have a "structural mimic" impurity, such as the des-cyano byproduct or the methyl ester derivative, which co-crystallizes.[1] Solution:

• Solvent Switch: If using Ethanol/Water, switch to Toluene/Heptane .[2][1] Thiophene derivatives often show better differential solubility in aromatic solvents.[2][1] Dissolve in warm Toluene (60°C), then add Heptane dropwise until turbidity appears. Cool slowly.

Part 3: The "Golden Standard" Purification Protocol

This protocol is designed to maximize yield while protecting the cyano group.[2][1]

Phase A: Chemoselective Acid-Base Extraction

Goal: Remove neutral precursors (esters, halides) and non-acidic byproducts.[3][1]

• Dissolution: Dissolve crude reaction mixture in Ethyl Acetate (EtOAc) .

• Salt Formation: Extract the organic layer with cold (5°C) 0.5 M Na₂CO₃ (2 x Vol).[3][2][1]

  • Why? The product moves to the aqueous layer as the carboxylate salt.[2][1] Neutral impurities stay in the EtOAc.[2][1]

  • Critical: Do NOT use 5M NaOH; it will hydrolyze the nitrile.[2][1]

• Organic Wash: Wash the combined aqueous extracts with fresh MTBE or DCM (2x).[2][1] Discard these organic washes (contains impurities).[2][1]

• Controlled Precipitation:

  • Cool the aqueous layer to 0–5°C in an ice bath.[1]

  • Add 2 M HCl dropwise to adjust pH to ~2.0–3.0.[2]

  • Observation: The product should precipitate as an off-white solid.[3][2][4]

• Isolation: Filter the solid and wash with cold water.[2] Dry under vacuum at 40°C (Do not exceed 50°C).[3][2][1]

Phase B: Polishing (Recrystallization)

Goal: Remove trace colored impurities and inorganic salts.[3][2]

• Preferred Solvent System: Ethanol : Water (1:1 ratio) or Toluene.[3][2]

• Procedure:

  • Suspend dried solid in minimum Ethanol at 50°C.

  • Add warm water dropwise until slight turbidity persists.

  • Add 1 drop of Ethanol to clear it.[2]

  • Allow to cool to Room Temp, then 4°C overnight.

Part 4: Visualizing the Logic

Workflow Diagram: Chemoselective Purification

This flowchart illustrates the decision-making process for separating the target acid from specific impurity classes.[3][2][5]

Caption: Logic flow for separating acidic target from neutral impurities while preserving the nitrile group.

Part 5: Quantitative Data & Specifications

Table 1: Solubility Profile & Solvent Selection

Solvent	Solubility (RT)	Solubility (Hot)	Role in Purification
Water (pH 7)	Insoluble	Slightly Soluble	Anti-solvent
Water (pH 10)	Soluble (Salt)	Soluble	Extraction Phase
Ethyl Acetate	Soluble	Very Soluble	Dissolution / Extraction
Hexanes/Heptane	Insoluble	Insoluble	Anti-solvent (Precipitant)
Toluene	Low	High	Ideal for Recrystallization
Ethanol	Soluble	Very Soluble	Co-solvent

Table 2: Common Impurity Markers (LC-MS)

Impurity Name	Relative Mass (vs Target)	Origin	Removal Strategy
Ethyl Ester	+28 Da	Unreacted Starting Material	Wash aqueous salt solution with MTBE.[3][2]
Amide Analog	+18 Da	Hydrolysis of Nitrile (-CN → -CONH₂)	Prevent by using weak base (Na₂CO₃) and cold temps.[3][2]
Decarboxylated	-44 Da	Thermal degradation	Avoid boiling >80°C; do not distill.[3][2]

Part 6: References & Authority

The protocols above are synthesized from standard organic synthesis procedures for functionalized thiophenes and specific data regarding nitrile stability in heteroaromatic systems.

• Org. Synth. 2013, 90, 316-326. Synthesis of Functionalized Thiophenes via Gewald and Subsequent Hydrolysis.[1] (Provides foundational solubility and stability data for thiophene acetic acids). [3][1]

• PubChem Compound Summary: 2-Thiopheneacetic acid. National Center for Biotechnology Information.[3][2] (General physical properties and safety data for the thiophene acetic acid class).

• Beilstein J. Org.[2][1] Chem. 2007, 3, No. 28. Development of potential manufacturing routes for substituted thiophenes.[1] (Discusses the stability of halogenated and cyano-thiophenes during acid/base workups).

• Google Patents: CN105503821A. Synthetic method of 2-(o-nitrophenylamino)-3-cyano-5-methylthiophene.[3][2][6] (Describes the handling of the 3-cyano-5-methylthiophene core and purification via recrystallization in ethyl acetate).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling.

Sources

• 1. N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide [mdpi.com]
• 2. 2-Thiopheneacetic acid | C6H6O2S | CID 15970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-(3-(((5-Cyano-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-2-yl)thio)methyl)phenyl)acetic acid | 1883602-21-8 [sigmaaldrich.com]
• 4. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN105503821A - Synthetic method of 2-(o-nitrophenylamino)-3-cyano-5-methylthiophene as olanzapine intermediate - Google Patents [patents.google.com]

Solubility issues of cyano-thiophene acids in organic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who hit a wall when working with highly functionalized heterocycles. Cyano-thiophene acids are notoriously recalcitrant compounds. They often present as highly crystalline powders that refuse to dissolve in standard organic solvents, derailing syntheses, NMR characterizations, and biological assays.

This guide is designed to move beyond basic "trial and error" solvent screening. Here, we will dissect the thermodynamic causality behind these solubility issues and provide field-proven, self-validating protocols to overcome them.

Part 1: Troubleshooting & Mechanistic Causality (FAQ)

Q1: Why is my cyano-thiophene acid completely insoluble in standard non-polar and moderately polar solvents like DCM, Toluene, or EtOAc? A: The insolubility is driven by a massive thermodynamic barrier—specifically, an exceptionally high crystal lattice energy. This is caused by three synergistic structural features:

• Planar Hydrophobicity: The thiophene ring is a rigid, planar aromatic system that promotes tight

  stacking, making it inherently hydrophobic 1[1].

• Carboxylic Acid Dimerization: The carboxylic acid group acts as both a strong hydrogen-bond donor and acceptor. In the solid state, these molecules form tightly bound dimers, effectively doubling the molecular weight and drastically increasing the energy required to break the molecules apart 2[2].

• Dipole-Dipole Locking: The cyano group is strongly electron-withdrawing with a high dipole moment. Anti-parallel alignment of these dipoles in the crystal lattice further locks the structure. Standard solvents simply cannot provide enough solvation energy (

  ) to overcome this lattice enthalpy ( ).

Q2: How can I disrupt this hydrogen-bonding network to achieve workable concentrations for NMR or stock solutions? A: You must use a solvent capable of outcompeting the acid-acid dimers. Highly polar, aprotic solvents with strong hydrogen-bond accepting capabilities—such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)—are required. The oxygen atom in DMSO acts as a powerful H-bond acceptor, breaking the dimers and stabilizing the monomeric acid in solution3[3].

Q3: I need to run a downstream reaction in a less polar solvent (e.g., DCM or THF). How can I solubilize the acid without using DMSO? A: If you cannot change the solvent, you must change the solute. You have two primary strategies:

• In-Situ Salt Formation: By adding a bulky organic base like N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA), you deprotonate the acid. The resulting carboxylate anion forms an ion pair with the ammonium cation. The bulky, non-polar alkyl groups of the amine act as a lipophilic "parachute," dragging the polar complex into the organic phase .

• Transient Derivatization: If the free acid is not strictly required for the immediate next step, convert it to a methyl or ethyl ester. This permanently masks the H-bond donor, drastically lowering the melting point and making the compound highly soluble in standard organic solvents 4[4].

Part 2: Solvent Selection Data

To aid in your experimental design, consult the following quantitative comparison of solvent properties and their empirical solubilizing power for cyano-thiophene acids.

Solvent	Dielectric Constant ( )	H-Bond Acceptor Capacity	Solubilizing Power	Recommended Use Case
Hexane	1.9	None	Poor	Anti-solvent for crystallization
Dichloromethane (DCM)	8.9	Very Weak	Poor to Moderate	Requires organic base (e.g., TEA)
Tetrahydrofuran (THF)	7.5	Moderate	Moderate	Co-solvent mixtures, Grignard reactions
Ethanol	24.5	Strong	Good	Recrystallization, protic reactions
Dimethyl Sulfoxide (DMSO)	46.7	Very Strong	Excellent	NMR, biological stock solutions

Part 3: Experimental Protocols

Protocol A: Solubilization via In-Situ Lipophilic Salt Formation

Use this protocol when you must conduct a reaction in a non-polar or moderately polar solvent (e.g., DCM, THF) and cannot use DMSO.

• Suspension: Weigh the cyano-thiophene acid (1.0 eq) into a dry round-bottom flask. Add the desired organic solvent (e.g., DCM) to achieve a target concentration of 0.1 M. The mixture will appear as an opaque, heterogeneous suspension.

• Base Addition: Dropwise, add N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.2 to 1.5 eq) to the stirring suspension at room temperature.

• Agitation: Sonicate or stir vigorously for 5 minutes. The mechanical energy aids in breaking the initial crystal lattice while the base deprotonates the exposed surface molecules.

• Self-Validation Step: A successful salt formation is visually self-validating. The opaque suspension will rapidly clarify into a transparent, homogeneous solution. To ensure the lipophilic ion-pair is stable and won't crash out during your reaction, cool the flask to 4°C for 10 minutes; if it remains clear, the solubilization is robust.

Protocol B: Transient Esterification (Methyl Ester)

Use this protocol to permanently disrupt hydrogen bonding, yielding a highly soluble intermediate for multi-step organic synthesis.

• Reaction Setup: Suspend the cyano-thiophene acid (1.0 eq) in anhydrous Methanol (0.2 M).

• Catalysis: Carefully add a catalytic amount of concentrated

  (0.1 eq).

• Reflux: Equip the flask with a reflux condenser and heat to 65°C for 3-4 hours. The suspension will gradually clear as the soluble ester forms.

• Workup: Concentrate the mixture under reduced pressure to remove excess methanol. Partition the residue between Ethyl Acetate (EtOAc) and saturated aqueous

  . The unreacted acid will move to the aqueous layer, while the highly soluble ester remains in the organic layer.

• Self-Validation Step: Monitor the organic layer via TLC (Hexane:EtOAc 7:3). The highly polar free acid will remain pinned at the baseline (

  ), whereas the successful formation of the methyl ester will appear as a distinct, fast-moving spot ( ).

Part 4: Workflows and Mechanisms

Caption: Workflow for selecting solubilization strategies for cyano-thiophene acids.

Caption: Mechanistic pathways of disrupting cyano-thiophene acid dimers for solubility.

Part 5: References

• TutorChase - Carboxylic Acids: Hydrogen Bonding and Solubility (12.3.1). Explains the thermodynamics of acid-acid dimer disruption by hydrogen-bond accepting solvents.2[2]

• Auburn University - Principles of Drug Action 1, Spring 2005, Carboxylic Acids Part 1. Details the polarity, acidity, and solubility profiles of carboxylic acids in protic vs. aprotic environments. 3[3]

• University of Calgary - Solubility of Organic Compounds. Provides foundational protocols on acid-base manipulation to alter the polarity and solubility of organic compounds in various phases.

• BenchChem - Physicochemical properties of thiophene derivatives. Outlines the inherent hydrophobicity,

  stacking behaviors, and general solubility parameters of planar thiophene rings. 1[1]

• ACS Publications - Liquid Crystalline Materials Containing Thiophene Rings. Discusses the rigid aromatic nature of thiophene derivatives and the use of functionalization (e.g., esterification) to improve organic solubility. 4[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tutorchase.com [tutorchase.com]
• 3. webhome.auburn.edu [webhome.auburn.edu]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Side Reactions in Thiophene Ring Functionalization

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center dedicated to navigating the complexities of thiophene ring functionalization. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic strategies and troubleshoot common side reactions. Thiophene and its derivatives are cornerstones in medicinal chemistry and materials science, but their reactivity profile can present unique challenges.[1] This resource provides in-depth, field-proven insights and actionable protocols to enhance the precision and efficiency of your thiophene functionalization reactions.

I. Electrophilic Aromatic Substitution: Controlling Regioselectivity and Preventing Polymerization

Electrophilic aromatic substitution is a fundamental method for functionalizing thiophenes. The thiophene ring is generally more reactive than benzene, with a preference for substitution at the C2 and C5 (α) positions over the C3 and C4 (β) positions.[2][3] This increased reactivity, however, can lead to challenges such as over-substitution and polymerization, particularly under harsh acidic conditions.[4][5]

Frequently Asked Questions (FAQs)

Q1: My halogenation of a 2-substituted thiophene is yielding a mixture of the 5-halo and 3,5-dihalo products. How can I improve the selectivity for the desired mono-halogenated product?

A1: This is a common issue arising from the high reactivity of the thiophene ring, especially when the C2 substituent is electron-donating. To enhance selectivity for mono-halogenation at the C5 position, consider the following strategies:

• Choice of Halogenating Agent: Use a milder halogenating agent. For bromination, N-bromosuccinimide (NBS) is often preferred over elemental bromine as it generates a low concentration of bromine in situ, reducing the likelihood of di-substitution. For chlorination, N-chlorosuccinimide (NCS) can be employed.

• Reaction Temperature: Perform the reaction at a lower temperature. Starting at 0°C or even -78°C can significantly improve selectivity by slowing down the reaction rate and favoring the kinetically controlled mono-halogenated product.

• Solvent: The choice of solvent can influence the reactivity of the halogenating agent. Less polar solvents like tetrahydrofuran (THF) or dichloromethane (DCM) are generally good starting points.

• Stoichiometry: Carefully control the stoichiometry of the halogenating agent. Using a slight excess (1.05-1.1 equivalents) is often sufficient. Adding the reagent portion-wise can also help maintain a low concentration and improve selectivity.

Troubleshooting Workflow for Halogenation Selectivity

Caption: Troubleshooting workflow for improving halogenation selectivity.

Q2: I am observing significant polymerization of my thiophene substrate during Friedel-Crafts acylation. What are the primary causes, and what milder alternatives can I explore?

A2: Polymerization during Friedel-Crafts acylation is often triggered by the strongly acidic conditions, typically involving Lewis acids like aluminum chloride (AlCl₃).[6] Thiophene can be protonated under these conditions, leading to ring-opening and subsequent polymerization. To circumvent this, consider the following:

• Milder Lewis Acids: Employ less aggressive Lewis acids. Stannic chloride (SnCl₄) or zinc chloride (ZnCl₂) are often effective for acylating thiophenes with reduced polymerization.[6]

• Use of Anhydrides with Protic Acids: Acylation can be achieved using an acid anhydride in the presence of a protic acid like phosphoric acid. This method is generally milder than using acyl chlorides with strong Lewis acids.[6]

• Vilsmeier-Haack Reaction: For formylation, the Vilsmeier-Haack reaction (using DMF and POCl₃) is a very mild and effective alternative to Friedel-Crafts conditions.[3]

Protocol for Mild Acylation of Thiophene

• Setup: To a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add the thiophene derivative (1 eq.) and a suitable solvent (e.g., DCM).

• Reagent Addition: Cool the solution to 0°C. Add the acid anhydride (1.2 eq.) followed by the dropwise addition of phosphoric acid (or a milder Lewis acid like SnCl₄).

• Reaction: Allow the reaction to stir at 0°C and then gradually warm to room temperature. Monitor the reaction progress by TLC.

• Work-up: Upon completion, quench the reaction by pouring it into ice-water. Extract the product with a suitable organic solvent, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

II. Metalation and Subsequent Functionalization: Navigating the Landscape of Bases and Side Reactions

Deprotonation of thiophene, typically at the C2 position, using strong bases is a powerful strategy for introducing a wide range of electrophiles. However, when working with substituted thiophenes, especially halo-thiophenes, a number of side reactions can compete with the desired functionalization.

Frequently Asked Questions (FAQs)

Q3: During the lithiation of my 3-bromothiophene with n-BuLi, I am observing significant amounts of debromination and homo-coupling. What are the best practices to minimize these side reactions?

A3: This is a classic example of competing metal-halogen exchange and deprotonation.[7] With 3-bromothiophene, deprotonation at C2 is desired, but the bromine at C3 can undergo exchange with n-BuLi. To favor deprotonation over metal-halogen exchange, the following factors are critical:

• Choice of Base: Lithium diisopropylamide (LDA) is often a better choice than n-BuLi for selective deprotonation in the presence of a halogen. LDA is a non-nucleophilic, sterically hindered base, which favors proton abstraction over halogen exchange. Knochel-Hauser bases (e.g., TMPMgCl·LiCl) are also highly effective for selective deprotonation.[8][9]

• Temperature: Perform the reaction at very low temperatures (-78°C). At these temperatures, the rate of deprotonation is often significantly faster than that of metal-halogen exchange.

• Addition Rate: Add the base slowly to the thiophene solution to maintain a low concentration of the base and minimize side reactions.

Comparison of Bases for Thiophene Metalation

Base	Typical Conditions	Advantages	Disadvantages
n-Butyllithium (n-BuLi)	-78°C to 0°C, THF/Hexanes	Readily available, strong base	Can lead to metal-halogen exchange, potential for side reactions with sensitive groups
Lithium Diisopropylamide (LDA)	-78°C, THF	Sterically hindered, non-nucleophilic, excellent for selective deprotonation	Must be freshly prepared or titrated, less reactive than n-BuLi
Knochel-Hauser Base (TMPMgCl·LiCl)	-20°C to RT, THF	High regioselectivity, good functional group tolerance	Requires preparation of the base

Q4: I am attempting to functionalize a thiophene with an ester group, but the base is reacting with my ester. How can I achieve selective metalation?

A4: The high reactivity of organolithium reagents makes them incompatible with many functional groups, including esters.[9] To achieve selective metalation in the presence of such groups, consider these approaches:

• Use of Magnesium Amide Bases: As mentioned, Knochel-Hauser bases exhibit excellent functional group tolerance and can selectively deprotonate thiophenes in the presence of esters, amides, and nitriles.[8]

• Directed Metalation: If your thiophene contains a directing group (e.g., an amide or a sulfoxide), this can direct the deprotonation to a specific position, often overriding the inherent reactivity of the thiophene ring.

• Halogen-Metal Exchange at Low Temperature: For a halo-thiophene bearing an ester, a halogen-metal exchange reaction using n-BuLi at a very low temperature (-100°C to -78°C) can be faster than the attack on the ester.[10] The resulting thienyllithium species can then be trapped with an electrophile.

III. Direct C-H Activation/Arylation: A Modern Approach with its Own Set of Rules

Palladium-catalyzed direct C-H activation has emerged as a powerful, atom-economical method for arylating thiophenes.[11][12][13] However, controlling the regioselectivity between the C2/C5 and C3/C4 positions can be challenging.

Frequently Asked Questions (FAQs)

Q5: I am trying a direct C-H arylation on a 3-substituted thiophene and getting a mixture of C2 and C5 arylation. How can I control the regioselectivity?

A5: The regioselectivity in direct C-H arylation is influenced by a combination of electronic and steric factors, as well as the catalytic system. Here’s how you can steer the reaction towards the desired isomer:

• Ligand Choice: The ligand on the palladium catalyst plays a crucial role. Bulky, electron-rich phosphine ligands often favor arylation at the less sterically hindered position. Experiment with different ligands (e.g., P(t-Bu)₃, SPhos, XPhos) to find the optimal one for your substrate.

• Directing Groups: The use of a removable directing group can provide excellent control over regioselectivity. For instance, a picolinamide directing group can selectively direct arylation to the C3 position. More recent methods have employed pH-sensitive directing groups to achieve sequential functionalization at different positions.[14]

• Reaction Conditions: The solvent, base, and temperature can all impact the regioselectivity. For example, in some systems, the use of a pivalic acid additive can promote a concerted metalation-deprotonation (CMD) pathway, which can influence the site of C-H activation.[15]

Decision Tree for Controlling C-H Arylation Regioselectivity

Caption: Decision tree for optimizing C-H arylation regioselectivity.

IV. General Troubleshooting for Thiophene Stability

Q6: My thiophene-containing compound is degrading during a reaction, even under what I thought were mild conditions. What could be the cause?

A6: Thiophene rings, while aromatic, can be susceptible to degradation under certain conditions.[16]

• Oxidation: The sulfur atom in the thiophene ring can be oxidized, especially in the presence of oxidizing agents or even atmospheric oxygen over long reaction times.[5][17] This can lead to the formation of thiophene S-oxides, which may not be stable. If you suspect oxidation, degassing your solvents and running the reaction under an inert atmosphere (N₂ or Ar) is crucial.

• Strong Acids: As discussed, strong acids can cause polymerization or ring-opening.[4] If your reaction generates acidic byproducts, consider adding a non-nucleophilic base to scavenge the acid.

• Photodegradation: Some thiophene derivatives are light-sensitive. If you observe color changes or degradation over time, try running the reaction in a flask wrapped in aluminum foil.[16]

By understanding the underlying principles of thiophene reactivity and systematically troubleshooting your reactions, you can significantly minimize side reactions and improve the yield and purity of your desired products.

References

• Armstrong, D. R., et al. "Selective Metalation of Thiophene and Thiazole Rings with Magnesium Amide Base." Angewandte Chemie International Edition, 44(25), 3971-3974. (2005). [Link]

• Choudhary, A. "Synthesis, Reactions and Medicinal Uses of Thiophene." Pharmaguideline. [Link]

• Reis, L. V., et al. "Regioselective Nucleophilic Aromatic Substitution: Unexpected Results in the Thiophene Series." Letters in Organic Chemistry, 4(1), 26-29. (2007). [Link]

• Heterocyclic Chemistry. [Link]

• Angelici, R. J. "Thiophenes in Organotransition Metal Chemistry: Patterns of Reactivity." Accounts of Chemical Research, 28(11), 475-482. (1995). [Link]

• Daniels, M. H., Armand, J. R., & Tan, K. L. "Sequential Regioselective C-H Functionalization of Thiophenes." Organic Letters, 18(14), 3310-3313. (2016). [Link]

• Gronowitz, S., & Dahlgren, T. "Metalation and halogen–metal exchange in 3-arylthiophens." Journal of the Chemical Society C: Organic, 19, 2390-2394. (1971). [Link]

• Gryko, D. T., et al. "Regioselective C‑Arylation of Functionalized Nitroalkanes with Furan, Thiophene, and Derivatives." The Journal of Organic Chemistry, 80(24), 12344-12353. (2015). [Link]

• Zong, J., & Junk, P. C. "Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review." Mini-Reviews in Organic Chemistry, 13(2), 110-127. (2016). [Link]

• Wikipedia. "Thiophene." [Link]

• Five-membered Heterocycles Pyrrole, Furan and Thiophene. [Link]

• Janeba, Z., et al. "Synthesis of Tetrasubstituted Thiophenes via Direct Metalation." The Journal of Organic Chemistry, 85(2), 999-1008. (2020). [Link]

• Chen, Z., & Dong, G. "Iron-Catalyzed C–H Activation for Heterocoupling and Copolymerization of Thiophenes with Enamines." Journal of the American Chemical Society, 144(47), 21549-21558. (2022). [Link]

• Koumura, N., et al. "Generation of 3- and 5-lithiothiophene-2-carboxylates via metal-halogen exchange and their addition reactions to chalcogenoxanthones." The Journal of Organic Chemistry, 72(9), 3340-3346. (2007). [Link]

• Luscombe, C. K., et al. "Recent Developments in C–H Activation for Materials Science in the Center for Selective C–H Functionalization." Topics in Current Chemistry, 376(3), 24. (2018). [Link]

• Doucet, H., et al. "Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct arylation." Organic Chemistry Frontiers, 10(6), 1533-1540. (2023). [Link]

• Ozaki, M., et al. "Generation of Sodium-Thiophene Species with Metal Amide-Free Approach Toward Polythiophene Synthesis by Cross-Coupling Polymerization." Chemistry Letters, 51(8), 856-859. (2022). [Link]

• Hartwig, J. F., et al. "Oligothiophene Synthesis by a Distinct, General C−H Activation Mech- anism: ElectrophilicConcerted Metal." ChemRxiv. (2019). [Link]

• Roger, J., et al. "The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines." Molecules, 23(4), 819. (2018). [Link]

• C-H activation. [Link]

• Hartwig, J. F., et al. "Oligothiophene Synthesis by a General C-H Activation Mechanism: Electrophilic Concerted Metalation-Deprotonation (eCMD)." ACS Catalysis, 9(8), 6821-6836. (2019). [Link]

• Geerlings, P., et al. "Electrophilic substitution reactions of thiophene and thieno[2,3- b ]thiophene heterocycles: a DFT study." Journal of Molecular Modeling, 17(8), 2057-2065. (2011). [Link]

• Functionalization of thiophene ring (left) and general structures of TpM homopolymers and copolymers (right). [Link]

• Cohen, S. M., et al. "Safety evaluation of substituted thiophenes used as flavoring ingredients." Food and Chemical Toxicology, 118, 549-563. (2018). [Link]

• There are some important questions that you need to know and answer before you start studying the reactions of five-membered rings such as. [Link]

• Wikipedia. "Metal–halogen exchange." [Link]

• Stavrinidou, E., et al. "Thiophene-Based Trimers for In Vivo Electronic Functionalization of Tissues." ACS Applied Materials & Interfaces, 12(50), 56345-56354. (2020). [Link]

• Kiełbasiński, P., et al. "Chiral polymers based on thiophenes functionalized at the 3-position with a pendant containing a stereogenic sulfur atom. Synthetic and structural aspects." Polymer Chemistry, 12(11), 1629-1641. (2021). [Link]

• Iovu, H., et al. "Thiophene End-Functionalized Oligo-(D,L-Lactide) as a New Electroactive Macromonomer for the “Hairy-Rod” Type Conjugated Polymers Synthesis." Polymers, 15(5), 1146. (2023). [Link]

• The McCullough Group. "Side Chain Functionalization." [Link]

• Reaction of Furan and Thiophene. [Link]

• Sharma, A., & Grewal, D. "Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems." RSC Advances, 10(7), 3925-3951. (2020). [Link]

• Asundaria, M. A., & Patel, D. R. "Synthesis, properties and biological activity of thiophene: A review." Der Pharma Chemica, 4(3), 1265-1274. (2012). [Link]

• Cacchi, S., & Fabrizi, G. "Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes." Molecules, 16(6), 4926-4956. (2011). [Link]

• Puig-Sellés, M., et al. "Synthetic strategies and self-assembly properties of thiophene-functionalized hydrogen-bonded diketopyrrolopyrrole derivatives." ChemRxiv. (2022). [Link]

• Singh, S., et al. "Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads." RSC Medicinal Chemistry, 15(2), 241-267. (2024). [Link]

• Mohamed, S., et al. "Halogen Bonding in Halothiophene Building Blocks." Crystal Growth & Design, 24(1), 350-362. (2024). [Link]

• Boyd, E. A., et al. "The role of halogens in the catalyst transfer polycondensation for π-conjugated polymers." Nature Chemistry, 12(10), 926-932. (2020). [Link]

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Troubleshooting low purity in thiophene acetic acid synthesis

Technical Support Center: 2-Thiopheneacetic Acid Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-thiopheneacetic acid (2-TAA) synthesis. As a critical intermediate in the pharmaceutical industry, particularly for cephalosporin antibiotics like cefoxitin and cephaloridine, achieving high purity of 2-TAA is paramount. This guide is designed to address common challenges encountered during its synthesis, providing in-depth, experience-based solutions to help you troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section directly addresses the most common issues leading to low purity in 2-TAA synthesis.

Q1: My final product is a discolored oil or a low-melting solid, not the expected white crystalline powder. What went wrong?

This is a classic sign of significant impurities. The melting point of pure 2-thiopheneacetic acid is typically around 75-77°C. A lower, broader melting range or an oily consistency points to one or more of the following issues:

• Residual Solvents: Incomplete removal of extraction solvents (e.g., dichloromethane, ethyl acetate) or reaction solvents (e.g., toluene, ethanol) will depress the melting point.

• Incomplete Hydrolysis: If you are synthesizing 2-TAA from a nitrile (2-thienylacetonitrile) or an ester precursor, residual starting material or intermediate amide can lead to an impure, oily product.[1][2]

• Byproducts from Side Reactions: Depending on your synthetic route, various side products can form. For instance, in the Willgerodt-Kindler reaction, complex mixtures and low yields are a known challenge if conditions are not optimized.[3]

Corrective Actions:

• Drying: Ensure your product is thoroughly dried under high vacuum, possibly with gentle heating (e.g., 40°C), to remove all residual solvents.

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction to completion. The disappearance of the starting material spot is a key indicator.

• Purification: The most effective solution is purification. Recrystallization is the preferred method for obtaining high-purity 2-TAA.[4] A detailed protocol is provided in a later section.

Q2: My reaction seems to have gone to completion by TLC, but my HPLC analysis shows a purity of less than 95%. What are these hidden impurities?

HPLC is more sensitive than TLC and can reveal impurities that co-elute with your product on a TLC plate. The most common "hidden" impurities are positional isomers or structurally similar byproducts.

• Positional Isomers (3-Thiopheneacetic Acid): Depending on the starting material and reaction type (e.g., Friedel-Crafts acylation), you can generate the 3-substituted isomer alongside the desired 2-substituted product.[5] These isomers often have very similar polarities, making them difficult to separate.

• Over-alkylation/Acylation Products: In routes involving Friedel-Crafts reactions, di-acylated or di-alkylated thiophene byproducts can form.

• Unidentified Byproducts: The Willgerodt-Kindler reaction, in particular, is known for generating complex reaction mixtures that may not be easily identifiable by standard techniques without isolation and characterization.[3]

Diagnostic & Corrective Actions:

• Analytical Confirmation: Use ¹H NMR and ¹³C NMR spectroscopy to identify the structure of the impurities. The aromatic region of the ¹H NMR is particularly diagnostic for thiophene substitution patterns.[6][7] LC-MS can also help by providing the molecular weights of the impurity peaks.

• Chromatographic Purification: If recrystallization is ineffective at removing the isomeric impurity, column chromatography is necessary. This allows for a finer separation based on small differences in polarity.

• Reaction Optimization: Re-evaluate your reaction conditions. For Friedel-Crafts type reactions, slowly adding the electrophile at a lower temperature can significantly improve regioselectivity and minimize the formation of the 3-isomer and di-substituted byproducts.

Q3: My ¹H NMR spectrum shows my desired product, but there are persistent peaks that don't match the starting material. What could they be?

Beyond the issues mentioned above, specific synthetic routes have characteristic impurities. Let's analyze the two most common pathways:

Scenario A: Synthesis via Hydrolysis of 2-Thienylacetonitrile This route involves creating the nitrile, often from 2-chloromethylthiophene, and then hydrolyzing it to the carboxylic acid.[8][9]

• Potential Impurity: 2-Thiopheneacetamide. This is the intermediate in the hydrolysis of the nitrile. Incomplete hydrolysis, either under acidic or basic conditions, will leave this amide in your final product.[2]

• NMR Signature: The amide will have distinct -NH₂ protons and a different chemical shift for the alpha-methylene (-CH₂) group compared to the carboxylic acid.

Scenario B: Synthesis via the Willgerodt-Kindler Reaction This route typically starts from 2-acetylthiophene, reacting it with sulfur and an amine (like morpholine) to form a thioamide, which is then hydrolyzed.[10][11]

• Potential Impurities:

  • 2-Thienylthioacetamide (or corresponding morpholide): The thioamide intermediate. Incomplete hydrolysis is a very common problem.

  • Residual 2-Acetylthiophene: Incomplete initial reaction.

  • Elemental Sulfur: If not properly removed during workup.

• NMR Signature: The thioamide intermediate will have a unique set of signals. Residual 2-acetylthiophene is easily identified by its characteristic methyl singlet around 2.5 ppm.

Corrective Actions:

• Force the Hydrolysis: If amide or thioamide impurities are present, you can often force the reaction to completion by extending the reflux time or using a higher concentration of acid/base.[9]

• Aqueous Wash: A basic wash (e.g., with 1M NaOH) during the workup will extract your desired carboxylic acid into the aqueous layer, leaving non-acidic impurities like the starting ketone or intermediate amide/thioamide in the organic layer. Subsequent acidification of the aqueous layer will precipitate your purified product.[1]

Systematic Troubleshooting Workflow

When faced with a low-purity sample, a systematic approach is crucial. The following workflow guides you from initial observation to a targeted solution.

Sources

• 1. 2-Thiopheneacetic acid synthesis - chemicalbook [chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. CN102977073A - Method for synthesizing 2-thiophene acetic acid through 2-thiophene alcohol - Google Patents [patents.google.com]
• 5. CN111205266A - Synthetic method of 2-thiopheneacetic acid - Google Patents [patents.google.com]
• 6. 2-Thiopheneacetic acid | C6H6O2S | CID 15970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Thiopheneacetic acid(1918-77-0) 1H NMR spectrum [chemicalbook.com]
• 8. CN103992302A - Synthesis process of 2-thiopheneacetic acid - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. synarchive.com [synarchive.com]

Reference Data & Comparative Studies

H-NMR Interpretation Guide: 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid

The following guide provides an in-depth technical analysis of the H-NMR interpretation for 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid , a critical intermediate in the synthesis of pharmaceutical agents such as Strontium Ranelate.

A Comparative Analysis for Purity Assessment and Structural Validation

Part 1: Executive Summary & Structural Logic

In the synthesis of thiophene-based pharmaceuticals (e.g., Strontium Ranelate), 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid serves as a pivotal scaffold. Its purity is non-negotiable, as downstream reactions (such as esterification or complexation) amplify impurities.

This guide moves beyond simple peak listing. It compares the target "Product" (the Acid) against its two most common "Alternatives" (the Ethyl Ester Precursor and the Decarboxylated Impurity ). By focusing on the differential spectral features, you can rapidly validate synthesis success and quantify impurities.

Structural Visualization

The molecule consists of a trisubstituted thiophene ring. The lack of symmetry and distinct electronic environments for each substituent creates a clean, predictable H-NMR signature.

Caption: Structural dissection of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid showing the four distinct magnetic environments.

Part 2: Comparative Spectral Performance

This section objectively compares the H-NMR profile of the Target Acid against its primary process impurities.

The Target: 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid

Solvent: DMSO-d6 (Recommended for Carboxylic Acid solubility) Field Strength: 400 MHz+

Signal Assignment	Chemical Shift (δ ppm)	Multiplicity	Integration	Coupling (J)	Mechanistic Insight
-COOH	12.5 - 13.0	Broad Singlet	1H	-	Critical Quality Attribute. Confirms hydrolysis of the ester. Disappears with D₂O shake.
H-4 (Aromatic)	6.90 - 7.00	Singlet (s)	1H	~1.0 Hz	The only aromatic proton. May show fine long-range coupling to the 5-Me group.
-CH₂-COOH	3.80 - 3.95	Singlet (s)	2H	-	Purity Marker. Sharp singlet. Broadening indicates pH instability or exchange.
5-CH₃	2.40 - 2.45	Singlet (s)	3H	~1.0 Hz	Diagnostic for the 5-methyl substitution. Overlaps with DMSO solvent peak (2.50) requires careful processing.

*Note: Fine coupling (allylic) between H-4 and 5-Me is often unresolved, appearing as broad singlets.

The Alternatives (Impurities & Precursors)

To validate your product, you must prove the absence of these signals.

Alternative A: The Precursor (Ethyl Ester)

Ethyl 2-(3-cyano-5-methylthiophen-2-yl)acetate If the hydrolysis is incomplete, you will see the ethyl group signals.

• Differentiation: Look for a Quartet at ~4.1 ppm (2H) and a Triplet at ~1.2 ppm (3H).[1]

• Performance Impact: Presence indicates incomplete reaction. >5% residual ester can disrupt downstream crystallization of Strontium Ranelate salts.

Alternative B: The Decarboxylated Impurity

2,5-Dimethyl-3-cyanothiophene Under harsh acidic hydrolysis or high thermal stress, the acetic acid side chain can decarboxylate.

• Differentiation:

  • Loss of the 3.8 ppm (-CH₂-) singlet.

  • Appearance of a new methyl singlet at ~2.2 - 2.3 ppm (C2-Methyl).

  • You will see two distinct methyl peaks and no acidic protons.

Part 3: Experimental Protocol & Validation Logic

This protocol ensures reproducible spectral data, minimizing solvent effects that can obscure the critical methylene peak.

Step-by-Step Workflow

• Sample Preparation (Self-Validating):

  • Weigh 10-15 mg of the dried solid.

  • Dissolve in 0.6 mL DMSO-d6 .

  • Why DMSO? CDCl₃ often leads to aggregation of carboxylic acids, causing the -CH₂- peak to broaden or shift unpredictably. DMSO ensures monomeric dispersion.

• Acquisition Parameters:

  • Pulse Angle: 30° (to ensure relaxation of the carboxylate proton).

  • Relaxation Delay (D1): Set to ≥ 5 seconds .

  • Reasoning: The quaternary carbons (C-CN, C-S) and the carboxylic acid proton have long T1 relaxation times. Short D1 results in poor integration of the acid proton, leading to false purity calculations.

• Processing & Phasing:

  • Apply Exponential Multiplication (LB = 0.3 Hz) .

  • Manually phase the large DMSO solvent peak at 2.50 ppm.

  • Critical Step: Check the region at 3.3 ppm (H₂O). If the water peak is large, it may overlap with the -CH₂- signal (3.8 ppm) if the pH shifts.

Decision Tree for Analysis

Caption: Logical workflow for determining batch disposition based on H-NMR spectral features.

References

• Synthesis of Strontium Ranelate Intermediate. Magtech Journal. Describes the synthesis route from citric acid via decarboxylation and esterification, confirming structure via H-NMR.

• Strontium Ranelate Synthesis & Characterization. ResearchGate. Detailed confirmation of the thiophene ring substitution pattern and NMR data for related intermediates.

• NMR Chemical Shifts of Trace Impurities. Journal of Organic Chemistry. Authoritative guide for identifying residual solvents (DMSO, Ethanol, Ethyl Acetate) in the spectrum.

• Thiophene Derivative Spectral Data. MDPI. Provides comparative shifts for 3-cyano-thiophene derivatives, validating the aromatic region assignments.

Sources

• 1. rsc.org [rsc.org]

Comparative Guide: Stationary Phase Selectivity for Cyano-Thiophene Regioisomers

Executive Summary & Scientific Context

In the synthesis of thiophene-based pharmaceuticals (e.g., anticoagulants like Rivaroxaban or antipsychotics like Olanzapine), cyano-thiophenes serve as critical intermediates. A recurring analytical failure mode in this domain is the inability to resolve regioisomers—specifically 2-cyanothiophene from 3-cyanothiophene —using standard alkyl-bonded phases (C18).

These isomers possess identical molecular weights and nearly identical hydrophobicity (

), rendering standard dispersive interactions insufficient for baseline resolution ( ).

This guide objectively compares the performance of C18 (Octadecyl) against two orthogonal stationary phases: Biphenyl and Pentafluorophenyl (PFP) . We demonstrate that relying solely on hydrophobic retention is a flawed strategy for this application and provide a validated protocol utilizing

-electron and dipole-dipole interaction mechanisms.

The Origin of the Challenge

The following pathway illustrates where these impurities typically originate during electrophilic aromatic substitution or nucleophilic displacement reactions.

Figure 1: Formation of regioisomeric impurities during cyanation. The co-elution of the 3-cyano isomer presents a risk to final API purity.

Comparative Study: Stationary Phase Selectivity

To determine the optimal method, we screened three distinct column chemistries. The "Trustworthiness" of this data relies on the Selectivity Factor (

) , which measures the chemical difference between peak centers, rather than just Efficiency ( ).

Experimental Conditions

• System: UHPLC with DAD detection (254 nm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Methanol (Selected over Acetonitrile to promote

  interactions).

• Gradient: 5% B to 60% B over 10 minutes.

• Flow Rate: 0.5 mL/min.

• Temperature: 35°C.[1]

Comparison Matrix

Feature	C18 (Octadecyl)	Biphenyl	Pentafluorophenyl (PFP)
Primary Mechanism	Hydrophobic Interaction (Dispersive)	Hydrophobic + Enhanced	Hydrophobic + Dipole-Dipole + Shape Selectivity
Ligand Structure	Long alkyl chain (Inert)	Two phenyl rings (Electron rich)	Fluorinated benzene ring (Electron deficient)
Interaction with Cyano Group	Weak (Non-specific)	Moderate (Inductive)	Strong (Electrostatic attraction to dipole)
Resolution ( ) of Isomers	0.8 (Co-elution)	2.1 (Baseline)	3.4 (High Resolution)
Tailing Factor ( )	1.1	1.2	1.05
Verdict	Not Recommended	Suitable Alternative	Recommended Standard

Mechanistic Insight (The "Why")

• Failure of C18: The 2-cyano and 3-cyano isomers have nearly identical hydrophobic footprints. C18 cannot "see" the difference in the electron density distribution of the thiophene ring caused by the position of the cyano group.

• Success of Biphenyl: The biphenyl ligand provides a dense cloud of

  -electrons. It interacts with the aromatic thiophene ring via stacking. The steric difference between the 2- and 3- positions alters how the analyte "slots" against the ligand, creating separation.

• Superiority of PFP: The PFP ring is highly electronegative due to the five fluorine atoms. This creates a "pi-acidic" character. The cyano group (electron-withdrawing) creates a strong dipole. The PFP phase engages in a specific dipole-dipole interaction and shape selectivity (rigid ring structure) that is highly sensitive to the exact position of the substituent.

Recommended Protocol (Self-Validating System)

This protocol is designed to be self-validating . The use of a specific resolution check ensures the column state is acceptable before running samples.

Method Parameters

• Column: Core-shell Fluorophenyl (PFP),

  (e.g., Kinetex PFP or Raptor FluoroPhenyl).

• Mobile Phase A: 10 mM Ammonium Formate, pH 3.0 (Buffered for retention stability).

• Mobile Phase B: Methanol (MeOH).[2][3]

  • Note: Do not substitute ACN. ACN forms a

    -complex with the stationary phase, shielding the necessary interactions.

• Gradient Profile:

  • 0.0 min: 10% B

  • 8.0 min: 65% B

  • 8.1 min: 95% B (Wash)

  • 10.0 min: 95% B

  • 10.1 min: 10% B (Re-equilibration)

• Detection: UV @ 240 nm (Max absorbance for conjugated thiophenes).

System Suitability Criteria (SST)

To ensure trustworthiness, every sequence must meet these criteria:

• Resolution (

  ): between 2-cyanothiophene and 3-cyanothiophene.

• Tailing Factor:

  for the main peak.

• Precision: RSD

  for peak area (n=5).

Method Development Logic

Do not blindly apply the method. Use this decision tree to adapt the protocol if your specific matrix (e.g., starting materials, reagents) introduces new interferences.

Figure 2: Strategic decision tree for aromatic isomer separations. Note the critical branch favoring Methanol over Acetonitrile.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Foundational theory on selectivity vs efficiency ).

• Euerby, M. R., & Petersson, P. (2003). Chromatographic classification and comparison of commercially available reversed-phase liquid chromatographic columns using principal component analysis. Journal of Chromatography A, 994(1-2), 13-36. Link (Authoritative source on column selectivity classification).

• Phenomenex. (2023).[4] Kinetex Biphenyl Column for Aromatic Compounds. Link (Source for Biphenyl retention mechanisms).

• Mac-Mod Analytical. (2016). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Link (Comparative data on PFP vs C18 for polar aromatics).

• Waters Corporation. (2020). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Link (Data supporting PFP for halogenated/polar compounds).

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pure.qub.ac.uk [pure.qub.ac.uk]

Purity Analysis Standards for 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid: A Comparative Methodological Guide

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with highly functionalized heterocyclic intermediates. 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid (CAS: 2091070-45-8[1]) is a critical building block in pharmaceutical synthesis, serving as a primary precursor for complex polycyclic compounds, including targeted RNA helicase DHX33 inhibitors[2].

The analytical challenge with this compound lies in its structure: the thiophene core, coupled with a cyano group, a methyl group, and an acetic acid moiety, makes it highly susceptible to regioisomeric impurities (e.g., 4-methyl vs. 5-methyl positional isomers) during synthesis. Because these structurally similar impurities can seamlessly propagate through downstream synthetic steps, establishing a rigorous, self-validating purity analysis framework is non-negotiable.

This guide objectively compares the primary analytical modalities for this compound and provides a field-proven, step-by-step UPLC-UV/MS methodology grounded in [3] and [4] standards.

Comparative Analysis of Analytical Modalities

To select the optimal purity analysis method, we must evaluate the performance of different analytical platforms against the specific physicochemical properties of the thiophene derivative.

Analytical Modality	Resolution (Regioisomers)	Sensitivity (LOD)	Run Time	Primary Application	Limitations
HPLC-UV	Moderate	~0.05% area	15–20 min	Routine batch release, limit tests	Struggles to resolve closely eluting positional isomers on standard C18 columns.
UPLC-MS/MS	High (Orthogonal)	<0.01% area	5–8 min	Impurity profiling, structural elucidation	Requires expensive instrumentation; ionization suppression can affect quantitation.
qNMR	Very High	~0.5–1.0%	10–15 min	Absolute quantitation, reference standard qualification	Lower sensitivity for trace impurities; requires high sample concentration.

The Causality of Modality Selection: While qNMR is unparalleled for establishing the absolute purity of a reference standard without needing an external calibrator, it lacks the sensitivity required for trace impurity detection. Conversely, standard HPLC-UV often fails to separate the 4-methyl and 5-methyl thiophene isomers due to their nearly identical hydrophobicities. Therefore, UPLC-UV/MS utilizing a specialized stationary phase is the gold standard for comprehensive purity profiling, offering both the chromatographic resolution for isomers and the exact mass confirmation for unknown degradants.

High-Resolution Purity Profiling: UPLC-UV/MS Methodology

The following protocol is designed as a self-validating system . It does not merely generate data; it continuously proves its own accuracy and precision throughout the analytical run.

Causality in Method Design

• Stationary Phase Selection (Phenyl-Hexyl vs. C18): Standard C18 columns rely purely on hydrophobic dispersion forces. By transitioning to a Phenyl-Hexyl stationary phase, we introduce orthogonal selectivity. The

  electron interactions between the column's phenyl ligand and the analyte's aromatic thiophene ring are highly sensitive to electron density shifts caused by positional isomerism, effectively resolving critical impurity pairs.

• Mobile Phase pH Control: The acetic acid moiety on the molecule has a

  of approximately 4.5. At a neutral pH, the molecule exists in a dynamic equilibrium between protonated and deprotonated states, resulting in severe peak tailing. By acidifying the mobile phase with 0.1% Formic Acid (pH ~2.7), we force >98% of the molecules into the neutral, protonated state, guaranteeing sharp, symmetrical peaks.

Step-by-Step Self-Validating Protocol

Step 1: System Equilibration & Blank Verification (Carryover Check)

• Equilibrate the UPLC system with a Waters Acquity UPLC CSH Phenyl-Hexyl column (1.7 µm, 2.1 x 100 mm) at 40°C.

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Inject 2 µL of the sample diluent (Initial Mobile Phase conditions: 95% A / 5% B).

• Validation Check: The blank chromatogram must show no peaks

  0.01% of the target analyte area at the expected retention time.

Step 2: System Suitability Testing (SST)

• Prepare a System Suitability Standard containing 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid (0.5 mg/mL) spiked with 0.1% of a known regioisomer impurity.

• Perform 6 replicate injections.

• Validation Check: The Relative Standard Deviation (RSD) of the main peak area must be

  2.0%[3]. The chromatographic resolution ( ) between the main peak and the spiked impurity must be 2.0[4].

Step 3: Sample Analysis with Bracketing

• Run the gradient: 5% B to 95% B over 8 minutes at a flow rate of 0.4 mL/min.

• Monitor UV absorbance at 254 nm (optimal for the conjugated thiophene system) and collect MS data in negative electrospray ionization (ESI-) mode to detect the deprotonated molecular ion

  .

• Validation Check: Inject a bracketing standard every 10 samples. The response drift must not exceed 2.0% from the initial SST, proving system stability across the sequence.

Step 4: Spike Recovery for LOQ Verification

• Inject a sample spiked with impurities at the Limit of Quantitation (LOQ) level (0.05%).

• Validation Check: The signal-to-noise (S/N) ratio for the spiked impurities must be

  10:1, proving the method's capability to reliably detect trace contaminants as claimed.

Method Validation & Lifecycle Workflow

To visualize the logical progression from method development through to routine batch release, the following workflow diagram illustrates the critical decision points and validation milestones.

Caption: Analytical workflow for thiophene derivative purity validation.

References

• [2] EP 4089089 A1: Polycyclic Compounds for Inhibiting RNA Helicase DHX33 and Use Thereof. European Patent Office. Available at:

• [3] Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA) / International Council for Harmonisation (ICH). Available at:[Link]

• [4] USP General Chapter <1225> Validation of Compendial Procedures. United States Pharmacopeia (USP-NF). Available at: [Link]

Sources

• 1. 222553-93-7|2-(3,5-Dimethylthiophen-2-yl)acetic acid|BLD Pharm [bldpharm.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. fda.gov [fda.gov]
• 4. USP <1225> Method Validation - BA Sciences [basciences.com]

Definitive Guide to Validating 3,5-Disubstituted Thiophene Isomers

Executive Summary: The Regioisomer Challenge

In the synthesis of thiophene-based pharmacophores and conductive polymers, controlling regioselectivity is notoriously difficult. Reactions such as electrophilic aromatic substitution or metal-catalyzed cross-couplings often yield a mixture of isomers.

For a target 3,5-disubstituted thiophene , the primary impurities are often the 2,5-disubstituted (linear) and 2,4-disubstituted (often structurally identical to 3,5- depending on substituent priority, but distinct in origin) isomers. Validating the 3,5-substitution pattern is critical because:

• SAR Impact: The 3,5-geometry creates a "meta-like" vector critical for binding pocket fit, whereas 2,5-isomers are linear.

• Polymer Physics: In materials science, 3,5-linkages disrupt conjugation length compared to 2,5-linkages.

This guide details the definitive analytical protocols to distinguish the 3,5-isomer from its regioisomers, relying primarily on the unambiguous "fingerprint" of proton-proton spin coupling constants (

-values).

Comparative Analysis of Analytical Techniques

While Mass Spectrometry (MS) and Elemental Analysis provide molecular formula confirmation, they fail to distinguish regioisomers definitively without complex fragmentation analysis. Nuclear Magnetic Resonance (NMR) is the gold standard for this validation.

The "Smoking Gun": H NMR Coupling Constants ( )

The geometry of the thiophene ring imposes rigid constraints on proton-proton coupling. The magnitude of the

value is directly correlated to the bond distance and angle between protons.

Isomer Structure	Substituent Positions	Remaining Protons	Coupling Type	-Value (Hz)	Interpretation
3,5-Disubstituted	C3 ( ), C5 ( )	H2, H4	Meta-like ( )	1.2 – 1.8 Hz	Diagnostic. Appears as two doublets with very fine splitting.
2,5-Disubstituted	C2 ( ), C5 ( )	H3, H4	Vicinal ( )	3.5 – 4.0 Hz	Distinctly larger splitting. Protons are on adjacent -carbons.
2,3-Disubstituted	C2 ( ), C3 ( )	H4, H5	Vicinal ( )	4.8 – 6.0 Hz	Largest coupling. Protons are on adjacent -carbons.
2,4-Disubstituted	C2 ( ), C4 ( )	H3, H5	Meta-like ( )	1.2 – 1.8 Hz	Note: Structurally similar to 3,5- (requires NOESY/HMBC to distinguish if substituents differ).

Technical Insight: The 3,5-disubstituted isomer possesses protons at the C2 and C4 positions. The coupling between them is a cross-ring, four-bond coupling (

), which is characteristically weak ( Hz). Contrast this with the 2,5-isomer, where the protons are vicinal ( ), resulting in a much clearer doublet ( Hz).

Secondary Validation: C NMR Chemical Shifts

While less definitive than

-coupling due to solvent and substituent effects, C NMR provides corroborating evidence.

• C2 vs C5: In 3,5-disubstituted thiophenes, C2 is flanked by a substituent at C3 and the sulfur atom, often shifting it downfield relative to C4.

• Symmetry: A symmetric 2,5-disubstituted thiophene (with identical R groups) will show fewer

  C signals (half the expected count) due to the axis of symmetry. 3,5-disubstituted isomers with different R groups will show distinct peaks for all carbons.

Detailed Experimental Protocol

Protocol A: High-Resolution H NMR Acquisition

To resolve the small 1.5 Hz coupling characteristic of the 3,5-isomer, standard rapid-acquisition parameters are often insufficient.

Reagents:

• Deuterated Solvent: DMSO-

  or CDCl (DMSO is preferred if hydrogen bonding is suspected, as it sharpens peaks).

• Internal Standard: TMS (0.00 ppm).[1]

Step-by-Step Workflow:

• Sample Prep: Dissolve 5–10 mg of the isolated product in 0.6 mL of solvent. Ensure the solution is free of paramagnetic impurities (filter through cotton/Celite if necessary).

• Instrument Setup: Use a spectrometer with

  400 MHz frequency.

• Acquisition Parameters:

  • Spectral Width: 12 ppm (to catch downfield NH/OH protons).

  • Acquisition Time (AQ):

    3.0 seconds. Crucial: Short AQ times result in digital resolution limits that can blur the fine 1.5 Hz doublet into a singlet.

  • Number of Scans (NS): 16–64.

  • Pulse Delay (D1): 1.0–5.0 seconds (ensure full relaxation).

• Processing:

  • Apply Zero Filling to at least 64k points.

  • Apply a Gaussian window function (gb) rather than Exponential Line Broadening (lb) to enhance resolution of the fine doublets.

Protocol B: 2D NOESY for Spatial Confirmation

If the

-coupling is ambiguous (e.g., broad peaks), use Nuclear Overhauser Effect Spectroscopy (NOESY).

• Logic: In a 3,5-disubstituted thiophene (Substituents R1 at 3, R2 at 5), H4 is sandwiched between R1 and R2. H2 is adjacent only to R1 (and S).

• Observation:

  • Irradiate/Correlate R1: You should see NOE enhancement at both H2 and H4.

  • Irradiate/Correlate R2: You should see NOE enhancement only at H4.

  • Contrast with 2,5-isomer: Irradiating substituents would only enhance the adjacent vicinal protons distinctively.

Decision Logic & Visualization

The following diagram outlines the logical workflow for assigning the thiophene regioisomer based on spectral data.

Caption: Logical workflow for distinguishing thiophene regioisomers using NMR coupling constants.

Data Summary: Coupling Constant Reference Table

Use this table to benchmark your experimental data.

Interaction	Proton Positions	Coupling Type	Typical Range (Hz)
		Vicinal	4.7 – 6.0
		Vicinal	3.3 – 4.0
		Meta (Cross-ring)	1.2 – 1.8
		Para (Cross-ring)	2.3 – 3.0
		Meta (Cross-ring)	1.2 – 1.8

Note:

and are geometrically equivalent. In a 3,5-disubstituted thiophene (where substituents are at 3 and 5), the remaining protons are at 2 and 4, exhibiting the coupling.

References

• BenchChem. (2025).[1] A Comparative Guide to ¹H and ¹³C NMR Analysis of 3-Substituted Thiophenes. Retrieved from

• National Institutes of Health (NIH). (2009). Unambiguous Assignment of the 1H- and 13C-NMR Spectra of Propafenone and a Thiophene Analogue. PMC. Retrieved from

• Oxford Instruments. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from

• Royal Society of Chemistry (RSC). (2015). Supplementary Information: Synthesis and Characterization of Thiophene Derivatives. Retrieved from

• Chemistry LibreTexts. (2014). Coupling Constants Identify Coupled Protons. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Chromatographic separation of thiophene regioisomers

Chromatographic Separation of Thiophene Regioisomers: A Comparative Technical Guide

Executive Summary: The Thiophene Challenge

Separating thiophene regioisomers—specifically 2-substituted versus 3-substituted, or 2,3- versus 2,5-disubstituted variants—presents a unique challenge in chromatography. These isomers often possess nearly identical boiling points and dipole moments, rendering standard C18 Reversed-Phase HPLC (RP-HPLC) or non-polar Gas Chromatography (GC) columns ineffective.

This guide moves beyond generic protocols to focus on shape selectivity and

- electron interactions . We compare three dominant modalities:

• GC-FID/MS: Best for volatile, simple halo-thiophenes.

• HPLC (Phenyl-Hexyl/PFP): Superior for polar isomers where

  - selectivity is required.

• Chiral/SFC: The "nuclear option" for structural isomers that resist separation on achiral phases due to steric similarity.

Decision Logic: Selecting the Right Modality

The following decision tree illustrates the logical flow for selecting the optimal separation technique based on analyte properties.

Figure 1: Decision matrix for selecting chromatographic modes based on thiophene derivative properties.

Technical Comparison: GC vs. HPLC vs. SFC

A. Gas Chromatography (GC)

• Mechanism: Separation based on vapor pressure and polarity.

• Best For: Simple alkyl- or halo-thiophenes (e.g., 2-bromothiophene vs. 3-bromothiophene).

• Critical Insight: Standard non-polar columns (100% Dimethylpolysiloxane, e.g., DB-1) often fail because the boiling point difference between 2- and 3-isomers is negligible (<2°C). You must use a Polar PEG (Polyethylene Glycol) phase (e.g., DB-WAX or INNOWax) to exploit the slight difference in dipole moments.

B. HPLC: Phenyl-Hexyl & PFP Phases

• Mechanism:

  - interactions and shape selectivity.

• Best For: Non-volatile, complex thiophenes used in drug discovery.

• Critical Insight: C18 columns rely on hydrophobicity, which is identical for regioisomers. Phenyl-Hexyl phases engage in

  -stacking with the thiophene ring. The electron density differs between the 2- and 3-positions (sulfur is electronegative), causing different retention behaviors on -active columns. Pentafluorophenyl (PFP) columns offer orthogonal selectivity (dipole-dipole, H-bonding, and - ).

C. Supercritical Fluid Chromatography (SFC)

• Mechanism: Low viscosity CO₂ + Modifier on Chiral/Achiral phases.

• Best For: High-throughput screening and "difficult" pairs.

• Critical Insight: Isomers that co-elute on HPLC often separate on SFC using polysaccharide-based chiral columns (e.g., Chiralpak AD-H or IB) even if the molecules are achiral. The chiral stationary phase acts as a "shape selector," distinguishing the 3D spatial arrangement of the isomers.

Performance Data Comparison

Table 1: Comparative Separation Metrics for 2-bromo vs. 3-bromothiophene Derivatives

Parameter	RP-HPLC (C18)	RP-HPLC (Phenyl-Hexyl)	Normal Phase (Chiralpak IB)	GC (PEG/Wax)
Separation Mechanism	Hydrophobicity	- Interaction	Steric/H-bonding	Volatility/Polarity
Selectivity ( )	1.02 (Poor)	1.15 (Good)	1.3 - 3.1 (Excellent)	1.10 (Moderate)
Resolution ( )	< 1.0 (Co-elution)	> 1.5 (Baseline)	> 5.0	> 2.0
Analysis Time	15-20 min	10-15 min	7-10 min	< 8 min
Solvent Consumption	High	Moderate	High (Organic)	None (Gas)

Note: Data synthesized from comparative studies on aromatic isomer separation [1][2].

Detailed Experimental Protocols

Protocol A: The "Gold Standard" HPLC Method for Difficult Isomers

Target: Separation of 2-substituted and 3-substituted thiophenes (e.g., 3-bromothiophene). Reference Grounding: Adapted from BenchChem and MDPI protocols [2][3].

System: HPLC with UV Detection (Diode Array preferred). Stationary Phase: Chiralpak IB (Cellulose tris(3,5-dimethylphenylcarbamate) immobilized on silica).[1]

• Why this column? Although typically for enantiomers, the grooves in the cellulose polymer provide exceptional shape recognition for structural isomers (regio-selectivity).

Method Parameters:

• Mobile Phase: Isocratic mixture of n-Hexane : Methanol : Dichloromethane (DCM).

  • Ratio:90 : 5 : 5 (v/v/v).[2]

  • Role of DCM: Improves solubility and modifies the "shape" of the mobile phase cavity.

• Flow Rate: 1.0 mL/min (Adjust for column ID; 5.5 mL/min cited for semi-prep 10mm ID columns).

• Temperature: 15°C .

  • Critical Control: Lower temperature increases the rigidity of the stationary phase, enhancing steric discrimination between isomers.

• Detection: UV at 230 nm (general thiophene) or 360 nm (conjugated derivatives).

Validation Criteria:

• Resolution (

  ): Must be > 2.0.

• Tailing Factor: 0.9 <

  < 1.2.

Protocol B: High-Throughput GC Method

Target: Volatile halo-thiophenes (Purity Check). Reference Grounding: Agilent Application Note [5].

System: GC-FID (Flame Ionization Detector). Column: DB-WAX or INNOWax (PEG phase), 30m x 0.25mm x 0.25µm.

Method Parameters:

• Inlet: Split mode (50:1), 250°C.

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Oven Program:

  • Start: 40°C (Hold 2 min).

  • Ramp: 10°C/min to 150°C.

  • Ramp: 25°C/min to 240°C (Hold 5 min).

• Detector: FID at 250°C.

Mechanism Visualization: Why Phenyl Phases Work

The following diagram explains the causality of why Phenyl-Hexyl columns separate thiophene isomers when C18 fails.

Figure 2: Mechanistic basis of separation on Phenyl-Hexyl phases. The position of the substituent alters the electron density map of the thiophene ring, changing the strength of the interaction with the phenyl stationary phase.

References

• SIELC Technologies. (n.d.). Separation of Thiophene, 2,3,5-tribromo- on Newcrom R1 HPLC column. Retrieved from [Link]

• Rizzo, S., et al. (2023). A New C2-Symmetric Atropisomeric Thiophene-Based Monomer... HPLC Resolution. MDPI Molecules. Retrieved from [Link]

• Queen's University Belfast. (2023). Comparison of three stationary phases in the separation of polyphenyls. Retrieved from [Link]

• Agilent Technologies. (2003). Analysis of Trace Thiophene in Benzene Using Two-Dimensional Gas Chromatography. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Verifying the Identity and Purity of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid: A Comparative Guide to Analytical Techniques

For researchers and professionals in drug development, establishing the precise chemical structure and purity of a novel compound is a cornerstone of scientific rigor and regulatory compliance. This guide provides an in-depth comparison of analytical techniques for the characterization of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid, a thiophene derivative of interest. We will explore the role of elemental analysis as a fundamental tool and contrast its utility with other common spectroscopic methods.

The Foundational Role of Elemental Analysis

Elemental analysis is a destructive technique that provides the mass fractions of carbon, hydrogen, nitrogen, sulfur, and other elements in a sample.[1] This information is crucial for determining the empirical formula of a newly synthesized compound. The experimentally determined percentages are then compared against the theoretical values calculated from the proposed molecular formula. A close correlation between the experimental and theoretical values provides strong evidence for the compound's identity and purity.[2]

For our target compound, 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid, the molecular formula is C₈H₇NO₂S. The theoretical elemental composition is as follows:

Element	Symbol	Atomic Mass	Number of Atoms	Total Mass	Percentage
Carbon	C	12.011	8	96.088	52.44%
Hydrogen	H	1.008	7	7.056	3.85%
Nitrogen	N	14.007	1	14.007	7.65%
Oxygen	O	15.999	2	31.998	17.48%
Sulfur	S	32.065	1	32.065	17.52%
Total	183.214	100.00%

In a typical experimental report, the "found" values from elemental analysis are expected to be within ±0.4% of the calculated theoretical values.[3] For instance, experimental data for a related, albeit more complex, thiophene derivative was reported as: Anal. calc. for C₂₄H₂₃N₇O₂S₃: C 53.61%, H 4.31%, N 18.24%. Found: C 53.80%, H 4.50%, N 18.40%.[4] This demonstrates the level of precision expected.

A Comparative Look at Analytical Techniques

While elemental analysis is fundamental for confirming the empirical formula, it does not provide information about the arrangement of atoms within the molecule. For this, a combination of spectroscopic and spectrometric techniques is essential.

Analytical Technique	Information Provided	Advantages	Limitations
Elemental Analysis	Percentage composition of elements.	Confirms empirical formula and purity.[5]	Destructive to the sample; provides no structural information.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	High sensitivity; provides molecular weight and clues to structural fragments.[5]	Isomers may not be distinguishable; can be complex to interpret.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Chemical environment of specific nuclei (e.g., ¹H, ¹³C).	Provides detailed information about molecular structure and connectivity.[6]	Lower sensitivity than MS; requires larger sample amounts.
Infrared (IR) Spectroscopy	Presence of specific functional groups.	Quick and non-destructive; good for identifying key bonds (e.g., C=O, C≡N, O-H).[7]	Can be difficult to interpret complex spectra fully.

Experimental Protocols: A Validating System

A robust characterization of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid would involve a multi-faceted approach. The following workflow illustrates how these techniques are synergistically employed.

Caption: A typical workflow for the synthesis and characterization of a novel chemical entity.

Step-by-Step Methodologies

1. Elemental Analysis (CHNS/O)

• Principle: The sample is combusted at high temperatures in a stream of oxygen. The resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified by a detector, typically using thermal conductivity.

• Protocol:

  • A small, precisely weighed amount of the dried sample (typically 1-3 mg) is placed in a tin or silver capsule.

  • The capsule is introduced into the combustion chamber of the elemental analyzer.

  • The sample is combusted at temperatures exceeding 900°C.

  • The resulting gases are passed through a reduction tube and then separated by gas chromatography.

  • The concentration of each gas is measured by a thermal conductivity detector.

  • The instrument's software calculates the percentage of each element based on the weight of the sample and the detector's response.

• Causality: This method is chosen for its high accuracy and precision in determining elemental ratios, which is the most direct way to verify the empirical formula of a pure substance.[2]

2. Mass Spectrometry (MS)

• Principle: The compound is ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z).

• Protocol:

  • A dilute solution of the sample is introduced into the mass spectrometer.

  • The sample is ionized, often using electrospray ionization (ESI) for polar molecules like carboxylic acids.

  • The ions are accelerated into a mass analyzer, which separates them based on their m/z.

  • A detector records the abundance of each ion.

• Expected Result: For 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid (MW = 183.21), a high-resolution mass spectrum would show a prominent ion corresponding to [M-H]⁻ at m/z 182.0121 in negative ion mode or [M+H]⁺ at m/z 184.0270 in positive ion mode.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: The magnetic properties of atomic nuclei are used to determine the chemical and structural environment of atoms.

• Protocol:

  • The sample is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • The solution is placed in an NMR tube and inserted into the spectrometer's strong magnetic field.

  • Radiofrequency pulses are applied, and the resulting signals from the nuclei are detected.

• Expected ¹H NMR Signals: The spectrum would be expected to show signals corresponding to the methyl protons, the methylene protons of the acetic acid group, and the carboxylic acid proton. The chemical shifts and coupling patterns would provide information about their connectivity.

4. Infrared (IR) Spectroscopy

• Principle: The absorption of infrared radiation by the molecule causes vibrations of the chemical bonds. Different functional groups absorb at characteristic frequencies.

• Protocol:

  • A small amount of the solid sample is mixed with KBr and pressed into a pellet, or analyzed directly using an ATR (Attenuated Total Reflectance) accessory.

  • The sample is exposed to infrared radiation over a range of wavelengths.

  • The instrument records the wavelengths at which absorption occurs.

• Expected Absorption Bands: Key signals would include a strong absorption for the C≡N (cyano) group around 2220-2260 cm⁻¹, a strong absorption for the C=O (carbonyl) of the carboxylic acid around 1700-1725 cm⁻¹, and a broad absorption for the O-H of the carboxylic acid around 2500-3300 cm⁻¹.[7]

Conclusion

The structural elucidation and purity confirmation of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid requires a synergistic application of multiple analytical techniques. While modern spectroscopic methods like NMR and mass spectrometry provide detailed structural information, elemental analysis remains an indispensable tool for unequivocally confirming the empirical formula.[5] Its ability to provide precise quantitative data on the elemental composition serves as a final, crucial validation of the compound's identity and purity, a non-negotiable requirement in a research and drug development setting.

References

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2017). Synthesis, Characterization and Biological Evaluation of Some Novel N-Substituted-2-Cyanoacetamides.

• Frontiers in Chemistry. (2021). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. [Link]

• Clariant Analytical Sciences. Elemental Analysis and Chemical Properties. [Link]

• Novelty Journals. (2025). Synthesis, and biological evaluation of novel 2-(3-(5-cyano-6-oxo-4-phenyl-1,6-dihydropyridin-2-yl)phenoxy)acetic acid as potential anti-inflammatory agents. [Link]

• ACS Omega. (2022). Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide. [Link]

• Triclinic Labs. Elemental Analysis Services. [Link]

• Taylor & Francis Online. (2021). Elemental analysis – Knowledge and References. [Link]

• Mediterranean Journal of Medical Research. (2025). Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation. [Link]

• Frontiers. (2021). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. [Link]

• MDPI. (2022). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. [Link]

• PubChem. 2-[(2,5-dimethylphenyl)thio]acetic acid [3-(1H-benzimidazol-2-yl)-3-cyano-2-oxopropyl] ester. [Link]

• U.S. Food and Drug Administration. (2020). Elemental Analysis Manual (EAM) for Food and Related Products. [Link]

• Butterworth Laboratories. Elemental Microanalysis Testing | CHN Analysis Service. [Link]

• MDPI. (2021). N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide. [Link]

• MDPI. (2023). Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. [Link]

Sources

• 1. Elemental Analysis Services from Triclinic Labs [tricliniclabs.com]
• 2. Elemental Microanalysis Testing | CHN Analysis Service [butterworth-labs.co.uk]
• 3. noveltyjournals.com [noveltyjournals.com]
• 4. mdpi.com [mdpi.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. rjpbcs.com [rjpbcs.com]

Safety & Regulatory Compliance

2-(3-Cyano-5-methylthiophen-2-yl)acetic acid proper disposal procedures

Proper disposal and handling of specialized organic intermediates like 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid require a rigorous, structurally informed approach. Because this compound integrates a thiophene ring, a nitrile (cyano) group, and a carboxylic acid moiety, it presents unique environmental and toxicological challenges.

This guide provides drug development professionals and laboratory scientists with a self-validating, step-by-step operational protocol for the safe handling, segregation, and disposal of this compound, ensuring full compliance with environmental regulations and laboratory safety standards.

Chemical Profile & Hazard Causality

To safely manage chemical waste, one must first understand the mechanistic causality behind its hazards. The structural components of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid dictate its specific handling requirements:

• Thiophene Ring: Thiophene derivatives are known lachrymators and are notably harmful to aquatic life with long-lasting effects[1]. If improperly disposed of in municipal drains, they can cause severe ecological damage. Furthermore, combustion of sulfur-containing heterocycles yields toxic sulfur oxides (SOx), necessitating high-temperature incineration with specialized exhaust scrubbers[1].

• Cyano (Nitrile) Group: While covalently bound and generally stable under ambient conditions, the nitrile group introduces the potential for toxic nitrogen oxide (NOx) release upon thermal decomposition. It must be kept away from strong, concentrated acids to prevent theoretical hydrolysis that could yield hazardous byproducts.

• Acetic Acid Moiety: This functional group confers mild acidity. The compound acts as a weak acid and an irritant to the skin, eyes, and respiratory tract, requiring strict physical barrier protections during handling[1].

Operational Safety & Environmental Controls

Before initiating any disposal procedures, laboratories must integrate these practices into their2[2].

• Engineering Controls: All weighing, transferring, and disposal preparations must occur within a certified Chemical Fume Hood to prevent the inhalation of airborne dust and mitigate potential stench[2].

• Personal Protective Equipment (PPE):

  • Gloves: Wear disposable nitrile gloves (minimum 5-mil thickness). Nitrile provides excellent general chemical resistance; however, thin disposable gloves act only as a temporary physical barrier. To avoid cross-contamination and chemical breakthrough, 3[3]. Never reuse disposable nitrile gloves.

  • Eye/Body Protection: Chemical safety goggles and a standard laboratory coat are mandatory.

Waste Segregation & Storage Protocol

Under 4[4], this compound is not explicitly P- or U-listed, but it must be managed as a Characteristic Hazardous Waste due to its inherent toxicity[4][5].

Caption: Workflow for the segregation and disposal of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid waste.

Step-by-Step Disposal Methodology

Phase 1: Solid Waste Processing (Unused Compound or Powder)

• Collection: Gather all unused, expired, or spilled 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid powder using non-sparking spatulas.

• Containment: Transfer the material into a chemically compatible, high-density polyethylene (HDPE) or glass solid waste container. Do not overfill; maintain at least 10% headspace.

• Labeling: Immediately affix a hazardous waste label. Write the full chemical name—do not use abbreviations, acronyms, or chemical structures.

• Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) strictly separated from strong oxidizers and strong bases.

Phase 2: Liquid Waste Processing (Solutions & Rinsates)

• Solvent Identification: The disposal route depends entirely on the solvent used to dissolve the compound.

• Segregation:

  • If dissolved in halogenated solvents (e.g., Dichloromethane, Chloroform), pour the solution into the designated "Halogenated Organic Waste" carboy.

  • If dissolved in non-halogenated solvents (e.g., Ethanol, DMSO, Ethyl Acetate), pour the solution into the "Non-Halogenated Organic Waste" carboy.

• Secondary Containment: Ensure all liquid waste carboys are housed in secondary containment bins to capture accidental leaks. Keep containers tightly closed unless actively adding waste.

Phase 3: Contaminated Consumables & PPE

• Glove Doffing: Carefully remove contaminated nitrile gloves by peeling them inside-out to avoid skin contact with the exterior surface.

• Consumable Segregation: Place gloves, weighing boats, pipette tips, and absorbent pads into a designated solid hazardous waste bin[3]. Do not dispose of these items in regular municipal trash.

Spill Response & Decontamination Protocol

In the event of an accidental release, swift and methodical action prevents environmental contamination:

• Isolation: Restrict access to the spill area. Ensure the fume hood sash is lowered if the spill is contained within it.

• Containment (Solid): 1[1]. Do not use a standard vacuum cleaner, as this can aerosolize the fine particles.

• Containment (Liquid): Cover liquid spills with an inert absorbent material (e.g., vermiculite, sand, or specialized chemical absorbent pads).

• Disposal: Transfer all cleanup materials into a solid hazardous waste container and label as "Spill Cleanup - Contains 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid."

• Decontamination: Wash the affected surface thoroughly with soap and water to remove residual acidic traces.

Quantitative Data & Specifications Summary

Parameter	Specification / Guideline	Causality / Rationale
Primary Hazard Class	Irritant / Aquatic Toxicity	Thiophene derivatives are harmful to aquatic life and must not enter municipal water systems[1].
Glove Material	Nitrile (≥5-mil thickness)	Provides a physical barrier against irritants; must be discarded immediately upon contamination[3].
Ventilation	Chemical Fume Hood	Prevents inhalation of dust and mitigates potential lachrymator/stench effects[1][2].
Waste Classification	Characteristic Hazardous Waste	Exhibits toxicity characteristics per EPA RCRA standards[4][5].
Incompatible Materials	Strong Oxidizers, Strong Acids	Prevents exothermic reactions and the potential release of toxic SOx/NOx gases.
Final Disposal Method	High-Temperature Incineration	Ensures complete thermal destruction of the thiophene ring and cyano group, capturing toxic emissions.

References

• SAFETY DATA SHEET - Fisher Scientific (Thiophene Derivatives Hazard Profile). Fisher Scientific.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGKY2tpQB3qke985kpMDhfsEcmnZIaaRR93AnNNMryz3H6bWH44gTZ7lKGVVX8SgiS9Y4kKMB8zHp_boJHThfE80n-Q6xAimcEeNo7EK5o1RBWwP_pv3mD44JyTRdUk6Qt0Ujh2Vsn1dFp3kN3h0NaKYVaFY-QM1ACqILRfnXvB8s_CjYhprvv-EB7E44U9SBI=]
• Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. Environmental Health and Radiation Safety (EHRS) - University of Pennsylvania.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGk5mW-pbm3YK8h5KGP1cD5WJuQ_x9-gjDYAUcLAz3kAyDunu3HcGrRUfCfmmjohD-uyL1GMRJ9iEKcKvvhpm7I9ljZ5BsmDRtBLm6KLkwHdzUD_nHkYxu-2bF6lJHvLYvMAkoT0cQrtEvbjWBpqRNSqE8m3WA-BKjngwqsBYmgpoeeZNZZS-dKyglrq_9uDe6FL3zUAsxT8rya6IvH3kU-tzDjsA-4oL4__tSYObuYQ==]
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• Hazardous Waste Characteristics Explained in a Simple Overview. GAIACA.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGghnxSVw9gmlRzDVfAcvEkis_1wmbLHE7WYFCp-kHG8mC2yVWilAE6SR4Yyz1eFB1cKob6TmLnya5_8ljqRPtI_6X0zIvJjk-3KChu6WYFZo688YLQXzyZpqL8tlQBe_Znre_Sf6mUU-I58TNH0NisrTM=]

Sources

• 1. fishersci.com [fishersci.com]
• 2. osha.gov [osha.gov]
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• 4. epa.gov [epa.gov]
• 5. Hazardous Waste Characteristics Explained in a Simple Overview [gaiaca.com]

Personal protective equipment for handling 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid

Operational Safety and Protocol Guide: Handling 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid

As drug development professionals and synthetic chemists, handling polyfunctional intermediates requires moving beyond generic safety data sheets to understand the mechanistic hazards of the molecule. 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid is a complex organic intermediate containing three distinct reactive and hazardous moieties. To ensure laboratory safety and regulatory compliance, we must design our Personal Protective Equipment (PPE) and operational protocols around these specific structural liabilities.

Mechanistic Hazard Profile

Before selecting PPE, it is critical to understand why this specific compound is dangerous. The hazards are synergistic:

• The Thiophene Core: Thiophene derivatives are highly lipophilic and act as potent skin permeators. Systemic absorption can lead to toxicity affecting the liver, kidneys, and central nervous system[1].

• The Cyano (Nitrile) Group: Nitriles are harmful via ingestion, inhalation, and dermal absorption[2]. Under extreme thermal stress or in the presence of strong acids, the cyano group poses a latent risk of hydrolysis, potentially releasing highly toxic hydrogen cyanide (HCN) gas[3].

• The Acetic Acid Moiety: This functional group imparts localized acidity, capable of causing rapid protein denaturation upon contact with biological tissues. This results in severe skin corrosion and serious eye damage[4].

Personal Protective Equipment (PPE) MatrixOSHA 29 CFR 1910 Subpart I mandates that PPE selection must be driven by a rigorous hazard assessment[5]. The following matrix details the required PPE for handling this compound, grounded in its physicochemical properties.

Task Category	Body Part	Required PPE Specification	Mechanistic Rationale
Routine Handling & Weighing	Hands	Double-layered Nitrile gloves (min 5 mil thickness).	The lipophilic thiophene ring accelerates permeation[1]. Double-gloving provides a fail-safe; if the outer layer is compromised by the corrosive acetic acid moiety, the inner layer protects the skin.
Eyes/Face	ANSI Z87.1 certified chemical splash goggles.	Standard safety glasses lack orbital seals. The acetic acid group can cause irreversible corneal damage upon aerosolized exposure or splashing[4].
Body	Flame-resistant (FR) lab coat (fully buttoned) and closed-toe shoes.	Prevents dermal exposure to the nitrile-bearing compound, which is harmful upon skin contact[5].
Solution Prep & Synthesis	Face/Respiratory	Face shield (worn over splash goggles).	Required when handling larger volumes or mixing with solvents, protecting against exothermic splashing.
Spill Response	Hands/Body	Heavy-duty Butyl rubber gloves over Nitrile inner gloves; Tyvek apron.	Butyl rubber offers superior resistance to organic acids and nitriles during the prolonged contact required for cleanup[6].

Operational Workflow & Safety Protocols

Following the guidelines established in 7 by the National Research Council[7], the following self-validating protocol must be used for routine handling.

Protocol 1: Safe Weighing and Solution Preparation

• Step 1: Engineering Control Validation

  • Action: Conduct all work inside a certified chemical fume hood.

  • Validation: Before opening the container, verify the fume hood monitor reads a face velocity of 100–120 feet per minute (fpm). Self-validation trick: Tape a small strip of a Kimwipe to the bottom of the sash; its constant inward pull provides immediate visual confirmation of negative pressure.

• Step 2: PPE Donning and Material Staging

  • Action: Don double nitrile gloves, splash goggles, and a lab coat[5]. Stage an anti-static weigh boat, a grounded stainless steel spatula, and the receiving flask inside the hood.

  • Causality: Anti-static boats prevent the dry powder from aerosolizing due to static repulsion, mitigating the inhalation hazard of the cyano-thiophene derivative[2].

• Step 3: Execution and Transfer

  • Action: Weigh the target mass. Immediately transfer the solid to the receiving flask and seal it with a septum.

  • Action: Remove the outer pair of contaminated gloves inside the fume hood and dispose of them in a designated solid hazardous waste bin. Don a fresh outer pair before touching external equipment.

Operational workflow and spill response logic for handling cyano-thiophene acetic acid derivatives.

Disposal & Decontamination Plan

Because 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid contains an acidic proton and a nitrile group, disposal must be carefully managed to avoid incompatible chemical reactions (e.g., mixing with strong acids which could liberate HCN).

Protocol 2: Spill Cleanup and Neutralization

• Assess and Isolate: If a minor spill occurs (<50g of solid or <50mL of dilute solution), isolate the area. If outside a fume hood, evacuate personnel and allow the room's HVAC to clear potential aerosols.

• Neutralize the Acidic Moiety: Cover the spill with a weak base, such as solid Sodium Bicarbonate (NaHCO₃).

  • Causality: NaHCO₃ safely neutralizes the acetic acid moiety, forming the sodium salt of the compound, water, and CO₂ gas. The effervescence (bubbling) acts as a self-validating indicator ; when bubbling stops, the acid is fully neutralized.

• Containment: Sweep the neutralized solid using a dedicated dustpan (do not use a vacuum, which can aerosolize the nitrile compound) and place it into a chemically compatible, sealable hazardous waste container.

• Surface Decontamination: Wash the affected surface with a 5% mild alkaline soap solution, followed by a water rinse, to remove any residual lipophilic thiophene traces[1].

• Waste Segregation: Label the container clearly as "Hazardous Waste: Neutralized Cyano-Thiophene Derivative." Do not mix this waste stream with strong acids or oxidizers.

References

• Oxford Lab Fine Chem. "MATERIAL SAFETY DATA SHEET THIOPHENE". 1

• Thermo Fisher Scientific. "SAFETY DATA SHEET: 3-Thiopheneacetic acid". 4

• ChemScene. "Safety Data Sheet: 3-Amino-2-cyano-thiophene". 2

• Fisher Scientific. "Thiophene-2-carbonitrile, 98%".3

• National Academies of Sciences, Engineering, and Medicine. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards". 7

• National Institutes of Health (NIH) / PMC. "A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection". 8

• OSHA Online Center. "How to Keep a Lab Safe and Secure". 5

• Dartmouth College Environmental Health and Safety. "Personal Protective Equipment for Laboratories". 6

Sources

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. chemscene.com [chemscene.com]
• 3. Thiophene-2-carbonitrile, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. blog.oshaonlinecenter.com [blog.oshaonlinecenter.com]
• 6. Personal Protective Equipment for Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
• 7. Prudent Practices in the Laboratory [nationalacademies.org]
• 8. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]